Heptanol

• CAS: 111-70-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of various heptanol isomers. Understanding these properties is crucial for applications in research, chemical synthesis, and drug development, where factors like solubility, volatility, and density play a critical role in process design, formulation, and biological interactions. This document summarizes key quantitative data in a clear, tabular format, details the experimental methodologies for their determination, and provides a visual representation of the structural relationships between these isomers.

Core Physical Properties of Heptanol Isomers

Heptanol (C₇H₁₆O) exists in numerous isomeric forms, which can be broadly classified as primary, secondary, and tertiary alcohols based on the substitution of the carbon atom bonded to the hydroxyl group. Further structural diversity arises from branching of the carbon chain. These structural variations lead to significant differences in their physical properties.

The following table summarizes the key physical properties of several prominent heptanol isomers, including their boiling and melting points, density, and water solubility. These properties are influenced by factors such as intermolecular hydrogen bonding, molecular weight, and the degree of branching, which affects van der Waals forces.

Isomer Name	IUPAC Name	Type	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C unless noted)	Water Solubility ( g/100 mL)
1-Heptanol	Heptan-1-ol	Primary	175.8[1][2]	-34.6[1][2]	0.822 (at 25°C)[3][4][5]	0.17 (Slightly soluble)[6][7][8]
2-Heptanol	Heptan-2-ol	Secondary	159-162[9][10][11]	-30.2[12]	0.817 (at 25°C)[10][13]	0.35[9]
3-Heptanol	Heptan-3-ol	Secondary	156-157[14][15]	-70[16]	0.821[16]	0.398 (g/L at 25°C)[13]
4-Heptanol	Heptan-4-ol	Secondary	155	-	0.815	-
2-Methyl-2-hexanol	2-Methylhexan-2-ol	Tertiary	141-144[17][18][19]	-	0.812 (at 25°C)[18][19]	0.97
3-Methyl-3-hexanol	3-Methylhexan-3-ol	Tertiary	142.5	-70	0.8345	1.176 (g/100mL at 25°C)
2,3-Dimethyl-2-pentanol	2,3-Dimethylpentan-2-ol	Tertiary	138-139[20]	-	-	1.57[20]
2,4-Dimethyl-2-pentanol	2,4-Dimethylpentan-2-ol	Tertiary	132-134[21][22][23]	-30.45[22][23]	0.810[23]	1.322[23]

Experimental Protocols

The accurate determination of the physical properties listed above is essential for the characterization and quality control of heptanol isomers. The following are detailed methodologies for the key experiments cited.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For flammable liquids like heptanol isomers, a micro-boiling point or distillation method is commonly employed.

Methodology: Simple Distillation

• Apparatus Setup: A simple distillation apparatus is assembled consisting of a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The thermometer bulb should be positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor.

• Sample Preparation: The heptanol isomer sample is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

• Heating: The flask is gently heated using a heating mantle.

• Data Collection: As the liquid boils, the vapor rises, and its temperature is recorded by the thermometer. The temperature at which the vapor temperature remains constant while the liquid is distilling is recorded as the boiling point.[24]

Determination of Melting Point

The melting point is the temperature at which a solid becomes a liquid. For heptanol isomers that are solid at or near room temperature, the capillary tube method is standard.

Methodology: Capillary Tube Method

• Sample Preparation: A small amount of the solid heptanol isomer is finely powdered and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer with the sample aligned with the thermometer bulb. This assembly is then placed in a melting point apparatus (e.g., a Thiele tube with heating oil or an automated melting point apparatus).

• Heating: The apparatus is heated slowly, at a rate of 1-2 °C per minute, as the melting point is approached.

• Data Collection: The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded as the melting point range.

Determination of Density

Density is the mass per unit volume of a substance. It is a fundamental physical property that can be used to identify a substance or determine its purity.

Methodology: Pycnometer Method

• Calibration: A pycnometer (a small glass flask with a precise volume) is cleaned, dried, and weighed accurately. It is then filled with a reference liquid of known density (e.g., deionized water) at a specific temperature, and the combined weight is measured. The volume of the pycnometer is calculated from the mass and density of the reference liquid.

• Sample Measurement: The pycnometer is emptied, dried, and filled with the heptanol isomer sample at the same temperature. The combined weight is then measured.

• Calculation: The mass of the heptanol isomer is determined by subtracting the weight of the empty pycnometer. The density is then calculated by dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility

Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous solution. The solubility of heptanol isomers in water is a key parameter for many applications.

Methodology: Saturation Method

• Sample Preparation: An excess amount of the heptanol isomer is added to a known volume of distilled water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g., 24 hours) to ensure that equilibrium is reached and the solution is saturated.

• Separation: The undissolved portion of the heptanol isomer is allowed to settle, or the mixture is centrifuged to separate the saturated aqueous phase.

• Analysis: A known volume of the clear, saturated aqueous solution is carefully removed and its heptanol concentration is determined using an appropriate analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC). The solubility is then expressed as grams of solute per 100 mL of solvent.

Visualization of Isomer Relationships

The structural classification of heptanol isomers can be visualized to better understand their relationships. The following diagram illustrates the hierarchy from the general class of heptanols down to specific primary, secondary, and tertiary isomers.

Classification of Heptanol Isomers

References

• 1. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 4. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 正庚醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. 1-Heptanol, 99% | Fisher Scientific [fishersci.ca]
• 8. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-Heptanol CAS#: 543-49-7 [m.chemicalbook.com]
• 11. 543-49-7 CAS MSDS (2-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 12. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 13. 2-Heptanol | 543-49-7 [chemicalbook.com]
• 14. 3-heptanol [stenutz.eu]
• 15. 3-庚醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 16. 3-HEPTANOL | 589-82-2 [chemicalbook.com]
• 17. 2-methyl-2-hexanol, 625-23-0 [thegoodscentscompany.com]
• 18. alfa-chemistry.com [alfa-chemistry.com]
• 19. 2-Methyl-2-hexanol 97 625-23-0 [sigmaaldrich.com]
• 20. 2,3-dimethyl-2-pentanol, 4911-70-0 [thegoodscentscompany.com]
• 21. 2,4-DIMETHYL-2-PENTANOL | 625-06-9 [amp.chemicalbook.com]
• 22. Page loading... [guidechem.com]
• 23. lookchem.com [lookchem.com]
• 24. How 2-Heptanol Serves as a Versatile Industrial Solvent and Intermediate [jindunchemical.com]

1-heptanol chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-heptanol, a seven-carbon straight-chain primary alcohol. It details its chemical structure, physicochemical properties, synthesis, applications, and safety protocols, making it a valuable resource for professionals in research and development.

Chemical Structure and Identification

1-Heptanol is an organic compound with the structural formula CH₃(CH₂)₆OH.[1] It consists of a seven-carbon aliphatic chain with a hydroxyl (-OH) group attached to the terminal carbon.

Identifiers

• Preferred IUPAC Name: Heptan-1-ol[1]

• Other Names: Heptyl alcohol, n-Heptyl alcohol, Enanthic alcohol[1]

• CAS Number: 111-70-6[1][2]

• Molecular Formula: C₇H₁₆O[1][2][3][4][5]

• InChI Key: BBMCTIGTTCKYKF-UHFFFAOYSA-N[5]

• SMILES: OCCCCCCC[1]

Physicochemical Properties

1-Heptanol is a clear, colorless liquid with a faint, aromatic, and fatty odor.[4][6] It is characterized by the following quantitative properties:

Property	Value	Reference
Molecular Weight	116.204 g·mol⁻¹	[1][2][5]
Density	0.822 g/mL at 25 °C	[6][7]
0.8187 g/cm³	[1]
0.8219 g/cm³ at 20 °C	[2]
Melting Point	-36 °C	[6][7]
-34.6 °C	[1][2]
-34 °C	[3]
Boiling Point	176 °C	[6][7]
175.8 °C	[1][2]
175 °C	[3]
Flash Point	76 °C (169 °F)	[1][8]
Vapor Pressure	0.5 mmHg at 20 °C	[6][7]
Refractive Index (nD20)	1.424	[4][6][9]
Solubility in Water	Very slightly soluble; 1.0 g/L at 18°C, 1.7 g/L at 25°C, 2.85 g/L at 100°C.[1][10][11][12]
Solubility in Organic Solvents	Miscible with ethanol and ether.[1][13]
LogP (Octanol/Water Partition Coefficient)	2.2 at 20°C	[7][14]
Autoignition Temperature	350 °C (662 °F)	[15]

Synthesis and Production

1-Heptanol can be synthesized through several methods:

• Reduction of Heptaldehyde (Enanthic Aldehyde): A common laboratory and industrial method involves the reduction of heptaldehyde.[6][11] Heptaldehyde itself can be obtained from the distillation of castor oil.[6]

• Oxo Process: This industrial process involves reacting hexenes with carbon monoxide and hydrogen (synthesis gas).[6][11]

• Hydroxylation of n-Heptane: This method involves the reaction of n-heptane with synthesis gas in the presence of a catalyst to produce heptanol.[16]

Chemical Reactivity and Reactions

As a primary alcohol, 1-heptanol undergoes reactions typical of this functional group:

• Esterification: It reacts with carboxylic acids and oxoacids to form esters and water.[6]

• Oxidation: Oxidation of 1-heptanol can yield heptanal (an aldehyde) or heptanoic acid (a carboxylic acid), depending on the oxidizing agent and reaction conditions.[6]

• Reaction with Strong Reducing Agents: Like other alcohols, it reacts with alkali metals, nitrides, and strong reducing agents to generate flammable and/or toxic gases.[6]

• Incompatibilities: It is incompatible with strong acids and strong oxidizing agents.[4][6][7]

Applications in Research and Industry

1-Heptanol's properties make it useful in various fields:

• Fragrance and Flavor Industry: Due to its pleasant, woody, and aromatic smell, it is used as an ingredient in cosmetics, perfumes, soaps, and detergents.[6][9][13] It is also used as a flavoring agent in some foods.[6][9]

• Solvent: It serves as a versatile solvent in organic synthesis and chemical reactions due to its ability to dissolve both polar and non-polar substances.[9][13]

• Organic Synthesis Intermediate: It is a precursor for the synthesis of various other organic compounds.[9]

• Drug Development and Electrophysiology: 1-Heptanol is commonly used in cardiac electrophysiology experiments. It acts as a blocker of gap junctions, which increases the axial resistance between myocytes.[1] This effect is utilized to study conduction velocity and the susceptibility of heart tissue to re-entrant excitation and arrhythmias.[1]

• Gas Chromatography: It can be used as an internal standard in gas chromatography for the determination of other compounds like octanol.[9]

Experimental Protocols

Synthesis of 1-Heptanol via Reduction of 1-Heptanal

Two common laboratory methods for the reduction of 1-heptanal are detailed below.

Method 1: Reduction with Iron Filings [17]

• Apparatus Setup: A 3-liter round-bottomed flask is equipped with a mechanical stirrer and a short reflux condenser.

• Reaction Mixture: Add 450 g of grease-free iron filings, 750 ml of glacial acetic acid, 750 ml of water, and 112.5 g (137.5 ml) of freshly distilled 1-heptanal to the flask.

• Heating and Reaction: Heat the mixture with stirring for 2-4 hours. If significant frothing occurs, cool the mixture as needed.

• Isolation by Steam Distillation: Steam distill the 1-heptanol directly from the reaction flask until no more oily droplets are collected in the distillate (approximately 2 liters).

• Separation and Purification:

  • Separate the oily 1-heptanol layer. Saturate the aqueous layer with sodium chloride to recover any dissolved product.

  • To hydrolyze any 1-heptyl acetate byproduct, heat the crude 1-heptanol with 250 ml of 20% sodium hydroxide solution on a water bath for 2 hours with stirring.

  • Cool the solution and separate the oil.

• Drying and Final Distillation: Dry the 1-heptanol with anhydrous potassium carbonate or anhydrous calcium sulfate and then distill, collecting the fraction boiling between 173-176 °C.

Method 2: Reduction with Lithium Aluminum Hydride (LiAlH₄) [17]

• Apparatus Setup: A 2-liter three-necked flask is fitted with a stirrer, a reflux condenser, a dropping funnel, and a calcium chloride tube.

• Reagent Preparation: Place a solution of 19 g of LiAlH₄ in 600 ml of ether into the reaction flask.

• Addition of Heptanal: While stirring, add 200 g of 1-heptanal at a rate that maintains a gentle boil.

• Quenching: After the addition is complete, cautiously add water dropwise with strong cooling to decompose the excess LiAlH₄.

• Workup:

  • Pour the mixture into ice water and treat with 10% sulfuric acid.

  • Separate the ethereal layer and extract the aqueous layer with additional ether.

• Isolation: Combine the ethereal extracts, dry them, and evaporate the ether. Distill the remaining residue through a column to obtain pure 1-heptanol (b.p. 175-175.5 °C).

Safety and Handling

1-Heptanol is a combustible liquid and requires careful handling.[8]

• Hazards:

  • Combustible liquid.[8][15]

  • Causes serious eye irritation.[8][15][18]

  • May be harmful if swallowed, inhaled, or in contact with skin.[4]

  • Harmful to aquatic life.[8]

• Precautions:

  • Keep away from heat, sparks, open flames, and hot surfaces.[8][15][18]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[4][8]

  • Use in a well-ventilated area.[18]

  • Avoid breathing vapors or spray.[19][18]

• Storage:

  • Store in a cool, dry, well-ventilated place.[9][19]

  • Keep the container tightly closed.[19][18]

  • Store below +30°C.[4][6][7]

Visualizations

Caption: General experimental workflow for the synthesis and purification of 1-heptanol.

Caption: Logical relationship between 1-heptanol's properties and its primary applications.

References

• 1. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. ICSC 1082 - 1-HEPTANOL [inchem.org]
• 4. chembk.com [chembk.com]
• 5. 1-Heptanol [webbook.nist.gov]
• 6. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 7. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. sds.metasci.ca [sds.metasci.ca]
• 9. Page loading... [wap.guidechem.com]
• 10. 1-Heptanol, 99% | Fisher Scientific [fishersci.ca]
• 11. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 1-Heptanol [drugfuture.com]
• 13. solubilityofthings.com [solubilityofthings.com]
• 14. 1-Heptanol price,buy 1-Heptanol - chemicalbook [chemicalbook.com]
• 15. fishersci.com [fishersci.com]
• 16. Production and manufacturing method and process flow of heptanol-Chemwin [en.888chem.com]
• 17. prepchem.com [prepchem.com]
• 18. carlroth.com [carlroth.com]
• 19. cloudfront.zoro.com [cloudfront.zoro.com]

An In-depth Technical Guide to the Chirality and Stereoisomers of 2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Heptanol, a secondary alcohol with the chemical formula C₇H₁₆O, possesses a single stereocenter at the second carbon atom, giving rise to a pair of enantiomers: (R)-(-)-2-heptanol and (S)-(+)-2-heptanol. This technical guide provides a comprehensive overview of the chirality and stereoisomerism of 2-heptanol, including its physical and chemical properties, synthesis of its racemic and enantiomerically enriched forms, and methods for enantiomeric analysis. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in organic synthesis, drug discovery, and materials science.

Introduction to the Chirality of 2-Heptanol

Chirality is a fundamental concept in stereochemistry, referring to a molecule that is non-superimposable on its mirror image. The chiral nature of 2-heptanol arises from the presence of an asymmetric carbon atom (C2), which is bonded to four different substituents: a hydroxyl group (-OH), a hydrogen atom (-H), a methyl group (-CH₃), and a pentyl group (-C₅H₁₁).[1] This results in the existence of two stereoisomers, which are enantiomers of each other.

These enantiomers, designated as (R)- and (S)- based on the Cahn-Ingold-Prelog priority rules, exhibit identical physical properties such as boiling point, density, and refractive index in a non-chiral environment. However, they differ in their interaction with plane-polarized light, rotating it in equal but opposite directions. This property is known as optical activity.[2] Furthermore, enantiomers can exhibit significantly different biological activities and pharmacological effects, a critical consideration in drug development.

Physicochemical Properties and Quantitative Data

The enantiomers of 2-heptanol share many physical properties but are distinct in their optical rotation. The following table summarizes key quantitative data for racemic and enantiomerically pure 2-heptanol.

Property	Racemic 2-Heptanol	(R)-(-)-2-Heptanol	(S)-(+)-2-Heptanol	Reference(s)
Molecular Formula	C₇H₁₆O	C₇H₁₆O	C₇H₁₆O	[3]
Molar Mass	116.20 g/mol	116.20 g/mol	116.20 g/mol	[3]
Boiling Point	159-162 °C	74-75 °C at 23 mmHg	Not specified, expected to be the same as (R)-enantiomer	[1][4]
Density	0.817 g/mL at 25 °C	0.818 g/mL at 25 °C	Not specified, expected to be the same as (R)-enantiomer	[1][4]
Refractive Index (n20/D)	~1.421	1.419	Not specified, expected to be the same as (R)-enantiomer	[4]
Specific Rotation [α]D (neat)	0°	-9.5°	+9.5°	[2][5]

Synthesis of 2-Heptanol Stereoisomers

The preparation of 2-heptanol can be approached through racemic synthesis followed by resolution, or through asymmetric synthesis to directly obtain enantiomerically enriched products.

Racemic Synthesis of 2-Heptanol

A common method for the synthesis of racemic 2-heptanol is the reduction of 2-heptanone.

Experimental Protocol: Reduction of 2-Heptanone with Sodium in Ethanol [6]

• Materials:

  • 2-heptanone (methyl n-amyl ketone)

  • 95% Ethanol

  • Water

  • Sodium metal

  • 1:1 Hydrochloric acid

  • Anhydrous sodium sulfate

• Procedure:

  • In a 3-liter round-bottomed flask equipped with a reflux condenser, dissolve 228 g (2 moles) of 2-heptanone in a mixture of 600 mL of 95% ethanol and 200 mL of water.

  • Gradually add 130 g (5.6 gram atoms) of sodium in the form of wire through the condenser. Cool the flask with running water to prevent the reaction from becoming too vigorous.

  • Once all the sodium has dissolved, add 2 liters of water and cool the mixture to 15 °C.

  • Separate the upper oily layer and wash it with 50 mL of 1:1 hydrochloric acid, followed by 50 mL of water.

  • Dry the organic layer over 20 g of anhydrous sodium sulfate.

  • Distill the dried product using a fractionating column. The pure 2-heptanol distills at 155–157.5 °C.

Enantioselective Synthesis and Resolution

Obtaining enantiomerically pure or enriched 2-heptanol can be achieved through two primary strategies: asymmetric synthesis from a prochiral precursor or kinetic resolution of a racemic mixture.

The enantioselective reduction of 2-heptanone to either (R)- or (S)-2-heptanol can be accomplished using various catalytic systems. One prominent method is the Noyori asymmetric hydrogenation.[7][8]

Experimental Protocol: Asymmetric Hydrogenation of 2-Heptanone (General Procedure) [7]

• Materials:

  • 2-heptanone

  • RuCl₂[(R)-tolbinap][(R,R)-dpen] catalyst (for (S)-2-heptanol) or RuCl₂[(S)-tolbinap][(S,S)-dpen] catalyst (for (R)-2-heptanol)

  • Anhydrous and degassed isopropanol

  • Potassium tert-butoxide (t-BuOK) solution in isopropanol

  • Hydrogen gas (H₂)

  • Schlenk flask and Parr hydrogenation apparatus

• Procedure:

  • In a nitrogen-filled glovebox, charge a Schlenk flask with the appropriate Ru(II)-diphosphine-diamine catalyst (e.g., 0.001 mol% relative to the substrate).

  • Add anhydrous, degassed isopropanol to dissolve the catalyst.

  • Add 2-heptanone (1 equivalent) to the catalyst solution.

  • Add the t-BuOK solution in isopropanol (e.g., 1 M solution, 2.5 mol%).

  • Seal the Schlenk flask, remove it from the glovebox, and connect it to a Parr hydrogenation apparatus.

  • Purge the system with hydrogen gas three times and then pressurize the vessel to the desired pressure (e.g., 8 atm).

  • Stir the reaction mixture at the desired temperature (e.g., 28 °C) for a specified time (e.g., 4 hours).

  • After the reaction is complete, carefully vent the hydrogen gas.

  • The reaction mixture can be analyzed by chiral GC to determine yield and enantiomeric excess.

  • For product isolation, remove the solvent under reduced pressure and purify the residue by column chromatography.

Kinetic resolution is a widely used method for separating enantiomers from a racemic mixture based on their different reaction rates with a chiral catalyst, such as a lipase.[9][10] In the case of racemic 2-heptanol, one enantiomer is selectively acylated by the lipase, allowing for the separation of the resulting ester from the unreacted alcohol.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of Racemic 2-Heptanol (General Procedure) [9]

• Materials:

  • Racemic 2-heptanol

  • Immobilized lipase (e.g., Novozym 435 from Candida antarctica lipase B or Lipase PS from Pseudomonas cepacia)

  • Anhydrous organic solvent (e.g., hexane, toluene)

  • Acyl donor (e.g., vinyl acetate, ethyl acetate)

• Procedure:

  • In a flask, dissolve racemic 2-heptanol in the anhydrous organic solvent.

  • Add the immobilized lipase (e.g., 10-20% by weight of the substrate).

  • Add the acyl donor (typically 1.5 equivalents for ~50% conversion).

  • Stir the mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the reaction progress by taking small samples and analyzing them by chiral GC.

  • When the conversion is close to 50%, stop the reaction by filtering off the immobilized lipase.

  • Remove the solvent from the filtrate under reduced pressure.

  • Separate the resulting mixture of the acylated product and the unreacted alcohol by silica gel column chromatography.

Analytical Methods for Enantiomeric Separation

Chiral gas chromatography (GC) is a powerful technique for the separation and quantification of the enantiomers of 2-heptanol. Often, derivatization of the alcohol to an ester is performed to enhance the separation.

Experimental Protocol: Chiral GC Analysis of 2-Heptanol Enantiomers

• Derivatization (Acetylation):

  • In a screw-cap vial, mix 2-heptanol (e.g., 20 mmol), acetic acid (e.g., 200 mmol), iodine (e.g., 0.6 mmol), and anhydrous Na₂SO₄ (e.g., 0.2 mmol).

  • Stir the mixture at 100 °C for 48 hours.

  • After cooling, add 25 mL of hexane and filter the mixture. The filtrate containing the 2-heptyl acetate is ready for GC analysis.

• Chiral GC Conditions:

  • Column: CP Chirasil-DEX CB (modified β-cyclodextrin bonded to a dimethylpolysiloxane), 25 m x 0.25 mm diameter, 0.25 µm film thickness.

  • Carrier Gas: Hydrogen at 80 cm/s.

  • Injector Temperature: 230 °C.

  • Detector Temperature: 250 °C.

  • Oven Program: An appropriate temperature program should be developed to achieve baseline separation of the enantiomeric acetates.

Visualizations

The following diagrams illustrate key concepts and workflows related to the chirality and analysis of 2-heptanol.

Cahn-Ingold-Prelog priority assignment for 2-heptanol enantiomers.

Workflow for the kinetic resolution of racemic 2-heptanol.

Experimental workflow for chiral GC analysis of 2-heptanol.

Conclusion

This technical guide has provided a detailed examination of the chirality and stereoisomers of 2-heptanol. The synthesis of racemic 2-heptanol, along with methods for obtaining its enantiomerically enriched forms through asymmetric synthesis and kinetic resolution, have been discussed with illustrative experimental protocols. Furthermore, a standard procedure for the analytical separation and quantification of its enantiomers using chiral gas chromatography has been outlined. The presented data and methodologies offer a solid foundation for researchers and professionals working with this chiral building block in various scientific and industrial applications. The distinct properties and potential for stereospecific synthesis underscore the importance of understanding and controlling the stereochemistry of 2-heptanol in the development of new chemical entities and materials.

References

• 1. 2-Heptanol - Wikipedia [en.wikipedia.org]
• 2. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 3. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-(-)-2-Heptanol | 6033-24-5 [amp.chemicalbook.com]
• 5. chembk.com [chembk.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. benchchem.com [benchchem.com]
• 10. jocpr.com [jocpr.com]

Synthesis and Characterization of 3-Heptanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of 3-heptanol, a secondary alcohol with applications in various chemical and pharmaceutical contexts. This document details established synthetic routes, including Grignard reactions and ketone reductions, and outlines standard characterization techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). All quantitative data is summarized for clarity, and detailed experimental protocols are provided.

Synthesis of 3-Heptanol

Two primary methods for the laboratory synthesis of 3-heptanol are the Grignard reaction and the reduction of 3-heptanone.

Grignard Synthesis

The Grignard reaction offers a versatile method for forming carbon-carbon bonds and is well-suited for the synthesis of 3-heptanol. Two viable pathways for this synthesis are:

• Route A: Reaction of propanal with butylmagnesium bromide.

• Route B: Reaction of pentanal with ethylmagnesium bromide.

Both routes involve the nucleophilic attack of the Grignard reagent on the carbonyl carbon of the aldehyde, followed by an acidic workup to yield the secondary alcohol.[1]

References

• 1. m.youtube.com [m.youtube.com]

4-heptanol CAS number and safety data

An In-depth Technical Guide to 4-Heptanol: CAS Number and Safety Data

This guide provides comprehensive safety and technical information regarding 4-heptanol, intended for researchers, scientists, and professionals in drug development.

Chemical Identification

• Chemical Name: 4-Heptanol

• Synonyms: Dipropylcarbinol, 4-Heptyl Alcohol[1][2][3]

• CAS Number: 589-55-9[1][2][3][4][5]

• Molecular Formula: C₇H₁₆O[2][3][5]

• Molecular Weight: 116.20 g/mol [2][3][6]

Quantitative Physicochemical and Safety Data

The following table summarizes key quantitative data for 4-heptanol.

Property	Value	Reference(s)
Physical State	Colorless clear liquid	[4]
Boiling Point	156.00 to 158.00 °C @ 760.00 mm Hg	[4]
Melting Point	-41.20 °C @ 760.00 mm Hg	[4]
Flash Point	47.78 °C (118.00 °F) TCC, 57 °C	[2][4]
Specific Gravity	0.810, 0.82 (20/20)	[1][2]
Vapor Pressure	0.792000 mmHg @ 25.00 °C (estimated)	[4]
Water Solubility	4260 mg/L @ 25 °C (estimated), 4700 mg/L @ 25 °C (experimental)	[4]

Hazard Identification and GHS Classification

4-Heptanol is classified as a hazardous substance under the Globally Harmonized System (GHS).

• GHS Pictograms:

  • Flame (Flammable)

  • Exclamation Mark (Irritant)

• Signal Word: Warning[1][2][5]

• GHS Hazard Statements:

  • H226: Flammable liquid and vapor[1][2][3]

  • H315: Causes skin irritation[5]

  • H317: May cause an allergic skin reaction[5]

  • H319: Causes serious eye irritation[1][5]

• GHS Precautionary Statements:

  • Prevention:

    • P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[2]

    • P233: Keep container tightly closed.[2]

    • P240: Ground/bond container and receiving equipment.[2]

    • P241: Use explosion-proof electrical/ventilating/lighting equipment.[2]

    • P242: Use only non-sparking tools.[2]

    • P243: Take precautionary measures against static discharge.[2]

    • P280: Wear protective gloves.[5]

  • Response:

    • P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[2]

    • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

    • P370 + P378: In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.[2]

  • Storage:

    • P403 + P235: Store in a well-ventilated place. Keep cool.[2]

  • Disposal:

    • P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological and physicochemical properties of 4-heptanol are not publicly available. The safety data presented in this document are derived from standardized tests conducted in accordance with regulatory guidelines. The following are general experimental considerations for handling 4-heptanol safely in a laboratory setting.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[1]

• Respiratory Protection: Use in a well-ventilated area or with a fume hood. If inhalation risk is high, a NIOSH-approved respirator may be necessary.[7]

Handling and Storage:

• Keep away from ignition sources such as heat, sparks, and open flames.[2]

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

• Ground and bond containers when transferring material to prevent static discharge.[2]

• Use non-sparking tools.[2]

First Aid Measures:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Get medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash skin with soap and water.[1]

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Get medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Get medical attention.[1]

Logical Workflow for Safety Assessment

The following diagram illustrates the logical workflow from chemical identification to the implementation of safety measures for 4-heptanol.

Caption: Logical workflow for 4-heptanol safety assessment.

References

• 1. fishersci.com [fishersci.com]
• 2. 4-Heptanol | 589-55-9 | TCI AMERICA [tcichemicals.com]
• 3. 4-Heptanol | C7H16O | CID 11513 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-heptanol, 589-55-9 [thegoodscentscompany.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pfaltzandbauer.com [pfaltzandbauer.com]

An In-Depth Technical Guide to the Natural Sources of Heptanol Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol isomers, a group of seven-carbon alcohols, are found across a diverse range of natural sources, contributing to the characteristic aromas of fruits, the composition of essential oils, and the complex chemical communication systems of insects. Their varied biological activities, from antimicrobial and antioxidant properties to their roles as pheromones, make them compelling subjects for research in natural product chemistry, chemical ecology, and drug development. This technical guide provides a comprehensive overview of the natural occurrence of heptanol isomers, presenting quantitative data, detailed experimental protocols for their analysis, and insights into their biosynthesis and signaling pathways.

Natural Occurrence and Quantitative Data

Heptanol isomers are distributed widely in the plant and animal kingdoms, as well as in microbial metabolomes. The following tables summarize the known natural sources and, where available, the concentrations of various heptanol isomers.

Table 1: Natural Sources and Concentrations of Straight-Chain Heptanol Isomers

Isomer	Natural Source	Concentration/Amount	Reference
1-Heptanol	Red Wine	0.09630 mg/L	[1]
Guava Juice Blends	1.23% (relative abundance)	[1]
Apple (various cultivars)	Present (dominant in some varieties)	[2]
Fermented Beverages (Beer, Cognac, Rum, Bourbon Whiskey)	Present (quantification varies)	[1]
Essential Oils (Hyacinth, Violet leaves, Litsea zeylanica)	Present (quantification varies)	[3]
2-Heptanol	Curcuma longa (Turmeric) Rhizome Essential Oil	Present (quantification varies by chemotype)	[4][5][6]
Camellia sinensis (Tea) Flowers	Present (quantification varies with blooming stage)	[7]
Honey Bee Hive Associated Bacteria (Acetobacteraceae, Bacillus thuringiensis, Apilactobacillus kunkeei)	1.5 - 2.6 ng/mL (in culture filtrate)	[8][9]
3-Heptanol	Camellia sinensis (Tea) Flowers	Present
4-Heptanol	Camellia sinensis (Tea) Flowers	Present

Table 2: Natural Sources of Branched-Chain Heptanol Isomers

Isomer	Natural Source	Role/Significance	Reference
4-Methyl-3-heptanol	Almond Bark Beetle (Scolytus amygdali)	Aggregation Pheromone	[10][11][12]
2-Methyl-1-hexanol	Zingiber mioga (Myoga Ginger)	Aroma Component	[13]
3-Methyl-1-hexanol	Passion Fruit (Passiflora edulis)	Aroma Component	[11]
2,3-Dimethyl-1-pentanol	Not specified in detail in search results	A branched-chain alcohol	[14][15]
3-(Methylthio)-1-hexanol	Passion Fruit (Passiflora edulis)	Aroma Component	[11]

Experimental Protocols

Accurate identification and quantification of heptanol isomers from complex natural matrices require robust analytical methodologies. The following section details common experimental protocols.

Protocol 1: Extraction of Volatile Compounds using Headspace Solid-Phase Microextraction (HS-SPME)

This method is suitable for the analysis of volatile and semi-volatile compounds from solid or liquid samples, such as plant tissues, fruits, and insect headspace.[7][16][17]

Materials:

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Headspace vials (10 or 20 mL) with septa

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Heating block or water bath

• Analytical balance

Procedure:

• Sample Preparation: Place a known amount of the sample (e.g., 1-5 g of homogenized plant material or a single insect) into a headspace vial.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., 2-octanone) to the vial for quantification purposes.

• Equilibration: Seal the vial and place it in a heating block or water bath at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) to allow volatiles to equilibrate in the headspace.

• Extraction: Insert the SPME fiber through the septum into the headspace of the vial, exposing the fiber to the volatiles for a defined period (e.g., 20-40 minutes) at the same temperature.

• Desorption and GC-MS Analysis: Retract the fiber and immediately insert it into the heated injection port of the GC-MS (e.g., at 250 °C) for thermal desorption of the analytes onto the analytical column.

GC-MS Parameters (Example for Floral Scent Analysis): [1][18]

• Column: HP-INNOWax capillary column (60 m × 0.25 mm × 0.25 μm)

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program: 40 °C for 3 min, then ramp to 150 °C at 5 °C/min, then to 220 °C at 10 °C/min, and hold for 5 min.

• Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 35-450.

Protocol 2: Extraction of Essential Oils by Steam Distillation

This classic method is used to isolate volatile oils from plant materials, particularly from species like Curcuma longa.[4][5][6]

Materials:

• Steam distillation apparatus (Clevenger-type)

• Heating mantle

• Round-bottom flasks

• Condenser

• Separatory funnel

• Anhydrous sodium sulfate

• Plant material (e.g., fresh or dried rhizomes)

Procedure:

• Preparation of Plant Material: Chop or grind the plant material to increase the surface area for efficient oil extraction.

• Distillation: Place the plant material in the distillation flask with a sufficient amount of water. Heat the flask to generate steam, which will pass through the plant material, carrying the volatile essential oils.

• Condensation: The steam and essential oil vapor mixture is passed through a condenser, where it cools and liquefies.

• Separation: The condensed liquid, a mixture of water and essential oil, is collected in a separatory funnel. The less dense essential oil will form a layer on top of the water.

• Drying: Separate the essential oil layer and dry it over anhydrous sodium sulfate to remove any residual water.

• Analysis: The extracted essential oil can then be analyzed by GC-MS or GC-FID for the identification and quantification of heptanol isomers.

Protocol 3: Chiral Gas Chromatography for Stereoisomer Separation

The separation of stereoisomers, crucial for pheromone analysis, requires specialized chiral GC columns.[10]

GC Parameters (Example for 4-Methyl-3-heptanol Isomers): [10]

• Column: A chiral stationary phase column, such as one coated with a cyclodextrin derivative (e.g., Lipodex-G).

• Oven Temperature Program: Isothermal or a slow temperature ramp is often used to achieve optimal separation (e.g., 55 °C for 10 min, then ramp to 100 °C at 2 °C/min).

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

Biosynthesis and Signaling Pathways

The natural production and biological activity of heptanol isomers are governed by specific biochemical pathways.

Biosynthesis of Heptanol Isomers

The biosynthesis of straight-chain heptanols, such as 1-heptanol, is believed to originate from the fatty acid biosynthesis pathway. Fatty acyl-CoAs or fatty acyl-ACPs are reduced to their corresponding primary alcohols by the action of fatty acyl-CoA reductases (FARs).[16][19][20][21][22]

Secondary alcohols like 2-heptanol can be formed through the bioreduction of the corresponding ketone (e.g., 2-heptanone) by various microorganisms, including bacteria and yeasts.[17][23][24] The enzymes responsible for this reduction are typically alcohol dehydrogenases.

Figure 1: Proposed biosynthetic pathways for 1-heptanol and 2-heptanol.

Signaling Pathway of 4-Methyl-3-heptanol in Insects

As an aggregation pheromone, 4-methyl-3-heptanol plays a crucial role in the chemical communication of the almond bark beetle. The perception of this pheromone involves a cascade of events within the insect's olfactory system.

The process begins with the pheromone molecule entering the pores of the insect's antennal sensilla. Inside the sensillum lymph, the hydrophobic pheromone is bound by a Pheromone-Binding Protein (PBP). This PBP-pheromone complex then interacts with an Olfactory Receptor (OR) located on the dendritic membrane of an Olfactory Receptor Neuron (ORN). This interaction triggers the opening of an ion channel, leading to the depolarization of the neuron and the generation of an action potential. This nerve impulse is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a behavioral response, such as aggregation.[12][25][26][27]

References

• 1. Frontiers | Grouped SPME Comparison of Floral Scent as a Method of Unlocking Phylogenetic Patterns in Volatiles [frontiersin.org]
• 2. Characteristic Volatiles and Cultivar Classification in 35 Apple Varieties: A Case Study of Two Harvest Years - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1-Pentanol, 2,3-dimethyl- [webbook.nist.gov]
• 4. bestengineeringtechnologies.com [bestengineeringtechnologies.com]
• 5. Extraction of essential oil and pigments from Curcuma longa [L] by steam distillation and extraction with volatile solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Development of a HS-SPME/GC-MS Method for the Extraction and Identification of the Volatile Compounds Emitted by Flowers of Tillandsia xiphioides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimized Method to Analyze Rose Plant Volatile Organic Compounds by HS-SPME-GC-FID/MSD [scirp.org]
• 9. Analysis of Volatile Constituents in Curcuma Species, viz. C. aeruginosa, C. zedoaria, and C. longa, from Nepal - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Pheromone binding protein is involved in temporal olfactory resolution in the silkmoth - PMC [pmc.ncbi.nlm.nih.gov]
• 13. books.rsc.org [books.rsc.org]
• 14. CAS 10143-23-4: 2,3-Dimethyl-1-pentanol | CymitQuimica [cymitquimica.com]
• 15. 2,3-Dimethyl-1-pentanol|High-Purity Research Chemical [benchchem.com]
• 16. Alcohol-forming fatty acyl-CoA reductase - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Alcohol-forming fatty acyl-CoA reductase - Wikiwand [wikiwand.com]
• 20. uniprot.org [uniprot.org]
• 21. Fatty acyl-CoA reductases of birds - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Engineering an Alcohol-Forming Fatty Acyl-CoA Reductase for Aldehyde and Hydrocarbon Biosynthesis in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. osti.gov [osti.gov]
• 25. Identification of Candidate Olfactory Genes in Scolytus schevyrewi Based on Transcriptomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Pheromone binding proteins enhance the sensitivity of olfactory receptors to sex pheromones in Chilo suppressalis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Recent Insights into Insect Olfactory Receptors and Odorant-Binding Proteins [mdpi.com]

Heptanol Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of heptanol, primarily focusing on 1-heptanol, in a variety of organic solvents. Understanding the solubility characteristics of heptanol is crucial for its application in chemical synthesis, formulation development, and various research settings. This document outlines the theoretical principles governing its solubility, presents available quantitative and qualitative data, details experimental protocols for solubility determination, and provides a visual workflow for these procedures.

Introduction to Heptanol and its Physicochemical Properties

Heptanol (C₇H₁₆O) is a seven-carbon straight-chain alcohol.[1] As a member of the fatty alcohol family, its molecular structure consists of a polar hydroxyl (-OH) group and a nonpolar seven-carbon alkyl chain.[2][3] This amphiphilic nature dictates its solubility behavior, rendering it poorly miscible in water while being readily soluble in many organic solvents.[1][2][3] At room temperature, 1-heptanol is a colorless liquid with a characteristic mild, alcoholic odor.[2]

The principle of "like dissolves like" is fundamental to understanding heptanol's solubility. The polar hydroxyl group can participate in hydrogen bonding with polar solvents, while the nonpolar alkyl chain interacts favorably with nonpolar solvents through van der Waals forces.[4][5] Consequently, the solubility of heptanol in a given organic solvent is a balance between these interactions.

Solubility of 1-Heptanol in Organic Solvents

Table 1: Solubility of 1-Heptanol in Various Organic Solvents

Solvent Class	Solvent	Reported Solubility
Polar Protic Solvents	Ethanol	Miscible[1]
Methanol	Soluble
Polar Aprotic Solvents	Acetone	Highly Soluble[2]
Ethers	Diethyl Ether	Miscible[1]
Halogenated Solvents	Carbon Tetrachloride	Slightly Soluble[6]
Chloroform	Soluble[7]
Aromatic Hydrocarbons	Benzene	Soluble
Toluene	Soluble
Alkanes	Hexane	Soluble[8]
Heptane	Soluble[8]

Note on Data Availability: The term "soluble" indicates that while miscibility is not explicitly stated, significant solubility is expected based on the chemical properties of the solvent and solute. Researchers requiring precise solubility data for specific applications are encouraged to perform experimental determinations as outlined in Section 3.

Factors Influencing Solubility

The solubility of heptanol in organic solvents is influenced by several factors:

• Polarity of the Solvent: Heptanol exhibits good solubility in polar aprotic solvents like acetone and ethers due to favorable dipole-dipole interactions and the ability of the hydroxyl group to act as a hydrogen bond donor. In polar protic solvents like ethanol, the ability to both donate and accept hydrogen bonds leads to high miscibility.

• Nonpolar Characteristics of the Solvent: The long alkyl chain of heptanol results in good solubility in nonpolar solvents like hexane and toluene through London dispersion forces. As the chain length of an alcohol increases, its solubility in nonpolar solvents generally increases.[9]

• Temperature: For most solid-in-liquid and liquid-in-liquid systems, solubility increases with temperature. However, the effect can vary, and for some systems, a lower critical solution temperature (LCST) or an upper critical solution temperature (UCST) may be observed.

• Presence of Other Solutes: The presence of other compounds in the solvent can either enhance or decrease the solubility of heptanol depending on the nature of the interactions between all components.

Experimental Protocols for Solubility Determination

For applications requiring precise solubility data, experimental determination is necessary. The following are detailed methodologies for two common techniques.

Gravimetric Method

This classic method involves preparing a saturated solution and then determining the concentration of the solute by evaporating the solvent.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess of 1-heptanol to a known volume or mass of the organic solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a flask in a thermostatic bath).

  • Agitate the mixture vigorously for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached. The presence of a distinct undissolved heptanol phase confirms saturation.

• Sample Collection and Analysis:

  • Cease agitation and allow the phases to separate. If necessary, centrifuge the mixture to ensure complete separation.

  • Carefully withdraw a known volume or mass of the supernatant (the saturated solvent phase) using a calibrated pipette or syringe.

  • Transfer the aliquot to a pre-weighed, dry container.

  • Evaporate the solvent under controlled conditions (e.g., in a vacuum oven at a temperature that ensures solvent removal without significant loss of the less volatile heptanol).

  • Once the solvent is completely removed, weigh the container with the remaining heptanol.

• Calculation of Solubility:

  • The mass of the dissolved heptanol is the final mass of the container minus its initial tare mass.

  • Solubility can be expressed in various units, such as grams of heptanol per 100 grams of solvent, grams of heptanol per 100 mL of solvent, or as a mole fraction.

Cloud Point Method

The cloud point method is a convenient technique for determining the temperature at which a solution of a given composition becomes saturated and phase separation begins to occur.

Methodology:

• Sample Preparation:

  • Prepare a series of solutions of 1-heptanol in the desired organic solvent at different known compositions (e.g., by weight or volume).

• Heating and Cooling Cycle:

  • Place a sample in a transparent, sealed container equipped with a temperature sensor and a means of agitation.

  • Heat the sample while stirring until a single, clear phase is observed.

  • Slowly cool the solution at a controlled rate while continuously monitoring for the first sign of turbidity or "cloudiness." The temperature at which this occurs is the cloud point.

• Data Analysis:

  • Repeat the measurement for each prepared composition.

  • Plot the cloud point temperatures against the corresponding compositions to construct a solubility curve. This curve represents the boundary between the single-phase and two-phase regions for the binary system.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for determining the solubility of heptanol in an organic solvent using the gravimetric method.

References

• 1. 1-Heptanol - Wikipedia [en.wikipedia.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. homework.study.com [homework.study.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Quantitative Analysis of Polarity

An In-Depth Technical Guide to the Polarity of 1-Heptanol vs. 2-Heptanol For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparison of the polarity of 1-heptanol and 2-heptanol, two structural isomers with significant applications in chemical synthesis, fragrance formulation, and as solvents. Understanding the nuances of their polarity is critical for predicting their behavior in various chemical and biological systems, including their efficacy as solvents, their interaction with other molecules, and their absorption and distribution characteristics in drug development. This document outlines key quantitative polarity parameters, details the experimental protocols for their determination, and provides a visual representation of the structure-polarity relationship.

The polarity of a molecule can be quantified through several physical properties. The most pertinent for 1-heptanol and 2-heptanol are the dielectric constant, dipole moment, and the octanol-water partition coefficient (logP). These values provide insight into the bulk solvent properties and the behavior of individual molecules.

A summary of these quantitative parameters is presented below for direct comparison.

Property	1-Heptanol	2-Heptanol	Significance
Dielectric Constant (ε)	12.10[1]	9.21[2][3]	A measure of the bulk solvent's ability to separate charge; higher values indicate greater polarity.
Dipole Moment (µ)	1.71 D[1]	1.71 D[2]	A measure of the separation of charge within a single molecule.
Octanol-Water Partition Coefficient (logP)	2.2 (at 20°C)[4]	2.29[5]	Indicates the lipophilicity (fat-solubility) versus hydrophilicity (water-solubility). Higher values denote greater lipophilicity.
Relative Polarity	0.549[6][7]	Not Available	An empirical measure of solvent polarity.

Based on the dielectric constant, 1-heptanol is the more polar of the two isomers.[1][2] This is a critical distinction, as the dielectric constant reflects the overall ability of the liquid to insulate charges from one another, a key characteristic of a polar solvent.

Interestingly, the dipole moments for both molecules are identical.[1][2] The dipole moment is an intrinsic property of a single molecule, determined by the electronegativity difference between the oxygen and hydrogen atoms of the hydroxyl group and the overall molecular geometry. The identical values suggest that the local charge separation in the C-O-H bond system is very similar for both isomers.

The difference in bulk polarity, therefore, arises not from the individual molecular dipoles but from how these molecules arrange and interact with each other in the liquid state. The position of the hydroxyl group in 1-heptanol (a primary alcohol) allows for more effective intermolecular hydrogen bonding compared to 2-heptanol (a secondary alcohol), where the hydroxyl group is more sterically hindered.[8][9] This more efficient hydrogen-bonding network in 1-heptanol leads to a higher bulk dielectric constant.

The logP values are very similar, indicating that both isomers have a comparable balance of hydrophilic and lipophilic character, with a slight tendency towards being more soluble in lipids (logP > 0).[4][5][10]

Structural Basis for Polarity Differences

The fundamental difference between 1-heptanol and 2-heptanol lies in the position of the hydroxyl (-OH) group, the functional group responsible for the alcohol's characteristic polarity and hydrogen bonding capabilities.

• 1-Heptanol is a primary alcohol, where the hydroxyl group is attached to a terminal carbon atom.

• 2-Heptanol is a secondary alcohol, with the hydroxyl group attached to an internal carbon atom.

This structural difference has a profound impact on steric hindrance around the hydroxyl group. In 1-heptanol, the -OH group is more exposed and accessible, facilitating the formation of linear hydrogen-bonded polymer-like chains. These extended networks contribute to a higher degree of molecular organization and a stronger overall dipole interaction in the bulk liquid, resulting in a higher dielectric constant.[8][9]

In 2-heptanol, the -OH group is flanked by a methyl group and the rest of the alkyl chain, creating more steric hindrance. This hindrance makes it more difficult for the molecules to align optimally for hydrogen bonding, potentially favoring the formation of less polar cyclic aggregates over linear chains.[8] This reduced efficiency of the hydrogen-bonding network leads to a lower bulk polarity and a lower dielectric constant compared to its primary isomer.

The following diagram illustrates this structure-polarity relationship.

Structure's effect on heptanol polarity.

Experimental Protocols

The quantitative data presented in this guide are determined through established experimental methodologies. Below are detailed overviews of the protocols for measuring the key polarity parameters.

Determination of Dielectric Constant

The dielectric constant (or relative permittivity) is a measure of a material's ability to store electrical energy in an electric field.[11]

• Objective: To measure the bulk dielectric constant of the liquid alcohol.

• Methodology: Open-Ended Coaxial Probe Method

  • Calibration: The measurement system, typically a network analyzer connected to a coaxial probe, is calibrated using materials with known dielectric constants (e.g., air, deionized water, and a shorting block).[12]

  • Measurement: The tip of the coaxial probe is fully immersed in the liquid sample (1-heptanol or 2-heptanol), ensuring no air bubbles are present at the probe-liquid interface.

  • Data Acquisition: The network analyzer sends a signal down the probe. The signal that reflects from the probe tip is measured. The properties of this reflected signal are altered by the dielectric properties of the material it is in contact with.[12]

  • Calculation: Specialized software uses the measured reflection coefficient to calculate the complex permittivity (which includes the dielectric constant and loss factor) of the sample across a range of frequencies.[12]

• Alternative Techniques: Other methods include using parallel plate capacitors where the liquid serves as the dielectric material, or microcontroller-based systems employing AC Schering Bridge networks.[13][14]

Dielectric Constant Measurement Workflow.

Determination of Dipole Moment

The dipole moment of a molecule is typically determined in the gas phase or in a nonpolar solvent to minimize intermolecular interactions. It is often calculated from measurements of the dielectric constant and density at various concentrations.

• Objective: To determine the molecular dipole moment of the alcohol.

• Methodology: Debye's Method (Dilute Solution)

  • Solution Preparation: A series of dilute solutions of the alcohol (e.g., 1-heptanol) in a nonpolar solvent (like carbon tetrachloride or benzene) are prepared at known concentrations.

  • Measurement: The dielectric constant and density of the pure solvent and each of the prepared solutions are measured at a constant temperature.

  • Calculation of Molar Polarization: The total molar polarization (P) of the solutions is calculated using the Debye equation or related formulas, which incorporate the measured dielectric constants and densities.

  • Extrapolation to Infinite Dilution: The molar polarization of the solute at infinite dilution is determined by extrapolating the calculated values. This step is crucial to eliminate solute-solute interactions.

  • Dipole Moment Calculation: The dipole moment (µ) is then calculated from the molar polarization at infinite dilution, after accounting for the electronic and atomic polarization (which can be estimated from refractive index measurements).

• Computational Methods: Modern approaches like the Self-Consistent Electrostatic Embedding (SCEE) method can computationally predict dipole moments in the liquid phase by accounting for local solvation and hydrogen bonding effects.[15][16]

Determination of Octanol-Water Partition Coefficient (logP)

The logP value is a critical measure of a compound's lipophilicity and is widely used in drug development to predict absorption, distribution, metabolism, and excretion (ADME) properties.[17]

• Objective: To measure the ratio of the concentration of the alcohol in octanol versus water at equilibrium.

• Methodology: Shake Flask Method (OECD Guideline 107)

  • Phase Preparation: 1-octanol and water are mutually saturated by mixing them and allowing the phases to separate.

  • Partitioning: A small amount of the alcohol (e.g., 1-heptanol) is dissolved in the octanol-saturated water or water-saturated octanol. This mixture is then added to a flask containing the other phase.

  • Equilibration: The flask is shaken vigorously for a set period and then allowed to stand until the octanol and aqueous phases are completely separated. Centrifugation is often used to ensure clear separation.

  • Concentration Analysis: The concentration of the alcohol in both the octanol and the aqueous phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).[18]

  • Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.[10]

• Alternative Techniques: HPLC-based methods offer a faster, automated alternative to the traditional shake flask method.[10]

LogP Shake Flask Method Workflow.

Conclusion

While 1-heptanol and 2-heptanol share the same chemical formula and exhibit nearly identical molecular dipole moments and logP values, their bulk polarities are distinctly different. 1-heptanol is demonstrably more polar than 2-heptanol , a fact quantified by its higher dielectric constant. This difference is attributed to the position of the hydroxyl group; the terminal -OH in 1-heptanol is less sterically hindered, allowing for more effective intermolecular hydrogen bonding compared to the internal -OH in 2-heptanol. For researchers and professionals in drug development, this distinction is crucial for solvent selection, reaction kinetics modeling, and predicting the behavior of these isomers in complex biological environments.

References

• 1. 1-heptanol [stenutz.eu]
• 2. 2-heptanol [stenutz.eu]
• 3. 2-Heptanol | 543-49-7 [chemicalbook.com]
• 4. 1-Heptanol | 111-70-6 [chemicalbook.com]
• 5. 2-Heptanol CAS#: 543-49-7 [m.chemicalbook.com]
• 6. 1-Heptanol CAS#: 111-70-6 [m.chemicalbook.com]
• 7. 111-70-6 CAS MSDS (1-Heptanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. Polarisation effects on the solvation properties of alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Polarisation effects on the solvation properties of alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. acdlabs.com [acdlabs.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. m.youtube.com [m.youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. cmc.ca [cmc.ca]
• 15. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. Introduction to log P and log D in drug development [pion-inc.com]
• 18. Determining Partition Coefficient (Log P), Distribution Coefficient (Log D) and Ionization Constant (pKa) in Early Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Heptanol as a Plant Metabolite: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptanol, a seven-carbon alcohol, is a biogenic volatile organic compound (VOC) produced by various plant species. It contributes to the characteristic aroma of many fruits and flowers and plays a significant role in plant defense and communication. This technical guide provides an in-depth overview of the current understanding of heptanol's role as a plant metabolite, focusing on its biosynthesis, physiological effects, and putative signaling pathways. This document summarizes quantitative data, details relevant experimental protocols, and presents visualized pathways to serve as a comprehensive resource for researchers in plant biology, natural product chemistry, and drug development.

Introduction

Heptanol and its isomers, primarily 1-heptanol and 2-heptanol, are found in a diverse range of plant species, including Magnolia officinalis, Zea mays, and in the essential oils of hyacinth and violet leaves[1]. As volatile organic compounds, they are involved in various ecological interactions, acting as attractants for pollinators, deterrents for herbivores, and antimicrobial agents[2][3]. The study of heptanol in plants offers insights into plant metabolism, chemical ecology, and potential applications in agriculture and medicine. 2-heptanol, for instance, has demonstrated significant antifungal activity against the common plant pathogen Botrytis cinerea[2]. This guide will explore the biochemical and physiological aspects of heptanol in the context of its function as a plant metabolite.

Biosynthesis of Heptanol

The precise biosynthetic pathway of heptanol in plants has not been fully elucidated. However, based on its structure as a fatty alcohol, it is hypothesized to be derived from the fatty acid synthesis (FAS) and subsequent reduction pathways.

2.1. Proposed Biosynthesis Pathway

The production of heptanol likely begins with the synthesis of a C7 fatty acid precursor. Plant fatty acid synthesis is a complex process, with Type II FAS systems capable of producing fatty acids of various chain lengths[4]. It is proposed that a specific set of FAS enzymes could produce heptanoyl-ACP or heptanoyl-CoA. This C7 acyl intermediate would then be reduced to heptanol. This reduction is likely catalyzed by a Fatty Acyl-CoA Reductase (FAR) enzyme[5][6][7]. While FARs are known to produce a range of primary alcohols, the specific FAR with a substrate preference for C7 acyl chains has yet to be identified in plants.

An alternative, though less direct, route could be through the lipoxygenase (LOX) pathway , which is responsible for the production of various C6 and C9 "green leaf volatiles" (aldehydes and alcohols) from the breakdown of C18 fatty acids[8][9][10][11]. It is conceivable that specific cleavage of a fatty acid hydroperoxide could yield a C7 aldehyde, which is then reduced to heptanol by an alcohol dehydrogenase (ADH).

Physiological Effects of Heptanol

Heptanol exerts various physiological effects on plants and interacting organisms. These effects are often dose-dependent and can be either beneficial or detrimental to the plant.

3.1. Allelopathic and Antifungal Activity

Heptanol, particularly 2-heptanol, has been shown to have allelopathic effects by inhibiting seed germination of various plant species. This suggests a role in plant-plant competition. Furthermore, 2-heptanol exhibits significant antifungal properties. Studies have demonstrated its efficacy in inhibiting the mycelial growth of the necrotrophic fungus Botrytis cinerea, a major pathogen of many crops[2].

3.2. Role in Plant Defense

The emission of heptanol can be induced by herbivory, suggesting its role as a herbivore-induced plant volatile (HIPV)[12][13][14][15]. HIPVs can act as direct defenses by repelling herbivores or as indirect defenses by attracting natural enemies of the herbivores. The production of 2-heptanone, a related compound, is known to have a protective role against pathogens in honey bees, and similar roles are being investigated in plants[16][17][18][19].

3.3. Quantitative Data on Physiological Effects

Quantitative data on the physiological effects of heptanol are crucial for understanding its biological significance. The following tables summarize available and representative data.

Table 1: Antifungal Activity of 2-Heptanol against Botrytis cinerea

Concentration (µL/cm³)	Mycelial Growth Inhibition (%)	Reference
0.05	18.35	[20]
0.10	Not specified
0.16	Not specified	[20]
0.21	Not specified

Note: Specific inhibition percentages for all concentrations were not detailed in the available literature, highlighting a need for further quantitative studies.

Table 2: Effect of 2-Heptanol on Seed Germination

Compound	Effect on Seed Germination	Relative Potency	Reference
2-Heptanol	Inhibition	High
1-Hexanol	Inhibition	Moderate	[21]
Ethanol	Inhibition	Low	[21]

Note: This table provides a qualitative comparison based on available literature. Dose-response studies are needed to quantify the IC50 values for germination inhibition.

Table 3: Heptanol Concentration in Plant Tissues

Plant Species	Tissue	Heptanol Isomer	Concentration (µg/g FW)	Condition	Reference
Vitis vinifera	Berry	1-Heptanol	0.5 - 2.0	Ripe	[22]
Zea mays	-	1-Heptanol, 2-Heptanol	Present	-	[1][13][23]
Magnolia officinalis	-	1-Heptanol	Present	-	[1]
Capillipedium parviflorum	-	1-Heptanol	Isolated	-	[1]

Note: Quantitative data on heptanol concentrations in various plant tissues and under different stress conditions are scarce in the literature, representing a significant knowledge gap.

Heptanol Signaling

The mechanisms by which plants perceive and transduce heptanol signals are largely unknown. However, based on our understanding of how plants respond to other VOCs, a hypothetical signaling pathway can be proposed.

4.1. Perception

VOC perception in plants is an area of active research. While specific receptors for most VOCs have not been identified, the KAI2 (KARRIKIN INSENSITIVE 2) protein, an α/β hydrolase, is a known receptor for karrikins and strigolactones and is implicated in the perception of other butenolide signals[24][25][26][27]. It is plausible that a KAI2-like receptor with a specific ligand-binding pocket for heptanol or related C7 compounds exists. Perception of VOCs is known to cause rapid changes in the plant cell's plasma membrane potential, leading to ion fluxes, particularly of Ca²⁺, which acts as a second messenger[1][28][29].

4.2. Signal Transduction

Following perception and the initial influx of Ca²⁺, a downstream signaling cascade is likely initiated. This could involve:

• Protein Kinase Cascades: Calcium-dependent protein kinases (CDPKs) and Mitogen-Activated Protein Kinases (MAPKs) are common components of plant signaling pathways that translate environmental cues into cellular responses.

• Reactive Oxygen Species (ROS): The influx of Ca²⁺ can trigger the production of ROS, which act as signaling molecules to regulate gene expression.

• Hormonal Crosstalk: The signaling pathway may interact with other hormone signaling pathways, such as those for jasmonic acid (JA) and salicylic acid (SA), which are key regulators of plant defense responses.

4.3. Cellular Response

The ultimate outcome of the signaling cascade would be changes in gene expression, leading to various physiological responses, such as the production of defense compounds, stomatal closure, or alterations in growth and development.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of heptanol as a plant metabolite.

5.1. Extraction and Quantification of Heptanol from Plant Tissues by GC-MS

This protocol describes the extraction of heptanol from a plant matrix and its quantification using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

• Plant tissue (leaves, flowers, roots)

• Liquid nitrogen

• Mortar and pestle

• Solvent for extraction (e.g., hexane or dichloromethane)

• Internal standard (e.g., 1-heptanol-d1 or a C8 alcohol)

• Anhydrous sodium sulfate

• Glass vials with PTFE-lined caps

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Sample Preparation:

  • Harvest fresh plant tissue and immediately freeze in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

  • Weigh approximately 1 g of the powdered tissue into a glass vial.

• Extraction:

  • Add a known amount of internal standard to the vial.

  • Add 5 mL of extraction solvent to the vial.

  • Vortex vigorously for 1 minute.

  • Sonicate for 15 minutes in a water bath.

  • Centrifuge at 3000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• GC-MS Analysis:

  • Inject 1 µL of the extract into the GC-MS.

  • GC Parameters (example):

    • Injector temperature: 250 °C

    • Oven program: 40 °C for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min.

    • Carrier gas: Helium at a constant flow of 1 mL/min.

  • MS Parameters (example):

    • Ion source temperature: 230 °C

    • Ionization mode: Electron Impact (EI) at 70 eV.

    • Scan range: m/z 40-300.

• Quantification:

  • Identify the heptanol peak based on its retention time and mass spectrum compared to an authentic standard.

  • Quantify the amount of heptanol by comparing the peak area of the analyte to the peak area of the internal standard and using a calibration curve prepared with known concentrations of heptanol.

5.2. In Vitro Antifungal Assay of Heptanol against Botrytis cinerea

This protocol details a method to assess the antifungal activity of heptanol against B. cinerea in a controlled laboratory setting.

Materials:

• Pure culture of Botrytis cinerea

• Potato Dextrose Agar (PDA) plates

• Sterile filter paper discs

• Heptanol (e.g., 2-heptanol)

• Sterile water or a suitable solvent for dilution

• Incubator

Procedure:

• Fungal Culture:

  • Grow B. cinerea on PDA plates at 25 °C until the mycelium covers the plate.

• Assay Setup:

  • Prepare PDA plates.

  • Using a sterile cork borer, cut a 5 mm diameter plug of mycelium from the edge of the actively growing B. cinerea culture.

  • Place the mycelial plug in the center of a new PDA plate.

• Treatment Application:

  • Prepare a series of heptanol dilutions (e.g., 0.1%, 0.5%, 1.0% v/v) in a sterile solvent.

  • Aseptically place a sterile filter paper disc on the lid of the petri dish.

  • Apply a known volume (e.g., 20 µL) of the heptanol solution or the pure compound onto the filter paper disc. For the control, apply the solvent only.

  • Seal the petri dishes with parafilm.

• Incubation and Measurement:

  • Incubate the plates at 25 °C.

  • Measure the diameter of the fungal colony daily for 5-7 days.

  • Calculate the percentage of mycelial growth inhibition using the formula:

    • Inhibition (%) = [(dc - dt) / dc] x 100

    • Where dc is the average diameter of the control colony and dt is the average diameter of the treated colony.

5.3. Seed Germination Assay

This protocol describes a method to evaluate the effect of heptanol on seed germination.

Materials:

• Seeds of a model plant (e.g., Arabidopsis thaliana, lettuce)

• Petri dishes with filter paper

• Heptanol

• Sterile water or a suitable solvent for dilution

• Growth chamber

Procedure:

• Seed Sterilization:

  • Surface sterilize the seeds (e.g., with 70% ethanol for 1 min followed by 10% bleach for 10 min and then rinse with sterile water).

• Assay Setup:

  • Place two layers of sterile filter paper in each petri dish.

  • Prepare a range of heptanol concentrations (e.g., 10 µM, 50 µM, 100 µM, 500 µM) in sterile water. Include a solvent control.

  • Add 5 mL of the respective heptanol solution or control solution to each petri dish to saturate the filter paper.

  • Place a defined number of seeds (e.g., 50) in each petri dish.

• Incubation and Data Collection:

  • Seal the petri dishes and place them in a growth chamber with a defined light/dark cycle and temperature.

  • Record the number of germinated seeds (radicle emergence) daily for 7-10 days.

  • Calculate the germination percentage for each treatment.

Conclusion and Future Directions

Heptanol is an important plant metabolite with multifaceted roles in plant ecology and physiology. While its presence in various plant species is well-documented, and its potential as a defense compound is recognized, there are significant gaps in our understanding of its biosynthesis and signaling. Future research should focus on:

• Elucidating the Biosynthetic Pathway: Identifying the specific Fatty Acid Synthase and Fatty Acyl-CoA Reductase enzymes responsible for heptanol production in plants.

• Uncovering the Signaling Cascade: Identifying the receptor(s) for heptanol and delineating the downstream signaling components.

• Quantitative Profiling: Comprehensive quantitative analysis of heptanol in a wider range of plant species and under various biotic and abiotic stress conditions.

• Exploring a wider range of isomers: Investigating the differential roles of other heptanol isomers in plant metabolism and defense.

A deeper understanding of heptanol's role as a plant metabolite will not only advance our knowledge of plant biology but may also open up new avenues for the development of natural and sustainable solutions for crop protection and other biotechnological applications.

References

• 1. Plant electrophysiology: Early stages of the plant response to chemical signals [iris.unito.it]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Enhancement of In Vitro Production of Volatile Organic Compounds by Shoot Differentiation in Artemisia spicigera - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Human fatty acid synthase: structure and substrate selectivity of the thioesterase domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 12. researchgate.net [researchgate.net]
• 13. Real-time monitoring of herbivore induced volatile emissions in the field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Plant volatiles as cues and signals in plant communication - PMC [pmc.ncbi.nlm.nih.gov]
• 15. csub.edu [csub.edu]
• 16. pnas.org [pnas.org]
• 17. The effects of bacterial volatile emissions on plant abiotic stress tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. search.library.uvic.ca [search.library.uvic.ca]
• 19. researchgate.net [researchgate.net]
• 20. medchemexpress.com [medchemexpress.com]
• 21. Seed-germination inhibition by volatile alcohols and other compounds associated withAmaranthus palmeri residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ias.ac.in [ias.ac.in]
• 23. 2-Heptanol | C7H16O | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 24. Frontiers | Evidence that KARRIKIN-INSENSITIVE2 (KAI2) Receptors may Perceive an Unknown Signal that is not Karrikin or Strigolactone [frontiersin.org]
• 25. Structural and functional analyses explain Pea KAI2 receptor diversity and reveal stereoselective catalysis during signal perception - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Structural insights into rice KAI2 receptor provide functional implications for perception and signal transduction - PMC [pmc.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. Volatile-mediated plant–plant interactions: volatile organic compounds as modulators of receiver plant defence, growth, and reproduction - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application of 2-Heptanol in the Chiral Synthesis of a Vasopressin V2 Receptor Agonist Intermediate

Introduction: The selective synthesis of single enantiomers is a critical aspect of modern pharmaceutical development, as the pharmacological and toxicological profiles of chiral drugs can be highly dependent on their stereochemistry. 2-Heptanol, a chiral secondary alcohol, serves as a valuable resolving agent in the synthesis of specific drug intermediates. This application note details the use of (R)-2-heptanol in the diastereomeric resolution of a key intermediate for a potent vasopressin V2 receptor agonist, which has therapeutic potential in managing conditions like diabetes insipidus and nocturnal enuresis.[1]

Core Application: Diastereomeric Resolution

(R)-2-Heptanol is employed to separate enantiomers of the racemic intermediate, 1-(2-chloro-4-pyrrolidin-1-ylbenzoyl)-2,3,4,5-tetrahydro-1H-1-benzdiazepine, a crucial precursor in the synthesis of a vasopressin V2 receptor agonist.[1] The principle of this resolution lies in the conversion of the enantiomeric mixture into a pair of diastereomers by reaction with an enantiomerically pure resolving agent, in this case, (R)-2-heptanol. These resulting diastereomers possess different physical properties, such as solubility, which allows for their separation by techniques like fractional crystallization.

Quantitative Data Summary

While specific quantitative data from a dedicated study on this particular resolution is not publicly available in the searched literature, the following table outlines the expected parameters that would be measured to assess the success of such a diastereomeric resolution.

Parameter	Description	Target Value
Diastereomeric Excess (de)	A measure of the purity of the crystallized diastereomer. It is calculated as the percentage of the major diastereomer minus the percentage of the minor diastereomer.	>95%
Enantiomeric Excess (ee) of the Desired Intermediate	The enantiomeric purity of the target intermediate after cleavage of the chiral auxiliary. It is calculated as the percentage of the desired enantiomer minus the percentage of the undesired enantiomer.	>99%
Yield of Resolved Intermediate	The amount of the desired enantiomer of the intermediate obtained after the complete resolution process, expressed as a percentage of the theoretical maximum (50% of the starting racemic mixture).	High as possible, typically >80% of the theoretical maximum.
Recovery of (R)-2-heptanol	The amount of the chiral resolving agent recovered after the cleavage step, expressed as a percentage of the initial amount used.	>90% for economic viability.

Experimental Protocols

The following is a generalized, representative protocol for the diastereomeric resolution of a racemic carboxylic acid intermediate using (R)-2-heptanol, based on established principles of chiral resolution. This protocol is a model and would require optimization for the specific vasopressin V2 receptor agonist intermediate.

Protocol 1: Diastereomeric Ester Formation

Objective: To convert the racemic carboxylic acid intermediate into a mixture of diastereomeric esters using (R)-2-heptanol.

Materials:

• Racemic 1-(2-chloro-4-pyrrolidin-1-ylbenzoyl)-2,3,4,5-tetrahydro-1H-1-benzdiazepine-carboxylic acid derivative

• (R)-2-Heptanol (1.0 - 1.2 equivalents)

• Esterification agent (e.g., dicyclohexylcarbodiimide (DCC) or a thionyl chloride followed by addition of the alcohol)

• Anhydrous, non-polar aprotic solvent (e.g., dichloromethane, diethyl ether, or toluene)

• Stirring apparatus

• Reaction vessel with inert atmosphere capabilities (e.g., nitrogen or argon)

Procedure:

• In a clean, dry reaction vessel under an inert atmosphere, dissolve the racemic carboxylic acid intermediate in the chosen anhydrous solvent.

• Add the esterification agent according to its specific requirements (e.g., if using thionyl chloride, the acid chloride would be formed first).

• Slowly add (R)-2-heptanol to the reaction mixture at a controlled temperature (typically 0 °C to room temperature).

• Allow the reaction to stir at room temperature for a specified time (e.g., 2-12 hours) until completion, which can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, quench the reaction if necessary and work up the mixture to isolate the crude diastereomeric esters. This may involve filtration to remove by-products (like dicyclohexylurea if DCC is used), washing with aqueous solutions to remove unreacted reagents, drying the organic layer, and evaporating the solvent.

Protocol 2: Fractional Crystallization of Diastereomers

Objective: To separate the two diastereomeric esters based on their differential solubility.

Materials:

• Crude mixture of diastereomeric esters

• A suitable solvent or solvent system for recrystallization (e.g., ethanol, isopropanol, hexane/ethyl acetate mixtures)

• Crystallization vessel

• Heating and cooling apparatus

Procedure:

• Dissolve the crude diastereomeric ester mixture in a minimal amount of the chosen solvent at an elevated temperature to ensure complete dissolution.

• Slowly cool the solution to allow for the preferential crystallization of the less soluble diastereomer. The cooling rate should be controlled to promote the formation of well-defined crystals.

• Once crystallization is complete, which can be further induced by cooling in an ice bath, collect the crystals by filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing the more soluble diastereomer.

• The diastereomeric purity of the crystals should be assessed using techniques like HPLC or NMR spectroscopy.

• If the desired level of diastereomeric excess is not achieved, the recrystallization process can be repeated.

Protocol 3: Cleavage of the Chiral Auxiliary and Isolation of the Enantiopure Intermediate

Objective: To hydrolyze the separated diastereomeric ester to obtain the enantiopure carboxylic acid intermediate and recover the (R)-2-heptanol.

Materials:

• Diastereomerically pure ester

• Base for hydrolysis (e.g., lithium hydroxide, sodium hydroxide)

• Solvent for hydrolysis (e.g., a mixture of tetrahydrofuran (THF) and water)

• Acid for neutralization (e.g., hydrochloric acid)

• Extraction solvent (e.g., ethyl acetate)

Procedure:

• Dissolve the diastereomerically pure ester in the chosen solvent system.

• Add the base and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC or HPLC).

• After the reaction is complete, acidify the mixture to protonate the carboxylic acid.

• Extract the enantiopure carboxylic acid intermediate into an organic solvent.

• The aqueous layer will contain the (R)-2-heptanol, which can be recovered by extraction with a suitable solvent and subsequent purification (e.g., distillation).

• Wash the organic layer containing the product with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and evaporate the solvent to yield the enantiopure intermediate.

• The enantiomeric excess of the final product should be determined using chiral HPLC or other appropriate analytical techniques.

Visualizations

Caption: Workflow for Chiral Resolution using (R)-2-Heptanol.

Caption: Logical Flow of Diastereomeric Resolution.

References

• 1. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 1-Heptanol by Gas Chromatography-Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Heptanol is a straight-chain alcohol that finds applications in various industrial processes and is also of interest in metabolic and toxicological research. Accurate and sensitive quantification of 1-heptanol in diverse matrices is crucial for these studies. Gas chromatography-mass spectrometry (GC-MS) is a highly effective analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 1-heptanol.[1] This document provides a detailed protocol for the analysis of 1-heptanol using GC-MS, including sample preparation, instrument parameters, and data analysis. The use of a stable isotope-labeled internal standard, 1-heptanol-d1, is recommended to ensure high accuracy and precision by correcting for variations during sample preparation and analysis.[1][2]

Experimental Protocol

This protocol outlines a general procedure for the analysis of 1-heptanol. Optimization may be required for specific sample matrices and instrumentation.

1. Materials and Reagents

• 1-Heptanol (≥98% purity)

• 1-Heptanol-d1 (internal standard, ≥98% purity)[1]

• Organic solvents (GC-MS grade): Hexane, Ethyl Acetate, Dichloromethane, Methanol[1][3][4][5]

• Anhydrous Sodium Sulfate (for drying)

• Glass sample vials (1.5 mL) with inserts[1][3]

2. Sample Preparation: Liquid-Liquid Extraction (LLE)

This procedure is suitable for liquid samples such as biological fluids.[1]

• Aliquoting: Transfer 500 µL of the sample into a clean glass tube.[1]

• Internal Standard Spiking: Add a known amount of 1-heptanol-d1 solution (e.g., 10 µL of a 10 µg/mL solution in methanol) to each sample, calibrator, and quality control sample.[1]

• Extraction: Add 1 mL of an appropriate extraction solvent (e.g., ethyl acetate or hexane) to the tube.[1]

• Mixing: Vortex the mixture vigorously for 1 minute to ensure thorough extraction.[1]

• Phase Separation: Centrifuge the samples at 3000 x g for 10 minutes to achieve a clear separation of the organic and aqueous layers.[1]

• Collection: Carefully transfer the upper organic layer to a new clean glass tube.[1]

• Drying: The collected organic extract can be dried by passing it through anhydrous sodium sulfate.

• Reconstitution: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried extract in a suitable volume of a volatile solvent like hexane (e.g., 100 µL) for GC-MS analysis.[1]

• Transfer: Transfer the final extract to a GC-MS vial for analysis.[1]

Note on Derivatization: For primary alcohols like 1-heptanol, derivatization is not always necessary but can be employed to improve peak shape and sensitivity. A common method is silylation, which involves reacting the alcohol with a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) at 70°C for 30 minutes to form a less polar trimethylsilyl (TMS) ether.[6]

3. GC-MS Instrumentation and Parameters

The following are typical GC-MS parameters and may require optimization for your specific instrument.[7]

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent[7]
Mass Spectrometer	Agilent 5977B MSD or equivalent[7]
GC Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column[7]
Injection Volume	1 µL[7]
Injector Temperature	250°C[7]
Injection Mode	Splitless[7]
Carrier Gas	Helium at a constant flow rate of 1 mL/min[7]
Oven Program	Initial: 60°C, hold for 1 minRamp: 10°C/min to 280-325°CHold: 5-10 minutes[6][7]
MS Source Temp.	230°C[7]
MS Quadrupole Temp.	150°C[7]
Ionization Energy	70 eV[7]
Acquisition Mode	Full Scan (m/z 50-600) for identification and Selected Ion Monitoring (SIM) for quantification[7]

4. Data Analysis and Quantification

Quantification is based on the ratio of the peak area of the analyte (1-heptanol) to the peak area of the internal standard (1-heptanol-d1).[1] A calibration curve is generated by plotting the peak area ratio against the concentration of the calibrators. The concentration of 1-heptanol in unknown samples is then determined from this calibration curve.[1]

Data Presentation

Table 1: Quantitative Data for 1-Heptanol Analysis. This table presents characteristic mass spectrometry ions for 1-heptanol and its deuterated internal standard, along with typical quantitative performance data.

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)	LOD (µg/g)	LOQ (µg/g)
1-Heptanol	Varies with method	70	43, 56, 83, 98[8]	0.015 (example)[9]	0.05 (example)[9]
1-Heptanol-d1	Varies with method	Dependent on deuteration	Dependent on deuteration	N/A	N/A

Note: The m/z values for 1-heptanol-d1 are dependent on the position of the deuterium atom(s). The provided LOD and LOQ are illustrative and will vary based on the specific method and matrix.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the quantitative analysis of 1-Heptanol.

Principle of Stable Isotope Dilution

Caption: Principle of stable isotope dilution for accurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uoguelph.ca [uoguelph.ca]
• 4. Sample preparation (GC-FID, GC-MS) — IMM Instrument Guides 1.0.7 documentation [imm-instruments.science.ru.nl]
• 5. Sample preparation GC-MS [scioninstruments.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ez.restek.com [ez.restek.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for the Use of Heptanol in Cardiac Electrophysiology Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of heptanol, a reversible gap junction uncoupler, in cardiac electrophysiology research. Heptanol is a valuable pharmacological tool for investigating the role of intercellular communication in normal cardiac function and in the pathophysiology of arrhythmias.

Introduction

Heptanol is an aliphatic alcohol that primarily functions by reversibly inhibiting gap junction channels, thereby reducing electrical coupling between cardiomyocytes.[1][2][3] This action allows researchers to simulate conditions of reduced intercellular communication, which are observed in various cardiac pathologies, including myocardial infarction and heart failure.[1] While its principal effect is on gap junctions, it is crucial to note that at higher concentrations, heptanol can also affect other ion channels, including sodium and calcium channels.[2][4][5] Its effects are concentration-dependent and reversible upon washout.[1][2]

Mechanism of Action

Heptanol's primary mechanism of action is the uncoupling of gap junctions, which are crucial for the propagation of the cardiac action potential. It is thought to decrease the fluidity of membranous cholesterol-rich domains where gap junction channels are embedded, leading to a decrease in the open probability of these channels.[3][6] This reduction in gap junction conductance slows electrical conduction through the myocardium.[1]

At higher concentrations, heptanol can exert non-specific effects on other ion channels. For instance, it has been shown to block sodium channels, with a reported IC50 of 1.3 mM in canine cardiac Purkinje cells.[4] It can also inhibit calcium channels at concentrations between 0.5 mM and 6 mM.[4] These off-target effects should be considered when interpreting experimental results, especially at higher heptanol concentrations.

Caption: Signaling pathway of heptanol's action on cardiomyocytes.

Quantitative Data Summary

The effects of heptanol on various cardiac electrophysiological parameters are concentration-dependent. The following tables summarize quantitative data from different experimental models.

Table 1: Effects of Heptanol on Cardiac Electrophysiological Parameters

Parameter	Species/Model	Heptanol Concentration	Effect	Reference
Conduction Velocity (CV)	Langendorff-perfused rabbit heart	< 0.3 mM	Small increase in stimulus-to-activation latency	[1]
Langendorff-perfused rabbit heart	> 0.3 mM	Steep increase in stimulus-to-activation latency	[1]
Canine ventricular myocardium	0.5 mM - 1 mM	Reduced CV (greater effect in transverse direction)	[4]
Neonatal rat ventricular myocyte monolayer	0.05 mM - 1.8 mM	Significant slowing of excitation wave	[5]
Action Potential Duration (APD)	Langendorff-perfused rabbit heart	Not specified	Decreased MAPD70	[1]
Langendorff-perfused guinea pig hearts	0.7 mM	No change in APD of monophasic action potentials	[4]
Langendorff-perfused mouse hearts (atria)	2 mM	Unaltered APD90	[7][8]
Ischemia-induced rat hearts	0.1, 0.3, 0.5 mM	Prolonged MAPD90	[9]
Effective Refractory Period (ERP)	Langendorff-perfused mouse hearts (atria)	2 mM	Increased from 26.0 ± 1.9 ms to 57.1 ± 2.5 ms	[7][10]
Heart Rate	Langendorff-perfused mouse hearts	0.1 mM	Reduced from 314 ± 25 to 189 ± 24 bpm	[4][11]
Langendorff-perfused mouse hearts	2 mM	Reduced from 314 ± 25 to 157 ± 7 bpm	[4][11]
Arrhythmogenesis	Langendorff-perfused rabbit heart	0.1 mM - 0.3 mM	Pro-arrhythmic (induced re-entrant arrhythmias)	[1]
Infarcted canine ventricular myocardium	0.5 mM	Pro-arrhythmic	[4]
Infarcted canine ventricular myocardium	1 mM	Anti-arrhythmic	[4]
Langendorff-perfused mouse hearts (atria)	2 mM	Anti-arrhythmic	[7][8]
Ischemia-induced rat hearts	0.1, 0.3, 0.5 mM	Decreased incidence of VT and VF	[9]

Table 2: Heptanol Concentrations and Dissociation/Inhibitory Constants

Parameter	Preparation	Value	Reference
Dissociation Constant (Kd) for junctional current	Cultured neonatal rat heart cells (whole cell)	0.54 mM	[2]
Cultured neonatal rat heart cells (perforated patch)	1.20 mM	[2]
IC50 for gap junctions (Connexin 43)	HeLa cells	2.21 mM	[4]
IC50 for sodium channels	Canine cardiac Purkinje cells	1.3 mM	[4]
IC50 for calcium channels	Not specified	0.75 mM	[4]

Experimental Protocols

Langendorff-Perfused Heart Preparation

This protocol is suitable for studying the effects of heptanol on the whole heart in an ex vivo setting.

Materials:

• Animal model (e.g., rabbit, rat, mouse)

• Langendorff apparatus

• Krebs-Henseleit solution (in mM: NaCl 119, NaHCO3 25, KCl 4, KH2PO4 1.2, MgCl2 1, CaCl2 1.8, glucose 10, sodium pyruvate 2)[7][8]

• Heptanol stock solution

• Pacing electrodes

• Recording electrodes (e.g., for ECG, monophasic action potentials)

• Data acquisition system

Procedure:

• Anesthetize the animal according to approved institutional protocols.

• Rapidly excise the heart and cannulate the aorta on the Langendorff apparatus.

• Begin retrograde perfusion with oxygenated (95% O2, 5% CO2) Krebs-Henseleit solution at a constant pressure or flow rate and maintain at 37°C.

• Allow the heart to equilibrate for a stabilization period (e.g., 20 minutes).[8]

• Record baseline electrophysiological parameters (e.g., heart rate, conduction time, APD, ERP).

• Introduce heptanol into the perfusate at the desired concentration (e.g., by switching to a reservoir containing Krebs-Henseleit with heptanol).

• Continuously record electrophysiological parameters during heptanol perfusion.

• To test for reversibility, switch back to the control Krebs-Henseleit solution (washout).

• Analyze the data to determine the effects of heptanol on the recorded parameters.

Caption: Experimental workflow for Langendorff-perfused heart studies with heptanol.

Patch-Clamp Electrophysiology

This technique allows for the detailed study of heptanol's effects on ion channels and gap junctional currents in isolated cardiomyocytes.

Materials:

• Isolated cardiomyocytes (e.g., from neonatal rat hearts)

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass pipettes

• Perfusion system

• Extracellular and intracellular solutions

• Heptanol stock solution

• Data acquisition and analysis software

Procedure:

• Isolate cardiomyocytes using standard enzymatic digestion protocols.

• Plate the cells and allow them to adhere.

• Place the culture dish on the stage of the inverted microscope.

• Pull patch pipettes and fill with the appropriate intracellular solution.

• Obtain a gigaohm seal on a single cell or a cell pair.

• Establish whole-cell or perforated-patch configuration.

• Record baseline membrane currents (e.g., sodium current, calcium current, or junctional current in cell pairs).

• Perfuse the cells with an extracellular solution containing the desired concentration of heptanol.

• Record the changes in ionic currents in the presence of heptanol.

• Wash out the heptanol to check for reversibility.

• Analyze the data to determine the dose-dependent effects of heptanol.

Optical Mapping

Optical mapping is used to visualize the propagation of electrical waves across the surface of the heart with high spatiotemporal resolution.

Materials:

• Langendorff-perfused heart preparation (as described above)

• Voltage-sensitive dye (e.g., di-4-ANEPPS) and/or calcium-sensitive dye (e.g., Rhod-2)[12]

• High-speed, high-resolution camera (e.g., CMOS or CCD)[13]

• Excitation light source and filters[13]

• Emission filters[13]

• Data acquisition and analysis software

• Heptanol stock solution

Procedure:

• Prepare a Langendorff-perfused heart as previously described.

• Load the heart with the voltage-sensitive dye by adding it to the perfusate.

• Position the heart in front of the camera and illumination source.

• Record baseline optical signals during steady-state pacing.

• Introduce heptanol into the perfusate.

• Record optical signals during heptanol perfusion to map changes in conduction patterns.

• Process the recorded images to create activation maps and measure conduction velocity and action potential duration across the epicardial surface.

• Analyze the data to identify regions of conduction slowing, block, or the formation of re-entrant wavelets.

Logical Relationships and Interpretation

The effects of heptanol on cardiac tissue are multifaceted and can lead to either pro-arrhythmic or anti-arrhythmic outcomes depending on the concentration and the underlying substrate.

Caption: Logical relationship of heptanol's effects on arrhythmogenesis.

Interpretation:

• Pro-arrhythmic Effects: At lower concentrations (e.g., 0.1-0.3 mM in rabbit hearts), the primary effect of heptanol is conduction slowing.[1] This can shorten the wavelength of the cardiac impulse (wavelength = conduction velocity × refractory period), creating a substrate for re-entrant arrhythmias.

• Anti-arrhythmic Effects: At higher concentrations (e.g., 2 mM in mouse atria), heptanol can significantly prolong the effective refractory period (ERP).[7][8] This effect can counteract the conduction slowing, leading to a net increase in the excitation wavelength and thereby preventing the initiation and maintenance of re-entrant circuits.

Conclusion

References

• 1. The effect of heptanol on the electrical and contractile function of the isolated, perfused rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. mdpi.com [mdpi.com]
• 5. Effect of heptanol and ethanol on excitation wave propagation in a neonatal rat ventricular myocyte monolayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Heptanol-induced decrease in cardiac gap junctional conductance is mediated by a decrease in the fluidity of membranous cholesterol-rich domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts | PLOS One [journals.plos.org]
• 9. Heptanol decreases the incidence of ischemia-induced ventricular arrhythmias through altering electrophysiological properties and connexin 43 in rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. HKU Scholars Hub: Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts [hub.hku.hk]
• 11. preprints.org [preprints.org]
• 12. Basic Concepts of Optical Mapping Techniques in Cardiac Electrophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optical mapping of contracting hearts - PMC [pmc.ncbi.nlm.nih.gov]

Heptanol as a Gap Junction Blocker in Myocytes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptanol is a widely utilized aliphatic alcohol that functions as a reversible blocker of gap junctions, the intercellular channels responsible for electrical and metabolic coupling between adjacent cardiomyocytes. Its ability to disrupt this cell-to-cell communication makes it an invaluable tool in cardiovascular research, particularly for investigating the role of gap junctions in normal cardiac electrophysiology, arrhythmogenesis, and ischemia-reperfusion injury. These application notes provide a comprehensive overview of heptanol's effects on myocytes and detailed protocols for its experimental use.

Heptanol's primary mechanism of action is believed to involve its incorporation into the lipid bilayer of the cell membrane. This alters the membrane's physical properties, specifically decreasing the fluidity of cholesterol-rich domains where gap junction channels are prevalent.[1] This alteration is thought to induce a conformational change in connexin proteins, the building blocks of gap junctions, leading to a decrease in the open probability of the channels without affecting their unitary conductance.[1][2] While effective in uncoupling cells, it is crucial to note that heptanol can exhibit non-specific effects, particularly at higher concentrations (≥2 mM), including the inhibition of sodium and calcium channels.[3][4]

Data Presentation

The following tables summarize the quantitative effects of heptanol on various electrophysiological parameters in myocytes, as reported in the literature.

Table 1: Effect of Heptanol on Conduction Velocity (CV) and Activation Latency in Myocytes

Animal Model	Heptanol Concentration	Change in Conduction Velocity	Change in Activation Latency	Reference
Mouse (Langendorff-perfused heart)	0.05 mM	Reduced from 0.23 ± 0.01 to 0.16 ± 0.01 m/s	Increased from 13.2 ± 0.6 to 19.4 ± 1.3 ms	[5]
Mouse (Langendorff-perfused heart)	2 mM	Significantly decreased	Increased from 18.7 ± 1.1 to 28.9 ± 2.1 ms (atrial)	[6][7]
Canine (infarcted myocardium)	0.5 mM	Slowed conduction	11.9% ± 11.0% increase	[8]
Canine (infarcted myocardium)	1.0 mM	Slowed conduction	45.8% ± 25.5% increase	[8]
Neonatal Rat (myocyte monolayer)	0.05-1.8 mM	Significant slowing of excitation wave	Not specified	[3]

Table 2: Effect of Heptanol on Action Potential Duration (APD) and Refractory Period in Myocytes

Animal Model	Heptanol Concentration	Change in Action Potential Duration (APD)	Change in Effective Refractory Period (ERP)	Reference
Mouse (Langendorff-perfused heart)	0.05 mM	No significant alteration in APD90, APD70, APD50, or APD30	No significant alteration (39.6 ± 1.9 vs. 40.6 ± 3.0 ms)	[5]
Mouse (Langendorff-perfused heart)	2 mM	APD90 unaltered (atrial)	Increased from 26.0 ± 1.9 to 57.1 ± 2.5 ms (atrial)	[6][7]
Rat (ischemic heart)	0.1, 0.3, 0.5 mM	Prolonged monophasic action potential duration at 90% repolarization (MAPD90)	Not specified	[9][10]

Table 3: Dose-Dependent and Bimodal Effects of Heptanol on Arrhythmogenesis

Animal Model	Heptanol Concentration	Effect on Arrhythmogenesis	Reference
Canine (infarcted myocardium)	0.5 mM	Pro-arrhythmic: Sustained ventricular tachycardia (VT) inducible in 4 of 11 animals	[8]
Canine (infarcted myocardium)	1.0 mM	Anti-arrhythmic: Sustained VT induced in only 1 of 9 animals	[8]
Rat (ischemic heart)	0.1, 0.3, 0.5 mM	Anti-arrhythmic: Decreased incidence of VT and ventricular fibrillation (VF)	[9][10]
Rabbit (Langendorff-perfused heart)	0.1-0.3 mM	Pro-arrhythmic: Arrhythmias could be induced during premature stimulation protocols
Mouse (Langendorff-perfused heart)	0.05 and 2 mM	Pro-arrhythmic (ventricular)	[4]
Mouse (Langendorff-perfused heart)	2 mM	Anti-arrhythmic (atrial)	[6][7]

Signaling Pathways and Experimental Workflows

Heptanol's mechanism of action on gap junctions.

General experimental workflow for studying heptanol's effects.

Experimental Protocols

Protocol 1: Langendorff-Perfused Heart Preparation for Electrophysiological Studies

This protocol is adapted from methodologies used for studying the effects of heptanol on whole-heart electrophysiology in rodents.[7][11][12][13]

1. Materials:

• Animals: Adult mice or rats.

• Krebs-Henseleit Buffer (KHB): (in mM) 118 NaCl, 4.7 KCl, 1.2 MgSO₄, 1.2 KH₂PO₄, 25 NaHCO₃, 11 Glucose, 2.5 CaCl₂. The solution should be freshly prepared, filtered, and continuously gassed with 95% O₂ / 5% CO₂ to maintain a pH of ~7.4.

• Heptanol Stock Solution: Prepare a concentrated stock solution of heptanol in ethanol or DMSO. The final concentration of the solvent in the perfusate should be minimal (<0.1%) to avoid off-target effects.

• Langendorff Apparatus: Including a peristaltic pump, water jacket for temperature control (37°C), aortic cannula, and recording electrodes (for ECG or monophasic action potentials).

• Dissection Tools: Scissors, forceps, and a petri dish with ice-cold KHB.

2. Procedure:

• Animal Euthanasia and Heart Excision: Euthanize the animal according to approved institutional guidelines. Rapidly open the chest cavity and excise the heart, immediately placing it in the ice-cold KHB to arrest contraction.

• Aortic Cannulation: Identify the aorta and carefully cannulate it with a pre-filled aortic cannula, avoiding the introduction of air bubbles. Secure the aorta to the cannula with a suture.

• Initiate Perfusion: Mount the cannulated heart on the Langendorff apparatus and begin retrograde perfusion with oxygenated KHB at a constant flow rate (typically 2-4 mL/min for a mouse heart) and a temperature of 37°C.

• Equilibration: Allow the heart to equilibrate for at least 20 minutes. During this time, the heart should resume spontaneous beating. Pacing electrodes can be placed on the right ventricle or atrium for controlled heart rates.

• Baseline Recording: Record baseline electrophysiological parameters (e.g., ECG, MAPs, conduction velocity) for a stable period (e.g., 10-15 minutes).

• Heptanol Perfusion: Switch the perfusion to KHB containing the desired concentration of heptanol. The time to effect is typically rapid.

• Experimental Recording: Record the changes in electrophysiological parameters during heptanol perfusion.

• Washout: To assess the reversibility of heptanol's effects, switch the perfusion back to the control KHB and record during the washout period.

Protocol 2: Patch-Clamp Electrophysiology on Isolated Myocytes

This protocol provides a general framework for studying the effects of heptanol on ion channel currents and gap junction conductance in isolated cardiomyocyte pairs using the whole-cell patch-clamp technique.[2][3][14][15][16][17]

1. Materials:

• Isolated Myocytes: Cardiomyocytes isolated from neonatal or adult hearts using enzymatic digestion.

• Extracellular (Bath) Solution: (in mM) 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

• Intracellular (Pipette) Solution: (in mM) 120 K-aspartate, 20 KCl, 1 MgCl₂, 10 HEPES, 5 EGTA, 5 Mg-ATP. Adjust pH to 7.2 with KOH.

• Heptanol-Containing Extracellular Solution: Prepare the extracellular solution with the desired concentration of heptanol.

• Patch-Clamp Setup: Inverted microscope, micromanipulators, patch-clamp amplifier, data acquisition system, and borosilicate glass pipettes (2-5 MΩ resistance).

2. Procedure:

• Cell Plating: Plate the isolated myocytes in a recording chamber on the stage of the inverted microscope and perfuse with the control extracellular solution.

• Pipette Positioning and Seal Formation: Using a micromanipulator, carefully position the patch pipette onto the surface of a myocyte. Apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch, establishing the whole-cell configuration. This allows for control of the cell's membrane potential and recording of whole-cell currents.

• Baseline Recording: In voltage-clamp mode, record baseline membrane currents. For studying gap junctions, a dual patch-clamp setup on a cell pair is required. A voltage step is applied to one cell, and the resulting current is measured in the adjacent, coupled cell.

• Heptanol Application: Perfuse the chamber with the heptanol-containing extracellular solution.

• Experimental Recording: Record the changes in ionic currents or junctional conductance in the presence of heptanol.

• Washout: Perfuse with the control extracellular solution to determine the reversibility of the observed effects.

Concluding Remarks

Heptanol remains a cornerstone pharmacological tool for the study of intercellular communication in the heart. Its ability to reversibly uncouple gap junctions allows for the elucidation of their role in a myriad of cardiac functions and pathologies. Researchers and drug development professionals must, however, remain cognizant of its potential non-specific effects at higher concentrations and design experiments accordingly to ensure the accurate interpretation of results. The protocols and data provided herein serve as a comprehensive guide for the effective application of heptanol in myocardial research.

References

• 1. Heptanol-induced decrease in cardiac gap junctional conductance is mediated by a decrease in the fluidity of membranous cholesterol-rich domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of heptanol and ethanol on excitation wave propagation in a neonatal rat ventricular myocyte monolayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gap junction uncoupler heptanol prevents cell-to-cell progression of hypercontracture and limits necrosis during myocardial reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heptanol decreases the incidence of ischemia-induced ventricular arrhythmias through altering electrophysiological properties and connexin 43 in rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.plos.org [journals.plos.org]
• 8. ahajournals.org [ahajournals.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. spandidos-publications.com [spandidos-publications.com]
• 11. Ventricular anti-arrhythmic effects of heptanol in hypokalaemic, Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isolation of Adult Mouse Cardiomyocytes Using Langendorff Perfusion Apparatus - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 15. researchgate.net [researchgate.net]
• 16. Whole Cell Patch Clamp Protocol [protocols.io]
• 17. Whole-Cell Voltage Clamping of Isolated Heart Cells [southalabama.edu]

Application Notes: Synthesis of Fragrant Esters from 1-Heptanol

Introduction

1-Heptanol (also known as heptyl alcohol) is a seven-carbon primary alcohol with a mild, slightly sweet aroma.[1] Beyond its direct use in fragrance formulations, 1-heptanol serves as a crucial precursor for the synthesis of various fragrant esters.[1] These esters, formed by reacting 1-heptanol with different carboxylic acids, often possess pleasant fruity or floral scents and are widely used as flavoring agents and fragrance components in the food, cosmetic, and perfume industries.[2][3][4] Common methods for synthesizing these esters include Fischer-Speier esterification and enzymatic catalysis, each offering distinct advantages in terms of reaction conditions, selectivity, and environmental impact.[5][6]

This document provides detailed application notes and experimental protocols for the synthesis of several fragrant esters derived from 1-heptanol, intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Synthesis Methods Overview

Two primary methods are highlighted for the synthesis of heptyl esters: Fischer-Speier Esterification and Enzymatic Esterification.

• Fischer-Speier Esterification: This classic method involves the reaction of 1-heptanol with a carboxylic acid in the presence of a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[5][7] The reaction is reversible, and to drive the equilibrium towards the ester product, water is typically removed as it is formed, often by azeotropic distillation using a Dean-Stark apparatus.[5][8] While effective, this method can require harsh conditions and may lead to side reactions like the dehydration of 1-heptanol to form diheptyl ether or heptene.[6]

• Enzymatic Esterification: A greener alternative to traditional chemical methods, this approach utilizes enzymes, typically lipases, as catalysts.[6][9] Lipases are highly selective and operate under milder conditions (lower temperatures and neutral pH), which minimizes side reactions and simplifies product purification.[9] Immobilized lipases, such as Novozym 435 (Candida antarctica lipase B), are particularly advantageous as they can be easily recovered and reused.[9]

Data Presentation: Comparison of Synthesis Methods

The choice of synthesis method can significantly impact reaction outcomes. The following table summarizes key parameters for the synthesis of heptyl propionate via Fischer esterification and enzymatic catalysis.

Parameter	Fischer-Speier Esterification	Enzymatic Esterification (Novozym 435)
Catalyst	Concentrated Sulfuric Acid (H₂SO₄)	Immobilized Lipase (e.g., Novozym 435)
Typical Yield	60-80%[6]	>90% (under optimized conditions)
Temperature	Reflux temperature (e.g., ~100-140°C)[5]	40-50°C[9]
Key Advantages	Well-established, relatively fast reaction	High selectivity, mild conditions, reusable catalyst, environmentally friendly[9]
Key Disadvantages	Harsh acidic conditions, potential side reactions, catalyst neutralization required[5][6]	Longer reaction times (24-36 hours), higher initial catalyst cost[9]

Featured Fragrant Esters from 1-Heptanol

Ester Name	Carboxylic Acid Reactant	Aroma Profile	Molecular Formula
Heptyl Acetate	Acetic Acid	Woody, fruity (pear, rosy), rum-like, spicy, floral[10][11]	C₉H₁₈O₂
Heptyl Propionate	Propionic Acid	Fruity, resembling pear or apple[3][9]	C₁₀H₂₀O₂
Heptyl Butyrate	Butyric Acid	Fruity, chamomile-like; found in apples and plums[4][12]	C₁₁H₂₂O₂
Heptyl Formate	Formic Acid	Fruity-floral with an orris-rose undertone; sweet plum-like taste[13][14]	C₈H₁₆O₂

Experimental Protocols

Protocol 1: Synthesis of Heptyl Acetate via Fischer Esterification

This protocol describes the synthesis of heptyl acetate using 1-heptanol and acetic acid with an acid catalyst.[10][15]

Materials:

• 1-Heptanol

• Glacial Acetic Acid

• Concentrated Sulfuric Acid (H₂SO₄)

• Toluene (or other suitable solvent for azeotropic distillation)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Saturated Brine solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Boiling chips

Equipment:

• Round-bottom flask (250 mL)

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add 1-heptanol (e.g., 0.5 mol), glacial acetic acid (e.g., 0.6 mol, 1.2 equivalents), and toluene (50 mL). Add a magnetic stir bar and boiling chips.

• Catalyst Addition: While stirring, carefully and slowly add 1-2 mL of concentrated sulfuric acid to the mixture.

• Reflux and Water Removal: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will distill and collect in the Dean-Stark trap. Continue refluxing for 2-4 hours, or until no more water is collected.[5]

• Work-up and Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with:

  • Two 50 mL portions of 5% sodium bicarbonate solution to neutralize the excess acid (vent frequently to release CO₂).

  • One 50 mL portion of water.

  • One 50 mL portion of saturated brine solution.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the toluene using a rotary evaporator.

• Purification: Purify the crude heptyl acetate by fractional distillation under reduced pressure to obtain the final product.

Visualization: Fischer Esterification Workflow

Caption: Workflow for Heptyl Ester Synthesis via Fischer Esterification.

Protocol 2: Synthesis of Heptyl Propionate via Enzymatic Catalysis

This protocol details a solvent-free method for synthesizing heptyl propionate using an immobilized lipase.[9]

Materials:

• 1-Heptanol

• Propionic Acid

• Immobilized Lipase (e.g., Novozym 435)

• Molecular Sieves (optional, drying agent)

• 5% Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol (for titration)

• 0.1 N Ethanolic NaOH solution

• Phenolphthalein indicator

Equipment:

• Screw-capped flask (e.g., 50 mL Erlenmeyer)

• Thermostatted water bath or heating plate with magnetic stirrer

• Magnetic stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Separatory funnel

• Rotary evaporator

• Titration equipment (buret, flask)

Procedure:

• Reactant Preparation: In a screw-capped flask, combine 1-heptanol and propionic acid in a 1:2 molar ratio. For a 10 mmol scale, use 1.16 g of 1-heptanol and 1.48 g of propionic acid.[9]

• Enzyme Addition: Add the immobilized lipase (Novozym 435) at a concentration of 5% (w/w) of the total substrate mass. For the example above, this is (1.16 g + 1.48 g) * 0.05 ≈ 0.13 g. Add molecular sieves to remove the water produced and drive the reaction forward.[9]

• Reaction Incubation: Place the flask in a thermostatted water bath set to 45°C. Stir the mixture at 200 rpm.[9]

• Reaction Monitoring (Optional): To monitor progress, periodically withdraw a small aliquot (e.g., 0.1 mL). Dissolve it in 10 mL of ethanol, add phenolphthalein, and titrate with 0.1 N ethanolic NaOH to determine the remaining propionic acid concentration.[9]

• Reaction Termination and Enzyme Recovery: After the desired conversion is reached (typically 24-36 hours), stop the heating and stirring. Recover the immobilized enzyme by filtration. The enzyme can be washed with a solvent like hexane and dried for reuse.[9]

• Product Purification:

  • Transfer the filtrate to a separatory funnel.

  • Wash with a dilute sodium bicarbonate solution to remove any unreacted propionic acid.

  • Wash with water.

  • Dry the resulting organic layer over anhydrous sodium sulfate.

• Final Product: Filter off the drying agent. The remaining liquid is the crude heptyl propionate. If high purity is required, it can be further purified by vacuum distillation.

Visualization: Enzymatic Esterification Workflow

Caption: Workflow for the Enzymatic Synthesis of Heptyl Esters.

References

• 1. nbinno.com [nbinno.com]
• 2. sites.nvcc.edu [sites.nvcc.edu]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chemimpex.com [chemimpex.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 8. Fischer Esterification [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. ScenTree - Heptyl acetate (CAS N° 112-06-1) [scentree.co]
• 11. Heptyl acetate - Wikipedia [en.wikipedia.org]
• 12. acs.org [acs.org]
• 13. lookchem.com [lookchem.com]
• 14. Showing Compound Heptyl formate (FDB012868) - FooDB [foodb.ca]
• 15. HEPTYL ACETATE CAS#: 112-06-1 [m.chemicalbook.com]

Application Notes and Protocols for Langendorff-Perfused Heart Experiments with Heptanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting Langendorff-perfused heart experiments using heptanol, a reversible gap junction uncoupler. This document outlines detailed experimental protocols, summarizes key quantitative data from published studies, and visualizes the primary signaling pathway affected by heptanol in the cardiac context.

Introduction

The Langendorff heart preparation is a robust ex vivo model for studying cardiac physiology and pharmacology.[1][2][3] Heptanol is frequently used in this system to investigate the role of gap junction communication in normal cardiac function and in pathological conditions like arrhythmias and ischemia-reperfusion injury.[4][5][6] By reversibly inhibiting gap junctions, heptanol allows researchers to explore the consequences of impaired electrical and chemical coupling between cardiomyocytes.[7][8]

Key Applications

• Arrhythmia Research: Investigating the role of gap junctional uncoupling in the initiation and propagation of cardiac arrhythmias.[4][9][10]

• Ischemia-Reperfusion Injury Studies: Assessing the impact of reduced cell-to-cell communication on infarct size and post-ischemic recovery.[6][7][11]

• Cardiac Electrophysiology: Studying the fundamental properties of cardiac conduction and the effects of altered cell coupling on action potential propagation.[4][12][13]

• Drug Development: Screening compounds that may modulate gap junction function for pro-arrhythmic or cardioprotective effects.

Experimental Protocols

This section details a generalized protocol for a Langendorff-perfused heart experiment with heptanol, based on common practices from multiple studies.[13][14][15]

I. Animal and Heart Preparation

• Animal Model: Male Sprague-Dawley rats (250-300g) or mice are commonly used.[15] Other models like rabbits have also been employed.[4]

• Anesthesia and Heparinization: Anesthetize the animal with an appropriate agent (e.g., sodium pentobarbitone, 60 mg/kg intraperitoneally).[14] Prior to thoracotomy, administer heparin (e.g., 3125 U/kg intraperitoneally) to prevent blood coagulation.[14]

• Heart Excision: Perform a thoracotomy and rapidly excise the heart, placing it in ice-cold Krebs-Henseleit buffer.

II. Langendorff Perfusion Setup

• Apparatus: Utilize a standard Langendorff apparatus.[2][15]

• Cannulation: Mount the heart on the cannula via the aorta for retrograde perfusion.[2]

• Perfusion Buffer: Use Krebs-Henseleit solution with the following composition (in mmol/L): NaCl 118-119, KCl 4.7, CaCl2 1.2-1.8, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25-25.2, and glucose 10-11.[13][14] The buffer should be maintained at 37°C and continuously gassed with 95% O2 and 5% CO2 to maintain a pH of 7.4.[13][14]

• Stabilization: Allow the heart to stabilize for a period of 20-30 minutes with normal Krebs-Henseleit perfusion. During this time, monitor baseline parameters such as heart rate, left ventricular developed pressure (LVDP), and electrocardiogram (ECG).

III. Heptanol Administration

• Stock Solution: Prepare a stock solution of heptanol. Heptanol is soluble in aqueous solutions up to 9 mM.[13]

• Working Concentrations: Dilute the stock solution in the Krebs-Henseleit buffer to achieve the desired final concentrations. Common experimental concentrations range from 0.1 mM to 2 mM.[5][6][9][10][13]

• Perfusion: Switch the perfusion to the heptanol-containing Krebs-Henseleit buffer. The effects of heptanol are typically rapid and reversible.[4][7]

• Washout: To study the reversibility of heptanol's effects, switch the perfusion back to the standard Krebs-Henseleit buffer.

IV. Data Acquisition and Analysis

• Electrophysiological Recordings:

  • Place electrodes on the epicardial surface to record a surface ECG. Measure parameters such as heart rate, PR interval, and QRS duration.

  • Use monophasic action potential (MAP) probes to record action potentials from the epicardium or endocardium.[12][13] Analyze for action potential duration (e.g., APD90).[6][12]

  • Employ multi-electrode arrays for detailed mapping of electrical activation and conduction velocity.[10]

• Hemodynamic Measurements:

  • Insert a balloon-tipped catheter into the left ventricle to measure left ventricular pressure. From this, calculate the left ventricular developed pressure (LVDP) and the maximum rates of contraction and relaxation (+/- dP/dt).[4]

• Data Analysis: Analyze the recorded data to quantify the effects of different heptanol concentrations on the measured parameters. Statistical analysis should be performed to determine the significance of any observed changes.

Quantitative Data Summary

The following tables summarize the quantitative effects of heptanol on various cardiac parameters as reported in the literature.

Table 1: Effects of Heptanol on Electrophysiological Parameters in Rodent Hearts

Parameter	Species	Heptanol Concentration	Control Value (mean ± SEM)	Heptanol Value (mean ± SEM)	Reference
Heart Rate (bpm)	Rat	0.4 mmol/L	292 ± 8	259 ± 10	[7]
Heart Rate (bpm)	Rat	1 mmol/L	292 ± 8	240 ± 14	[7]
Heart Rate (bpm)	Mouse	0.1 mM	314 ± 25	189 ± 24	[10][16][17]
Heart Rate (bpm)	Mouse	2 mM	314 ± 25	157 ± 7	[10][16][17]
PR Interval (ms)	Rat	1 mmol/L	56.1 ± 1.1	72.0 ± 2.6	[7]
QRS Duration (ms)	Rat	1 mmol/L	27.9 ± 1.0	28.3 ± 1.2	[7]
Conduction Velocity (m/s)	Mouse	2 mM	0.17 ± 0.01	0.11 ± 0.01	[9][12]
APD90 (ms)	Mouse (Hypokalaemic)	0.1 mM	55.7 ± 2.0	55.7 ± 2.0 (no change)	[12]
APD90 (ms)	Mouse (Hypokalaemic)	2 mM	55.7 ± 2.0	55.7 ± 2.0 (no change)	[12]
Ventricular Effective Refractory Period (ms)	Mouse (Hypokalaemic)	0.1 mM	28.9 ± 3.8	45.2 ± 2.9	[12]
Ventricular Effective Refractory Period (ms)	Mouse (Hypokalaemic)	2 mM	28.9 ± 3.8	67.7 ± 7.6	[12]
Atrial Effective Refractory Period (ms)	Mouse	2 mM	26.0 ± 1.9	57.1 ± 2.5	[13][18]
Atrial Activation Latency (ms)	Mouse	2 mM	18.7 ± 1.1	28.9 ± 2.1	[13][18]

Table 2: Effects of Heptanol on Hemodynamic Parameters

Parameter	Species	Heptanol Concentration	Effect	Reference
Left Ventricular Developed Pressure (LVDP)	Rabbit	Concentration-dependent	Reduction	[4]
Max Rate of Contraction (+dP/dt)	Rabbit	Concentration-dependent	Reduction	[4]
Max Rate of Relaxation (-dP/dt)	Rabbit	Concentration-dependent	Reduction	[4]
Contractility	Rat	1 mmol/L	No significant effect in non-ischemic myocardium	[7]

Table 3: Heptanol's Effect on Arrhythmia Incidence

Condition	Species	Heptanol Concentration	Control Incidence	Heptanol Incidence	Reference
Ischemia-induced VT/VF	Rat	0.1 mM	45%	10%	[6][15]
Ischemia-induced VT/VF	Rat	0.3 mM	45%	0%	[6][15]
Ischemia-induced VT/VF	Rat	0.5 mM	45%	0%	[6][15]
Hypokalaemia-induced VT	Mouse	0.1 mM	6 of 7 hearts	1 of 7 hearts	[9][12]
Hypokalaemia-induced VT	Mouse	2 mM	6 of 7 hearts	0 of 7 hearts	[9][12]

Signaling Pathways and Visualizations

The primary mechanism of action for heptanol at the concentrations typically used in these experiments is the uncoupling of gap junctions. Gap junctions are composed of connexin proteins (primarily Connexin 43 in the ventricle) and are essential for the propagation of electrical impulses and the intercellular passage of small molecules and ions between cardiomyocytes.

Caption: Heptanol's mechanism of action on cardiac gap junctions.

The workflow for a typical Langendorff experiment with heptanol involves several key stages, from heart isolation to data analysis.

Caption: Experimental workflow for a Langendorff-perfused heart study with heptanol.

Concluding Remarks

Langendorff-perfused heart experiments with heptanol are a valuable tool for investigating the role of gap junctional communication in cardiac function. The protocols and data presented here provide a foundation for designing and interpreting such studies. Researchers should note that while heptanol is a widely used gap junction uncoupler, at higher concentrations (≥2 mM), it may also affect other ion channels, such as sodium channels.[8][9] Therefore, careful dose-response studies are essential to delineate the specific effects of gap junction uncoupling. The reversibility of heptanol's effects is a key advantage, allowing for internal controls within the same preparation.[4][7][8]

References

• 1. Langendorff Perfusion Method as an Ex Vivo Model to Evaluate Heart Function in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Langendorff heart - Wikipedia [en.wikipedia.org]
• 3. ijbcp.com [ijbcp.com]
• 4. The effect of heptanol on the electrical and contractile function of the isolated, perfused rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. Heptanol decreases the incidence of ischemia-induced ventricular arrhythmias through altering electrophysiological properties and connexin 43 in rat hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ventricular anti-arrhythmic effects of heptanol in hypokalaemic, Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. The gap junction uncoupler heptanol abrogates infarct size reduction with preconditioning in mouse hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ventricular anti-arrhythmic effects of heptanol in hypokalaemic, Langendorff-perfused mouse hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. preprints.org [preprints.org]
• 17. Heterogeneities in Ventricular Conduction Following Treatment with Heptanol: A Multi-Electrode Array Study in Langendorff-Perfused Mouse Hearts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PubMed [pubmed.ncbi.nlm.nih.gov]

Heptanol as a Frothing Agent in Ore Flotation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of mineral processing, froth flotation stands as a crucial technique for the separation of valuable minerals from gangue materials. The efficiency of this process is heavily reliant on the chemical reagents employed, among which frothers play a pivotal role. Frothers are surface-active agents that facilitate the formation of a stable froth, which acts as a carrier for the hydrophobic mineral particles. This document provides detailed application notes and protocols on the use of heptanol, a C7 aliphatic alcohol, as a frothing agent in ore flotation.

Heptanol and its isomers are recognized for their role in producing a relatively fine bubble size and a moderately persistent froth, which can be advantageous in the flotation of various ores, particularly sulfide minerals such as those of copper, lead, and zinc.[1][2] Compared to shorter-chain alcohols like Methyl Isobutyl Carbinol (MIBC), heptanol offers a different balance of frothing characteristics that can be optimized for specific ore types and flotation conditions.

Physicochemical Properties of Heptanol and Other Alcohol Frothers

The performance of a frothing agent is intrinsically linked to its physicochemical properties. Key parameters include molecular weight, water solubility, and density, which influence the frother's behavior at the air-water interface and its overall effectiveness in a flotation system. A comparison of these properties for n-heptanol, other C7 isomers, and the widely used MIBC is presented in Table 1.

Frother	Chemical Formula	Molecular Weight ( g/mol )	Water Solubility (g/L)	Density (g/cm³)
n-Heptanol	CH₃(CH₂)₆OH	116.20	1.0 at 18°C	0.822 at 20°C
2-Heptanol	CH₃CH(OH)(CH₂)₄CH₃	116.20	3.27 at 20°C	0.817 at 20°C
2-Ethyl-1-hexanol	CH₃(CH₂)₃CH(C₂H₅)CH₂OH	130.23	0.7 at 20°C	0.834 at 25°C
Methyl Isobutyl Carbinol (MIBC)	(CH₃)₂CHCH₂CH(OH)CH₃	102.18	16.4 at 20°C	0.802 at 25°C

Table 1: Physicochemical Properties of Selected Alcohol Frothers. [3][4][5]

Performance Data of Heptanol Isomers as Frothing Agents

Table 2 summarizes the performance of 2-ethyl-1-hexanol (2EH) in comparison to MIBC in the flotation of fine coal.

Frother	Concentration (ppm)	Combustible Recovery (%)	Product Ash Content (%)
2-Ethyl-1-hexanol (2EH)	10	83	14.16
Methyl Isobutyl Carbinol (MIBC)	10	~78	~12.5

Table 2: Performance Comparison of 2-Ethyl-1-hexanol (2EH) and MIBC in Fine Coal Flotation. [5] Note: MIBC data is estimated from graphical representations in the source.

These results indicate that at the same concentration, 2-ethyl-1-hexanol can achieve a higher combustible recovery, albeit with a slightly higher ash content in the product, suggesting a stronger frothing action compared to MIBC under these specific conditions.[5]

Experimental Protocols

Protocol 1: Laboratory Batch Flotation Test for Sulfide Ore

This protocol outlines a standard procedure for evaluating the performance of heptanol as a frothing agent in the flotation of a sulfide ore, such as copper sulfide.

1. Ore Preparation:

• Crush the ore sample to a nominal top size of -10 mesh.

• Grind a representative sample (e.g., 1 kg) in a laboratory ball or rod mill to achieve a target particle size, typically 80% passing 75 µm (200 mesh). The grinding should be done in a slurry with a specified solids concentration (e.g., 60-70% solids) using water of a known and consistent quality.

2. Pulp Preparation:

• Transfer the ground slurry to a laboratory flotation cell (e.g., a 2.5 L Denver-type cell).

• Dilute the slurry with water to the desired pulp density for flotation, typically 25-35% solids.

• Measure and record the initial pH of the pulp.

3. Reagent Conditioning:

• Add the pH modifier (e.g., lime to increase pH, or sulfuric acid to decrease pH) to reach the target pH for the specific ore and collector system. Allow for a conditioning time of 2-3 minutes while agitating the pulp.

• Add the collector (e.g., a xanthate for sulfide ores) at the desired dosage. Condition for 3-5 minutes.

• Add the frother (heptanol) at the desired concentration (e.g., prepare a stock solution and add a specific volume). Condition for 1-2 minutes to ensure proper dispersion.

4. Flotation:

• Start the flotation machine's agitator and open the air inlet to introduce a controlled airflow.

• Collect the froth (concentrate) by scraping it from the lip of the cell at regular intervals (e.g., every 15-30 seconds) for a total flotation time of 5-15 minutes.

• Collect the remaining slurry, which constitutes the tailings.

5. Sample Processing and Analysis:

• Filter, dry, and weigh the collected concentrate and tailings samples.

• Analyze the samples for the valuable mineral content (e.g., copper content) using appropriate analytical techniques (e.g., Atomic Absorption Spectroscopy or Inductively Coupled Plasma Atomic Emission Spectrometry).

6. Data Calculation:

• Calculate the recovery of the valuable mineral in the concentrate using the following formula: Recovery (%) = (C * c) / (F * f) * 100 where:

  • C = weight of the concentrate

  • c = assay of the valuable mineral in the concentrate

  • F = weight of the feed (concentrate + tailings)

  • f = assay of the valuable mineral in the feed

• Calculate the grade of the concentrate, which is the percentage of the valuable mineral in the concentrate.

Protocol 2: Determination of Critical Coalescence Concentration (CCC)

The Critical Coalescence Concentration (CCC) is the frother concentration at which bubble coalescence is effectively prevented, leading to a minimum stable bubble size. This is a key parameter for characterizing frother strength.

1. Equipment:

• Glass column with a porous sparger at the bottom for bubble generation.

• Air supply with a calibrated flowmeter.

• High-speed camera with appropriate lighting to capture bubble images.

• Image analysis software to measure bubble size.

2. Procedure:

• Prepare a series of aqueous solutions of heptanol with increasing concentrations (e.g., 0, 1, 2, 5, 10, 15, 20 ppm).

• Fill the column with the frother solution of a specific concentration.

• Start the airflow at a constant, low rate.

• Allow the system to stabilize for a few minutes.

• Capture images of the bubbles generated.

• Repeat for each frother concentration.

3. Data Analysis:

• Use the image analysis software to measure the Sauter mean bubble diameter (d₃₂) for each concentration.

• Plot the Sauter mean bubble diameter as a function of the frother concentration.

• The CCC is the concentration at which the bubble size reaches a plateau or a minimum stable value.

Visualizations

Ore Flotation Process

The following diagram illustrates the fundamental steps of the froth flotation process, highlighting the role of the frother.

Caption: A schematic of the ore flotation process.

Experimental Workflow for Frother Evaluation

This diagram outlines the logical steps for evaluating the performance of a new frothing agent like heptanol.

Caption: Workflow for evaluating a new frothing agent.

References

• 1. benthamopen.com [benthamopen.com]
• 2. journalssystem.com [journalssystem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: (R)- and (S)-2-Heptanol as Precursors for Chiral Drug Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of the chiral isomers of 2-heptanol, (R)-(-)-2-heptanol and (S)-(+)-2-heptanol, as valuable precursors in the synthesis of enantiomerically pure pharmaceuticals. Due to their simple chiral structure, they serve as versatile starting materials and resolving agents for the construction of complex chiral molecules.

Application: (R)-2-Heptanol as a Chiral Resolving Agent

Chiral resolution is a crucial technique for the separation of enantiomers. (R)-2-heptanol can be employed as a chiral resolving agent to separate racemic mixtures of chiral intermediates in drug synthesis. This method relies on the formation of diastereomers with distinct physical properties, allowing for their separation.

A notable application of (R)-2-heptanol is in the synthesis of a potent vasopressin V2 receptor agonist, a class of drugs used to regulate plasma osmolality, blood volume, and blood pressure. These agonists have therapeutic potential in treating conditions like diabetes insipidus and nocturnal enuresis. In the synthesis of 1-(2-chloro-4-pyrrolidin-1-ylbenzoyl)-2,3,4,5-tetrahydro-1H-1-benzdiazepine, a key intermediate exists as a diastereoisomeric mixture. (R)-2-heptanol is utilized to resolve this mixture, enabling the isolation of the desired stereoisomer for the final drug product.

Logical Relationship: Chiral Resolution using (R)-2-Heptanol

Technical Notes & Optimization

Optimizing Heptanol Concentration in Cell Culture Studies: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing heptanol concentration in cell culture experiments. The following information, presented in a question-and-answer format, addresses common challenges and provides detailed protocols to ensure reliable and reproducible results.

Troubleshooting Guide

Q1: I am observing high levels of cell death even at low heptanol concentrations. What could be the cause?

A1: High cytotoxicity at low heptanol concentrations can stem from several factors:

• Inherent Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to heptanol. It is crucial to determine the specific cytotoxic profile for your cell line of interest.

• Solvent Toxicity: The solvent used to dissolve heptanol, typically DMSO, can be toxic to cells, especially at higher concentrations. Always include a vehicle control (culture medium with the same concentration of solvent used for the highest heptanol concentration) in your experiments to assess solvent-induced toxicity.

• Precipitation of Heptanol: Heptanol has limited solubility in aqueous solutions and can precipitate in culture media, leading to localized high concentrations that are toxic to cells. Visually inspect your culture wells for any signs of precipitation.

Q2: My results for gap junction inhibition are inconsistent. What are the possible reasons?

A2: Inconsistent inhibition of gap junction intercellular communication (GJIC) can be due to:

• Suboptimal Heptanol Concentration: The concentration of heptanol may be too low for effective inhibition or too high, leading to confounding cytotoxic effects. A thorough dose-response analysis is necessary to identify the optimal non-toxic inhibitory concentration.

• Fluctuations in Experimental Conditions: Variations in incubation time, cell density, and temperature can all affect the efficacy of heptanol. Maintain consistent experimental parameters across all replicates and experiments.

• Heptanol Volatility: Heptanol is a volatile compound. Ensure that culture plates are properly sealed to prevent evaporation, which could alter the effective concentration over time.

Q3: I am concerned about off-target effects of heptanol. What are they and how can I mitigate them?

A3: Besides its well-known effect on gap junctions, heptanol can have non-junctional effects, including:

• Alteration of Membrane Fluidity: Heptanol can increase cell membrane fluidity, which may affect the function of membrane proteins.[1]

• Inhibition of Ion Channels: Heptanol has been shown to inhibit voltage-gated ionic channels, such as Ca2+ channels.[2]

• Induction of Intracellular Calcium Spikes: Heptanol can cause a transient increase in intracellular calcium concentration.[3]

To mitigate these effects, it is essential to use the lowest effective concentration of heptanol that achieves the desired level of gap junction inhibition while minimizing off-target effects. Performing appropriate control experiments is also crucial to isolate the effects on gap junctions.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of heptanol in cell culture?

A1: Heptanol is widely used as a reversible inhibitor of gap junction intercellular communication (GJIC).[4] It is believed to act by altering the lipid membrane environment of the gap junction channels, leading to their closure and a reduction in the direct cell-to-cell exchange of small molecules and ions.[2]

Q2: How do I prepare a heptanol stock solution for cell culture experiments?

A2: Due to its limited solubility in water, heptanol is typically dissolved in a solvent like DMSO to create a high-concentration stock solution (e.g., 1 M). This stock solution can then be serially diluted in cell culture medium to achieve the desired final concentrations. It is critical to ensure that the final DMSO concentration in the culture medium does not exceed a non-toxic level, which is typically below 0.5% for most cell lines.

Q3: What is a typical working concentration range for heptanol?

A3: The effective concentration of heptanol varies significantly depending on the cell type and the specific application. For gap junction inhibition studies, concentrations typically range from 0.1 mM to 3 mM.[4] It is imperative to perform a dose-response experiment to determine the optimal concentration for your specific cell line and experimental goals.

Q4: For how long should I treat my cells with heptanol?

A4: The duration of heptanol treatment depends on the experimental design. For acute inhibition of gap junctions, a short incubation period (e.g., 15-30 minutes) is often sufficient. For longer-term studies, the stability and potential cytotoxicity of heptanol at the chosen concentration should be carefully evaluated.

Q5: Is the effect of heptanol reversible?

A5: Yes, the inhibitory effect of heptanol on gap junctions is generally reversible upon its removal from the culture medium.[2][4][5] The rate and extent of recovery can vary between cell types.

Data Presentation

Table 1: Cytotoxicity of Heptanol in Various Cell Lines

Cell Line	Heptanol Isomer	Assay	Endpoint	Effective Concentration	Cytotoxic Concentration	Reference
Neonatal Rat Cardiac Myocytes	1-Heptanol	Contraction & Dye Transfer	Inhibition of synchronous contraction and GJIC	2.0 - 2.5 mM	> 3.0 mM	[4]
Hep G2 (Human Liver Carcinoma)	3-Heptanol	Cell Viability	Reduced cell toxicity compared to reference alcohol	Not specified as cytotoxic at 3% (v/v)	Not determined	[6]
LLC-PK1 (Pig Kidney Epithelial)	3-Heptanol	Cell Viability	Reduced cell toxicity compared to reference alcohol	Not specified as cytotoxic at 3% (v/v)	Not determined	[6]

Note: Data on IC50 values for 1-heptanol in common cancer cell lines like HeLa, MCF-7, and A549 is limited in the reviewed literature. Researchers are strongly encouraged to determine these values empirically for their specific cell lines.

Experimental Protocols

Protocol 1: Determining the Optimal Non-Toxic Working Concentration of Heptanol

This protocol outlines the steps to identify the highest concentration of heptanol that does not significantly affect cell viability, which can then be used for functional assays such as gap junction inhibition studies.

Materials:

• Your mammalian cell line of interest

• Complete cell culture medium

• Heptanol

• DMSO

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or other cell viability assay reagent

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in 70-80% confluency at the time of the assay. Incubate for 24 hours.

• Heptanol Preparation: Prepare a 1 M stock solution of heptanol in DMSO. From this stock, create a series of dilutions in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 0.5, 1, 1.5, 2, 2.5, 3, 5 mM). Also, prepare a vehicle control with the highest concentration of DMSO used.

• Cell Treatment: Remove the medium from the wells and replace it with the prepared heptanol dilutions and controls.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Cell Viability Assay (MTT Example):

  • Add MTT solution to each well according to the manufacturer's instructions and incubate for 2-4 hours.

  • Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot cell viability against heptanol concentration to determine the highest concentration that does not cause a significant decrease in viability (e.g., >90% viability). This is your optimal non-toxic working concentration.

Protocol 2: Assessing Gap Junction Intercellular Communication (GJIC) using Dye Transfer Assay

This protocol describes a method to evaluate the effect of heptanol on GJIC using a fluorescent dye.

Materials:

• Your mammalian cell line of interest

• Complete cell culture medium

• Heptanol

• Fluorescent dye suitable for gap junction studies (e.g., Lucifer Yellow or Calcein-AM)

• Fluorescence microscope

Procedure:

• Cell Culture: Grow cells to confluency on coverslips or in imaging-compatible dishes.

• Heptanol Treatment: Treat the cells with the predetermined optimal non-toxic working concentration of heptanol for a specified time (e.g., 30 minutes). Include an untreated control.

• Dye Loading:

  • Microinjection: Microinject a single cell with the fluorescent dye.

  • Scrape Loading: Create a scrape in the cell monolayer and add the dye to the medium. The dye will enter the damaged cells along the scrape.

• Incubation: Incubate for a short period (e.g., 5-15 minutes) to allow for dye transfer to adjacent cells through functional gap junctions.

• Imaging: Wash the cells to remove excess dye and visualize the spread of the fluorescent dye from the loaded cell(s) to neighboring cells using a fluorescence microscope.

• Analysis: In untreated control cells, the dye should spread to several layers of surrounding cells. In heptanol-treated cells, the dye transfer will be significantly reduced or completely blocked, indicating inhibition of GJIC.

Visualizations

Caption: Workflow for Determining the Optimal Non-Toxic Heptanol Concentration.

Caption: Troubleshooting Guide for Unexpected High Cytotoxicity with Heptanol.

Caption: Heptanol's Effects on Cellular Components and Signaling Pathways.

References

• 1. Anesthetics and Cell–Cell Communication: Potential Ca2+-Calmodulin Role in Gap Junction Channel Gating by Heptanol, Halothane and Isoflurane [mdpi.com]
• 2. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reversible inhibition of gap junctional intercellular communication, synchronous contraction, and synchronism of intracellular Ca2+ fluctuation in cultured neonatal rat cardiac myocytes by heptanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reversible effects of heptanol on gap junction structure and cell-to-cell electrical coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Troubleshooting peak splitting of heptanol in GC-MS

Troubleshooting Guides & FAQs: Heptanol Peak Splitting

This technical support guide is designed for researchers, scientists, and drug development professionals encountering peak splitting and other chromatographic issues during the GC-MS analysis of heptanol.

Frequently Asked Questions (FAQs)

Q1: What is peak splitting in GC-MS and why is it a problem?

Peak splitting is a phenomenon where a single compound, such as heptanol, appears as two or more closely eluting peaks, often referred to as "shoulders" or "doublets." This distortion from the ideal Gaussian peak shape can significantly compromise the accuracy and reproducibility of your results. It leads to incorrect peak integration, which in turn affects quantitative analysis, and can mask the presence of other closely eluting compounds.

Q2: My heptanol peak is not split, but it is tailing. Is this related?

Yes, peak tailing and peak splitting can often have similar root causes. Peak tailing, where the peak gently slopes back to the baseline after its apex, is often an indication of active sites within the GC system that are interacting with the polar hydroxyl group of heptanol. If these interactions are severe or non-uniform, they can lead to peak splitting. Addressing the causes of peak tailing can often resolve splitting issues as well.

Q3: Can the choice of solvent affect the peak shape of heptanol?

Absolutely. A mismatch in polarity between the sample solvent and the stationary phase of the GC column can lead to poor peak focusing and result in splitting. For a polar analyte like heptanol, using a non-polar solvent like hexane on a polar column (e.g., WAX) in splitless injection mode can cause such issues. It is generally recommended to dissolve the sample in a solvent that is compatible with the stationary phase.

Q4: How does column overload cause peak splitting for heptanol?

Column overload occurs when the amount of sample injected exceeds the capacity of the stationary phase at the head of the column. This saturation can cause the excess analyte molecules to travel through the column at different rates, leading to a distorted and often split peak. Heptanol, being a polar compound, is susceptible to overload, especially on non-polar columns.

Troubleshooting Guide: Heptanol Peak Splitting

If you are observing peak splitting for heptanol in your GC-MS analysis, follow this systematic troubleshooting guide to identify and resolve the issue.

Step 1: Injection System Check

The injection port is a common source of peak shape problems.

• Liner and Septum: A contaminated or active inlet liner can interact with heptanol. Deactivated glass wool in the liner, if not positioned correctly, can also contribute to splitting.

  • Solution: Replace the inlet liner and septum. Ensure you are using a deactivated liner suitable for polar analytes.

• Injection Volume and Concentration: Injecting too much sample is a frequent cause of peak splitting due to column overload.

  • Solution: Reduce the injection volume (e.g., from 1 µL to 0.5 µL) or dilute your sample.

• Injection Speed: A slow manual injection can lead to incomplete and uneven vaporization of the sample.

  • Solution: Use a fast and consistent injection technique. An autosampler is highly recommended for reproducibility.

• Inlet Temperature: If the inlet temperature is too low, heptanol may not vaporize completely and instantaneously, leading to a broad or split peak. Conversely, a temperature that is too high can cause degradation.

  • Solution: Optimize the inlet temperature. A good starting point is 250 °C.

Step 2: Column and Oven Parameters

Issues with the analytical column or oven program can significantly impact peak shape.

• Column Installation: An improperly cut or installed column can create dead volumes or turbulence in the sample path.

  • Solution: Re-cut the column, ensuring a clean, square cut. Re-install it in the inlet and detector according to the manufacturer's guidelines for the correct insertion depth.

• Column Contamination: Accumulation of non-volatile residues at the head of the column creates active sites that can interact with heptanol.

  • Solution: Trim the first 10-20 cm from the inlet end of the column. If the problem persists, consider baking out the column at a high temperature (within its specified limits).

• Stationary Phase Mismatch: The polarity of the stationary phase should be appropriate for the analyte.

  • Solution: For a polar compound like heptanol, a polar stationary phase (e.g., WAX or PEG) is often a good choice to achieve symmetrical peaks.

• Initial Oven Temperature: In splitless injection, the initial oven temperature must be low enough to allow for proper "solvent focusing," where the sample condenses in a narrow band at the head of the column.

  • Solution: Set the initial oven temperature at least 20 °C below the boiling point of your sample solvent.

Step 3: Carrier Gas and Flow Rate

Inconsistent or incorrect carrier gas flow can affect peak shape.

• Leaks: Leaks in the system can lead to fluctuations in the carrier gas flow rate.

  • Solution: Perform a leak check of the entire system, paying close attention to the inlet septum, column connections, and gas lines.

• Flow Rate: An inappropriate flow rate can lead to band broadening.

  • Solution: Ensure the carrier gas flow rate is set appropriately for your column's internal diameter (typically 1-2 mL/min for a 0.25 mm ID column).

Data Presentation: Peak Shape Analysis

The quality of a chromatographic peak can be quantitatively assessed using metrics like the Tailing Factor (Tf) and Asymmetry Factor (As). According to the United States Pharmacopeia (USP), a symmetrical peak has a value of 1.0.

Peak Shape	Tailing Factor (Tf) / Asymmetry Factor (As)	Appearance	Implications for Heptanol Analysis
Good (Symmetrical)	0.9 - 1.2	Gaussian peak shape	Accurate integration and reliable quantification.
Acceptable Tailing	1.2 - 1.5	Slight asymmetry after the peak maximum	Generally acceptable for quantification, but indicates minor active sites.
Unacceptable Tailing	> 1.5	Significant peak asymmetry	Inaccurate integration, potential for co-elution with other analytes. Indicates significant system activity.
Peak Splitting	Not applicable	Two or more distinct peak maxima	Unreliable for quantification. Indicates a significant issue with the injection, column, or method parameters.
Fronting	< 0.9	Asymmetry before the peak maximum	Often caused by column overload or poor sample solubility.

Experimental Protocols

Recommended GC-MS Method for 1-Heptanol Analysis

This protocol provides a starting point for the analysis of 1-heptanol. Optimization may be required for your specific instrument and sample matrix.

• Instrumentation:

  • Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

  • Column: A polar stationary phase column such as a DB-WAX or ZB-WAXplus (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended for good peak shape.

• Sample Preparation:

  • Dissolve the heptanol standard or sample in a suitable solvent (e.g., methanol or ethyl acetate) to a final concentration of approximately 10 µg/mL.

  • Transfer the solution to a 2 mL autosampler vial.

• GC-MS Parameters:

  • Inlet: Split/Splitless

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (e.g., 50:1) or Splitless (with an appropriate solvent delay)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial Temperature: 60 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 240 °C

    • Hold: 5 minutes at 240 °C

  • MS Transfer Line Temperature: 250 °C

  • Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Acquisition Mode: Scan (e.g., m/z 40-400) or Selected Ion Monitoring (SIM) for higher sensitivity.

Mandatory Visualization

Technical Support Center: Overcoming Heptanol Interference in Mass Spectrometry Analysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges arising from heptanol interference in mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of heptanol contamination in mass spectrometry samples?

Heptanol contamination can originate from various sources throughout the experimental workflow. Being a common organic solvent, it can be introduced unintentionally. Potential sources include:

• Sample Collection and Storage: Use of collection tubes or storage containers previously exposed to heptanol or other alcohols.

• Sample Preparation: Heptanol may be used as a solvent for extraction or as a component in a reaction mixture. Cross-contamination from shared lab equipment, such as glassware or pipettes, that were not thoroughly cleaned after use with heptanol-containing solutions is also a common issue.[1]

• Laboratory Environment: Vapors from heptanol used in other experiments within the same laboratory can be absorbed by samples, solvents, or onto the surfaces of labware.

• Reagents and Solvents: Impurities in lower-grade solvents or reagents can sometimes include heptanol or related compounds.

Q2: How does heptanol interfere with mass spectrometry analysis?

Heptanol can interfere with mass spectrometry analysis in several ways:

• Ion Suppression or Enhancement: The presence of heptanol in the electrospray ionization (ESI) source can alter the droplet formation and evaporation process, leading to a reduction (suppression) or, less commonly, an increase (enhancement) in the ionization efficiency of the analyte of interest.[2][3] This is a significant matrix effect that can lead to inaccurate quantification.[4]

• Adduct Formation: Heptanol molecules can form adducts with the analyte of interest or with other ions present in the mobile phase. These adducts will appear as additional peaks in the mass spectrum, complicating data interpretation and potentially being mistaken for metabolites or other related compounds.[5] Common adducts in positive ion mode include [M+Na]+ and [M+K]+.[6]

• Isobaric Interference: Heptanol and its fragments may have the same nominal mass as the analyte or its fragments, leading to isobaric interference, which can be particularly problematic in low-resolution mass spectrometers.

• System Contamination: Heptanol can adsorb to the surfaces of the LC system tubing, column, and the mass spectrometer's ion source, leading to persistent background signals and carryover between injections.[1]

Q3: I am observing unexpected peaks in my mass spectrum. Could they be related to heptanol?

If you suspect heptanol contamination, you should look for characteristic signals. In positive ion mode, you might observe the protonated heptanol molecule [C7H16O+H]+ at an m/z of approximately 117.2. You should also look for common adducts of your analyte with sodium ([M+23]+) or potassium ([M+39]+), as alcohols can promote their formation. In the background, you may also see peaks corresponding to heptanol clusters or adducts with solvent molecules. The NIST WebBook is a useful resource for the mass spectrum of 1-heptanol.[7]

Q4: Which ionization technique is less susceptible to interference from heptanol?

Atmospheric Pressure Chemical Ionization (APCI) is often less prone to ion suppression effects from matrix components like heptanol compared to Electrospray Ionization (ESI).[8] This is because APCI utilizes a gas-phase ionization mechanism that is less dependent on the droplet chemistry.[9] If you are experiencing significant ion suppression with ESI and your analyte is amenable to APCI, switching the ionization source could be a viable solution.[10]

Troubleshooting Guides

Issue 1: Sudden drop in analyte signal intensity (Ion Suppression)

If you observe a sudden and significant decrease in your analyte's signal intensity, it could be due to ion suppression caused by co-eluting heptanol.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ion suppression.

Corrective Actions:

• Confirm Heptanol Presence: Inject a solvent blank to see if heptanol is present in your system. Look for the characteristic m/z of protonated heptanol (117.2) and any related adducts.

• Post-Column Infusion: To confirm that heptanol is the cause of suppression, perform a post-column infusion experiment. Continuously infuse a standard solution of your analyte into the mass spectrometer while injecting a heptanol-containing sample through the LC system. A dip in the analyte's signal at the retention time of heptanol will confirm it as the suppressing agent.

• Chromatographic Separation: Adjust your LC method to chromatographically separate the analyte from the heptanol peak. This can be achieved by modifying the gradient profile, changing the mobile phase composition, or using a column with a different selectivity.[11]

• Sample Preparation: If chromatographic separation is not feasible, implement a sample preparation step to remove the heptanol prior to analysis.[12] Refer to the Experimental Protocols section below for detailed methods.

• Change Ionization Source: If the problem persists and your analyte is compatible, switch from ESI to APCI.[13]

Issue 2: Persistent background noise and carryover

Heptanol can contaminate the LC-MS system, leading to high background noise and carryover in subsequent runs.

System Cleaning Protocol:

A thorough system flush is often necessary to remove alcohol contamination.[1][14]

Step	Reagent	Duration	Flow Rate
1. Initial Flush	25:25:25:25 Water:IPA:MeOH:ACN + 0.2% Formic Acid	2 hours	High (to generate >6000 psi)
2. Isopropanol Wash	100% Isopropanol (IPA)	1 hour	High
3. Water Wash	LC-MS Grade Water	30 minutes	High
4. Re-equilibration	Mobile Phase	Until baseline is stable	Analytical Flow Rate

Note: Always disconnect the column and replace it with a union before performing a high-pressure system flush to avoid damaging the column.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Heptanol Removal

LLE is an effective technique for removing heptanol from aqueous samples by partitioning it into an immiscible organic solvent.[15]

Methodology:

• Sample Preparation: To 1 mL of your aqueous sample, add an appropriate internal standard.

• Solvent Addition: Add 2 mL of a water-immiscible organic solvent with low solubility for your analyte but high solubility for heptanol (e.g., hexane or diethyl ether).

• Extraction: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and partitioning.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Analyte Collection: Carefully collect the aqueous layer (or the organic layer if your analyte is non-polar) and transfer it to a clean tube.

• Evaporation and Reconstitution: If the analyte is in the organic layer, evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with your LC mobile phase.[16]

Caption: Liquid-Liquid Extraction (LLE) workflow.

Protocol 2: Solid-Phase Extraction (SPE) for Heptanol Removal

SPE can be used to retain the analyte on a solid support while the heptanol is washed away.[17]

Methodology:

• Cartridge Selection: Choose an SPE cartridge with a sorbent that has a high affinity for your analyte but a low affinity for heptanol (e.g., a reversed-phase C18 sorbent for polar analytes or a normal-phase silica sorbent for non-polar analytes in an organic solvent).

• Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol followed by water for reversed-phase) through the sorbent bed.

• Sample Loading: Load the sample onto the conditioned cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with a weak solvent that will elute the heptanol but not the analyte. For a C18 cartridge, this could be a low percentage of organic solvent in water.

• Elution: Elute the analyte from the cartridge using a strong solvent.

• Evaporation and Reconstitution: Evaporate the elution solvent and reconstitute the analyte in the mobile phase.[16]

Caption: Solid-Phase Extraction (SPE) workflow.

Data Summary: Comparison of Heptanol Removal Techniques

The following table summarizes the general effectiveness of different sample preparation techniques for removing heptanol and similar alcohol interferences. The actual efficiency will depend on the specific analyte and matrix.

Technique	Principle	Heptanol Removal Efficiency	Analyte Recovery	Throughput
Dilute and Shoot	Dilution of the sample matrix	Low	High	High
Protein Precipitation (PPT)	Precipitation of proteins with organic solvent	Moderate to Low	Moderate to High	High
Liquid-Liquid Extraction (LLE)	Partitioning between immiscible liquids	High	Variable	Moderate
Solid-Phase Extraction (SPE)	Selective retention on a solid sorbent	High	High	Moderate to High (with automation)

By following these troubleshooting guides and experimental protocols, researchers can effectively mitigate interference from heptanol, leading to more accurate and reliable mass spectrometry results.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. acdlabs.com [acdlabs.com]
• 6. learning.sepscience.com [learning.sepscience.com]
• 7. 1-Heptanol [webbook.nist.gov]
• 8. Atmospheric pressure chemical ionisation mass spectrometry for the routine analysis of low molecular weight analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Performance comparison of electrospray ionization and atmospheric pressure chemical ionization in untargeted and targeted liquid chromatography/mass spectrometry based metabolomics analysis of grapeberry metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Signal suppression/enhancement in HPLC-ESI-MS/MS from concomitant medications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Ionization enhancement in atmospheric pressure chemical ionization and suppression in electrospray ionization between target drugs and stable-isotope-labeled internal standards in quantitative liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. support.waters.com [support.waters.com]
• 15. opentrons.com [opentrons.com]
• 16. organomation.com [organomation.com]
• 17. biopharminternational.com [biopharminternational.com]

Technical Support Center: Synthesis of 2-Heptanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-heptanol synthesis. The information is presented in a question-and-answer format to directly address specific issues encountered during experimentation.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-heptanol, categorized by the synthetic method.

Method 1: Reduction of 2-Heptanone

Q1: My yield of 2-heptanol is significantly lower than the expected 60-70%. What are the possible reasons?

Several factors can contribute to a low yield in the reduction of 2-heptanone. Consider the following:

• Incomplete Reaction: The reaction may not have gone to completion. Ensure that the reducing agent was added in the correct stoichiometric amount and that the reaction was allowed to proceed for the recommended duration.

• Side Reactions: The formation of byproducts can significantly reduce the yield of the desired product. A common side reaction is the formation of condensation products, which can be minimized by carefully controlling the reaction temperature.[1]

• Loss of Product During Workup: 2-Heptanol has some solubility in water, so repeated extractions of the aqueous layer with an organic solvent are crucial to maximize recovery.[2] Ensure all equipment used for transfers is thoroughly rinsed to avoid mechanical losses.

• Purity of Starting Material: The purity of the starting 2-heptanone can impact the reaction. Impurities may interfere with the reaction or lead to the formation of undesired side products.

Q2: I observe the formation of a significant amount of high-boiling point impurities. What are these and how can I avoid them?

High-boiling point impurities are likely condensation products formed from the self-condensation of 2-heptanone under basic conditions or at elevated temperatures. To minimize their formation:

• Temperature Control: Maintain a low reaction temperature, ideally below 30°C, especially during the addition of the reducing agent.[1][3][4] Using an ice bath for cooling is recommended.

• Controlled Addition of Reagents: Add the reducing agent, such as sodium borohydride or sodium metal, portion-wise or as a solution to control the reaction rate and prevent excessive heat generation.[1]

Method 2: Grignard Synthesis from 1-Pentylmagnesium Bromide and Acetaldehyde

Q1: The yield of 2-heptanol from my Grignard reaction is very low. What went wrong?

Low yields in Grignard reactions are common and can often be traced back to several critical factors:

• Presence of Water: Grignard reagents are extremely sensitive to moisture. Even trace amounts of water in the glassware, solvents, or starting materials will quench the Grignard reagent, reducing the yield of the desired alcohol. Ensure all glassware is flame-dried or oven-dried before use and that anhydrous solvents are used.[5]

• Formation of Wurtz Coupling Product: A significant side reaction is the coupling of the Grignard reagent with the starting alkyl halide (1-bromopentane in this case) to form a dimer (decane). This can be minimized by adding the alkyl halide slowly to the magnesium turnings during the formation of the Grignard reagent.

• Side Reaction with Acetaldehyde: Acetaldehyde can undergo self-condensation (aldol condensation) under the basic conditions of the Grignard reaction. To minimize this, the Grignard reagent should be added slowly to a cooled solution of acetaldehyde.

• Impure Magnesium: The surface of the magnesium turnings can be coated with magnesium oxide, which prevents the reaction from initiating. Activating the magnesium with a small crystal of iodine or 1,2-dibromoethane can help initiate the reaction.[5]

Q2: My reaction mixture turned dark and cloudy during the Grignard reagent formation. Is this normal?

A cloudy and dark appearance during the formation of a Grignard reagent can be normal, indicating the reaction is proceeding. However, if the mixture becomes excessively dark or black, it could indicate decomposition or side reactions, possibly due to impurities or overheating.

Method 3: Hydroboration-Oxidation of 1-Hexene

Q1: The main product of my hydroboration-oxidation of 1-hexene is 1-hexanol, with very little 2-heptanol. How can I increase the yield of the secondary alcohol?

The hydroboration-oxidation of terminal alkenes like 1-hexene predominantly yields the anti-Markovnikov product, which is the primary alcohol (1-hexanol). The formation of the secondary alcohol (2-heptanol, which is a structural isomer of 2-hexanol, the expected product from 1-hexene) is a minor product. The regioselectivity is typically around 94:6 in favor of the primary alcohol.[4] To obtain 2-heptanol as the major product, a different starting material, such as 2-hexene, would be required.

Q2: My hydroboration-oxidation reaction is sluggish and does not go to completion. What could be the issue?

• Inactive Borane Reagent: Borane solutions (e.g., BH₃·THF) can decompose over time. Ensure you are using a fresh or properly stored solution.

• Impurities in the Alkene: The presence of impurities in the 1-hexene can inhibit the reaction.

• Insufficient Reaction Time or Temperature: While the hydroboration step is typically fast, ensure the reaction is stirred for a sufficient amount of time at the recommended temperature to ensure completion.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-heptanol?

The most common laboratory methods for synthesizing 2-heptanol are the reduction of 2-heptanone, the Grignard reaction between 1-pentylmagnesium bromide and acetaldehyde, and the hydroboration-oxidation of 1-hexene (although this primarily yields 1-hexanol).[1][6]

Q2: How can I purify the synthesized 2-heptanol?

Fractional distillation is the most common method for purifying 2-heptanol from the reaction mixture and any side products.[1][4] The boiling point of 2-heptanol is approximately 160-162°C.[6] Washing the crude product with dilute acid and then water, followed by drying over an anhydrous salt like sodium sulfate, is typically performed before distillation.[1][4]

Q3: What are the typical yields for the different synthesis methods of 2-heptanol?

The yield of 2-heptanol can vary significantly depending on the chosen synthetic route and the optimization of reaction conditions. The following table summarizes typical reported yields.

Synthesis Method	Starting Materials	Typical Yield	Reference(s)
Reduction of 2-Heptanone	2-Heptanone, Sodium, Ethanol	62-65%	[1]
Grignard Reaction	1-Bromopentane, Magnesium, Acetaldehyde	~83% (for a similar secondary alcohol)	[7]
Hydroboration-Oxidation	1-Hexene, Borane, Hydrogen Peroxide	~6% (as a minor product)	[4]

Experimental Protocols

Protocol 1: Synthesis of 2-Heptanol by Reduction of 2-Heptanone with Sodium in Ethanol

Materials:

• 2-Heptanone (methyl n-amyl ketone)

• 95% Ethanol

• Water

• Sodium metal

• 1:1 Hydrochloric acid

• Anhydrous sodium sulfate

Procedure:

• In a round-bottomed flask equipped with a reflux condenser, dissolve 2-heptanone in a mixture of 95% ethanol and water.

• Gradually add sodium metal in small pieces through the condenser. Control the rate of addition to maintain a gentle reflux. The reaction is exothermic and should be cooled with a water bath to keep the temperature below 30°C.[1][3][4]

• After all the sodium has dissolved, add water to the reaction mixture and cool it to 15°C.

• Separate the upper oily layer containing the crude 2-heptanol.

• Wash the organic layer with a 1:1 solution of hydrochloric acid and then with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the 2-heptanol by fractional distillation, collecting the fraction boiling at 155–157.5°C.[1]

Protocol 2: Synthesis of 2-Heptanol via Grignard Reaction

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• 1-Bromopentane

• Acetaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Set up a flame-dried, three-necked flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Place magnesium turnings in the flask.

• Add a solution of 1-bromopentane in anhydrous ether dropwise to the magnesium turnings to initiate the formation of the Grignard reagent (1-pentylmagnesium bromide). The reaction is exothermic and should start spontaneously.

• Once the Grignard reagent is formed, cool the flask in an ice bath.

• Add a solution of acetaldehyde in anhydrous ether dropwise from the dropping funnel with vigorous stirring.

• After the addition is complete, stir the reaction mixture at room temperature for an additional hour.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent by rotary evaporation and purify the crude 2-heptanol by fractional distillation.

Protocol 3: Synthesis of 2-Heptanol via Hydroboration-Oxidation of 1-Hexene

Materials:

• 1-Hexene

• Borane-tetrahydrofuran complex (BH₃·THF) solution

• 3 M Sodium hydroxide solution

• 30% Hydrogen peroxide solution

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

Procedure:

• In a dry, nitrogen-flushed flask, dissolve 1-hexene in anhydrous THF.

• Cool the solution in an ice bath and add the BH₃·THF solution dropwise while maintaining the temperature below 20°C.

• After the addition, stir the reaction mixture at room temperature for one hour to form the trihexylborane.

• To the solution of trihexylborane, add 3 M sodium hydroxide solution, followed by the dropwise addition of 30% hydrogen peroxide, keeping the temperature around 35°C.

• After stirring for one hour at room temperature, add water and separate the organic layer.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent and purify the product mixture by fractional distillation to separate 1-hexanol and 2-heptanol.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Development of a flow method for the hydroboration/oxidation of olefins - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00170F [pubs.rsc.org]
• 3. reddit.com [reddit.com]
• 4. Untitled Document [ursula.chem.yale.edu]
• 5. reddit.com [reddit.com]
• 6. homework.study.com [homework.study.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Minimizing Side Reactions with Heptanol as a Solvent

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize side reactions and optimize your experiments when using heptanol as a solvent.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of side reactions observed when using heptanol as a solvent?

A1: When using heptanol as a solvent, particularly in reactions involving acids or strong bases, several common side reactions can occur. These primarily include:

• Ether Formation (Self-Condensation): Under acidic conditions and elevated temperatures, two molecules of heptanol can dehydrate to form diheptyl ether. Primary alcohols are more prone to this SN2-type reaction at lower temperatures (around 130-140°C), while at higher temperatures (above 150°C), elimination to form heptene can become more prevalent.[1][2]

• Oxidation: If oxidizing agents are present, or if reaction conditions are not properly controlled, heptanol (a primary alcohol) can be oxidized to heptanal (an aldehyde) and further to heptanoic acid.

• Reactions with Organometallics: In Grignard reactions, the acidic proton of the hydroxyl group of heptanol will react with the Grignard reagent, quenching it and reducing the yield of the desired product. Therefore, heptanol is generally not a suitable solvent for the formation of Grignard reagents.[3]

• Transesterification: In peptide synthesis, the use of alcohol solvents like heptanol can sometimes lead to transesterification of activated amino acid residues.[4]

Q2: How can I minimize the formation of diheptyl ether when heptanol is used as a solvent under acidic conditions?

A2: The formation of diheptyl ether is a common side reaction during acid-catalyzed reactions in heptanol. To minimize this, consider the following strategies:

• Temperature Control: Carefully control the reaction temperature. For many reactions, operating at the lowest effective temperature will significantly reduce the rate of ether formation. For primary alcohols, ether formation is favored at lower temperatures (e.g., 110-130°C), while elimination to the alkene is favored at higher temperatures (e.g., >150°C).[1]

• Choice of Acid Catalyst: The strength and concentration of the acid catalyst can influence the rate of etherification. Use the mildest effective acid catalyst at the lowest possible concentration.

• Reaction Time: Monitor the reaction progress and stop it as soon as the desired product is formed to prevent further side reactions.

Q3: Can impurities in heptanol contribute to side reactions?

A3: Yes, impurities in the heptanol solvent can significantly impact your reaction. Common impurities include:

• Water: Water will react with and quench sensitive reagents like Grignard reagents and strong bases, leading to lower yields.[5]

• Aldehydes and Alkenes: These can arise from the manufacturing process or degradation of heptanol. Aldehydes can participate in aldol condensations or other unwanted reactions, while alkenes can undergo polymerization or other side reactions.

It is crucial to use high-purity, dry heptanol for sensitive reactions.

Troubleshooting Guides

Issue 1: Low Yield in a Reaction Where Heptanol is the Solvent

Possible Cause	Troubleshooting Step
Heptanol reacting with a reagent (e.g., Grignard)	Ensure that heptanol is a suitable solvent for your specific reaction chemistry. For reactions involving highly basic or nucleophilic reagents that can react with the alcohol's hydroxyl group, choose an aprotic solvent.
Formation of diheptyl ether	Lower the reaction temperature and consider using a milder acid catalyst. Monitor the reaction closely and minimize reaction time.
Water contamination in heptanol	Use anhydrous heptanol. If necessary, dry the heptanol using an appropriate drying agent (e.g., molecular sieves) before use.
Side reactions due to impurities in heptanol	Purify the heptanol by distillation to remove non-volatile impurities. To remove aldehydes, a bisulfite wash can be employed.[6][7][8]

Issue 2: Presence of Unexpected Byproducts

Observed Byproduct	Potential Side Reaction	Recommended Action
High molecular weight species	Diheptyl ether formation	Decrease reaction temperature. Use a less concentrated acid catalyst.
Aldehyde or carboxylic acid	Oxidation of heptanol	Ensure the reaction is carried out under an inert atmosphere if sensitive to oxidation. Avoid strong oxidizing agents unless intended.
Alkene (Heptene)	Elimination of heptanol	This is favored at higher temperatures (above 150°C) under acidic conditions.[1] Lower the reaction temperature if alkene formation is undesirable.
Wurtz coupling product (in Grignard reactions)	Reaction of Grignard reagent with unreacted alkyl halide	This is a common side reaction in Grignard synthesis. While heptanol is not an ideal solvent, if used as a co-solvent, slow addition of the alkyl halide can minimize this.[5]

Experimental Protocols

Protocol 1: General Procedure for Drying Heptanol

• Initial Check: Before use, check the water content of the heptanol using a Karl Fischer titrator if available.

• Drying with Molecular Sieves:

  • Place activated 3Å or 4Å molecular sieves (approximately 5-10% w/v) in a dry flask.

  • Add the heptanol to the flask.

  • Allow the heptanol to stand over the molecular sieves for at least 24 hours under an inert atmosphere (e.g., nitrogen or argon).

  • For highly sensitive reactions, the heptanol can be distilled from the molecular sieves under reduced pressure.

Protocol 2: Purification of Heptanol to Remove Aldehyde Impurities

This protocol is adapted from general procedures for aldehyde removal.

• Bisulfite Wash:

  • Prepare a saturated solution of sodium bisulfite (NaHSO₃) in water.

  • In a separatory funnel, mix the heptanol with the saturated sodium bisulfite solution (e.g., 1:1 volume ratio).

  • Shake the funnel vigorously for 2-3 minutes. Aldehydes will react with the bisulfite to form water-soluble adducts.[6][7][8]

  • Allow the layers to separate and discard the aqueous layer.

  • Repeat the wash with the bisulfite solution.

• Water Wash:

  • Wash the heptanol with deionized water to remove any remaining bisulfite.

  • Wash with a saturated sodium chloride solution (brine) to aid in the separation of the layers.

• Drying:

  • Dry the washed heptanol over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Distillation:

  • Filter off the drying agent.

  • Distill the heptanol under atmospheric or reduced pressure to obtain the purified solvent.

Visualizing Reaction Mechanisms

Fischer Esterification in Heptanol

The following diagram illustrates the mechanism of Fischer esterification, where a carboxylic acid reacts with heptanol in the presence of an acid catalyst to form an ester. This reaction is reversible, and the formation of water can drive the equilibrium.

Fischer Esterification Pathway

SN1 Reaction of a Tertiary Halide with Heptanol as a Nucleophile/Solvent

This diagram shows the stepwise mechanism for an SN1 reaction where heptanol acts as both the solvent and the nucleophile. The reaction proceeds through a carbocation intermediate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Workup [chem.rochester.edu]
• 8. Liquid-Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures - Lookchem [lookchem.com]

Technical Support Center: Temperature Optimization for Heptanol-Based Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the temperature in heptanol-based reactions.

Frequently Asked Questions (FAQs)

Q1: Why is temperature a critical parameter in heptanol-based reactions?

Temperature is a crucial factor in chemical reactions as it influences both the reaction rate and selectivity.[1] For heptanol-based reactions, precise temperature control is essential to maximize the yield of the desired product while minimizing the formation of unwanted byproducts.[2] Elevated temperatures can accelerate reactions but may also promote side reactions such as dehydration or decomposition.[2][3] Conversely, temperatures that are too low can lead to incomplete or very slow reactions.[3]

Q2: What are the most common side products in heptanol reactions, and how does temperature influence their formation?

Common side products in heptanol reactions include ethers and alkenes from dehydration, and over-oxidation products.[4][5] The formation of these byproducts is highly temperature-dependent. For instance, in the acid-catalyzed dehydration of heptanol, lower temperatures (around 110-140°C) tend to favor the formation of diheptyl ether, while higher temperatures (above 150°C) promote the formation of heptenes.[6][7]

Q3: How can I accurately monitor the temperature of my reaction?

Accurate temperature monitoring is vital for reproducible results. The most common method is to use a thermometer or a thermocouple probe placed directly in the reaction mixture.[8][9] For reactions requiring precise control, it is recommended to use a digital thermometer with a probe that is inert to the reaction components.[10] It is important to ensure the probe is positioned to measure the temperature of the bulk solution and not just the headspace or the area near the heating source.[11] Continuous monitoring, possibly with data logging, is ideal for tracking temperature profiles throughout the reaction.[12]

Q4: My reaction yield is consistently low. Could temperature be the issue?

Yes, suboptimal temperature is a common cause of low reaction yields.[3] If the temperature is too low, the reaction may not proceed to completion, leaving a significant amount of unreacted starting material.[1] If the temperature is too high, the desired product might decompose, or side reactions could become dominant, consuming the reactants and reducing the yield of the target molecule.[12] A systematic optimization of the reaction temperature is often necessary to find the ideal balance between reaction rate and selectivity.[1]

Q5: What are some common methods for controlling the temperature of a laboratory reaction?

Several methods are available for controlling reaction temperature in a laboratory setting.[13] For heating, common apparatuses include:

• Heating mantles: Provide uniform heating for round-bottom flasks.[11]

• Oil or sand baths: Offer stable and even heat distribution.[11]

• Hot plates with stirrer: Suitable for gentle heating, often used with a water bath.[8]

For cooling reactions, the following can be used:

• Ice baths: For maintaining a temperature of 0°C.[13]

• Dry ice/solvent baths: To achieve sub-zero temperatures, such as a dry ice/acetone slurry for -78°C.[13]

• Chillers/Cryostats: Automated systems for precise and stable cooling over a wide temperature range.[13]

Troubleshooting Guides

Issue 1: Low Yield of Desired Product

Possible Cause	Suggested Solution
Incomplete Reaction	The reaction temperature may be too low, resulting in a slow reaction rate. Gradually increase the temperature in small increments (e.g., 5-10°C) and monitor the reaction progress using techniques like TLC or GC.[1]
Product Decomposition	High temperatures can cause the desired product to degrade.[12] Attempt the reaction at a lower temperature. If the reaction is exothermic, ensure efficient cooling and consider a slower rate of reagent addition to control the internal temperature.
Competing Side Reactions	The chosen temperature may favor the formation of byproducts.[3] Analyze the reaction mixture to identify the major side products. Based on the type of side reaction (e.g., elimination vs. substitution), adjust the temperature to favor the desired pathway. Lower temperatures often increase selectivity.[2]
Suboptimal Catalyst Activity	The catalyst may require a specific temperature range to be effective. Consult the literature for the optimal operating temperature of the catalyst being used.

Issue 2: High Levels of Byproducts

Possible Cause	Suggested Solution
Dehydration to Alkene/Ether	In acid-catalyzed reactions of heptanol, higher temperatures generally favor alkene formation, while lower temperatures can lead to ether production.[6] To favor the desired product, carefully control the temperature within the optimal range for that specific transformation.
Over-oxidation	In oxidation reactions, excessive temperature can lead to the formation of carboxylic acids or other highly oxidized species.[5] Perform the reaction at a lower temperature and monitor the consumption of the starting material to avoid over-reaction.
Polymerization	Some reaction conditions, particularly at elevated temperatures, can lead to the polymerization of reactants or products.[14] Lowering the reaction temperature can help minimize this side reaction.

Data Presentation

Table 1: Temperature Effects on Heptanol Dehydration

Catalyst	Temperature (°C)	Major Product(s)	Yield (%)	Reference
Sulfuric Acid	110-130	Diheptyl Ether	-	[6]
Sulfuric Acid	>150	Heptenes	-	[6]
Cu(OTf)₂	150-180	Heptenes	73	[5]
γ-Alumina	300	Heptenes	-	[7]

Table 2: Temperature Effects on n-Heptanol Oxidation

Temperature (K)	Fuel Consumption	Key Observations	Reference
>580	Begins to decompose	-	[3][15]
~610	Maximum consumption	Low-temperature oxidation pathway is dominant.[11][16]	[3][15]
610-730	Negative Temperature Coefficient (NTC) regime	Reaction rate decreases with increasing temperature.[3][15]	[3][15]
>730	Main oxidation regime	Leads to complete fuel consumption and formation of primary oxidation products.[3][15]	[3][15]

Experimental Protocols

Protocol 1: General Procedure for Temperature Optimization

• Literature Review: Before starting, conduct a thorough literature search for the specific heptanol-based reaction to identify reported temperature ranges and potential side reactions.

• Initial Small-Scale Reactions: Set up a series of small-scale reactions at different temperatures (e.g., a low, medium, and high temperature based on the literature).[1]

• Reaction Setup: Assemble the reaction apparatus (e.g., round-bottom flask, condenser, stirrer). Ensure the thermometer or temperature probe is correctly placed to measure the internal temperature of the reaction mixture.[9]

• Temperature Control: Use an appropriate heating or cooling bath to maintain a stable temperature.[13]

• Monitoring: Monitor the progress of each reaction at regular intervals using a suitable analytical technique (e.g., TLC, GC, or NMR).[1][8]

• Analysis: After a set time, quench the reactions and analyze the product mixture to determine the yield of the desired product and the relative amounts of any byproducts.

• Optimization: Based on the results, select the temperature that provides the best balance of reaction rate, yield, and purity. Further optimization can be performed by running additional reactions at temperatures around the identified optimum.

Protocol 2: Setting up a Reflux Reaction with Temperature Monitoring

• Glassware and Reagents: Ensure all glassware is clean and dry. Accurately measure and add the heptanol, other reactants, and solvent to a round-bottom flask. Add a magnetic stir bar.

• Apparatus Assembly:

  • Clamp the round-bottom flask securely in a heating mantle or an oil bath on a magnetic stirrer.[8]

  • Attach a reflux condenser vertically to the flask.[8]

  • Connect the condenser to a water source, with water entering at the bottom inlet and exiting from the top outlet.[2]

  • Insert a thermometer or temperature probe through a sealed adapter at the top of the condenser, ensuring the bulb is below the vapor condensation ring to measure the reaction temperature accurately.

• Reaction Initiation:

  • Turn on the stirrer to ensure even heating.

  • Begin heating the reaction mixture gently.

  • Turn on the cooling water to the condenser.

• Maintaining Reflux:

  • Adjust the heating rate so that the solvent boils gently and the condensation ring is visible in the lower third of the condenser.

  • Record the temperature once the reaction has stabilized at reflux.

• Reaction Completion and Workup:

  • Once the reaction is complete (as determined by monitoring), turn off the heat and allow the apparatus to cool to room temperature.

  • Turn off the stirrer and the condenser water.

  • Disassemble the apparatus and proceed with the product isolation and purification.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. maxapress.com [maxapress.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. crab.rutgers.edu [crab.rutgers.edu]
• 6. Catalyst screening for dehydration of primary alcohols from renewable feedstocks under formation of alkenes at energy-saving mild reaction conditions ... - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC01038H [pubs.rsc.org]
• 7. Sustainable routes to alkenes: applications of homogeneous catalysis to the dehydration of alcohols to alkenes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01690G [pubs.rsc.org]
• 8. How To Run A Reaction [chem.rochester.edu]
• 9. hainalab.com [hainalab.com]
• 10. sensoscientific.com [sensoscientific.com]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. m.youtube.com [m.youtube.com]
• 13. How Do You Maintain Temperature In A Chemical Reaction? Master Control For Safety And Yield - Kintek Solution [kindle-tech.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. maxapress.com [maxapress.com]
• 16. Monitoring reactions | Teaching practical science | CPD article | RSC Education [edu.rsc.org]

Technical Support Center: Preventing Contamination in Heptanol-Treated Cell Cultures

This guide provides researchers, scientists, and drug development professionals with essential information for preventing and troubleshooting contamination in cell cultures treated with heptanol.

Frequently Asked Questions (FAQs)

Q1: How can I ensure my heptanol stock solution is sterile?

A1: Heptanol is often not sold as a sterile solution. To prevent introducing contaminants, your heptanol stock solution should be filter-sterilized using a 0.22 µm syringe filter that is compatible with alcohols. It is crucial to perform this sterilization step in a laminar flow hood using aseptic techniques.

Q2: Can heptanol be autoclaved for sterilization?

A2: No, heptanol should not be autoclaved. Autoclaving uses high-pressure steam at high temperatures, which can alter the chemical properties of heptanol and is not a suitable sterilization method for this compound.[1][2] Filtration is the recommended method for sterilizing heat-sensitive solutions.[2][3]

Q3: Does heptanol have any antimicrobial properties?

A3: While some alcohols have antimicrobial properties, relying on heptanol to prevent contamination is not a substitute for strict aseptic technique. There is no evidence to suggest that the working concentrations of heptanol used for gap junction inhibition are sufficient to eliminate microbial contaminants. Good aseptic practice is the primary defense against contamination.[4][5][6]

Q4: Can heptanol interact with my culture medium to increase the risk of contamination?

A4: While heptanol itself is unlikely to make the medium more prone to contamination, the process of adding any new substance to a culture increases the risk if not done aseptically. Ensure that the heptanol stock solution, pipette tips, and any other materials entering the sterile environment are sterile.[7][8]

Q5: What are the initial signs of contamination in heptanol-treated cultures?

A5: The signs are the same as in any cell culture. Look for a sudden change in the medium's pH (often a color change of the phenol red indicator), cloudiness or turbidity, or visible particles when observing the culture vessel.[9][10] Under the microscope, you might see bacteria, yeast, or fungal filaments.[9][10]

Q6: Is it advisable to use antibiotics in my heptanol experiments?

A6: While antibiotics like penicillin and streptomycin can be used to guard against bacterial contamination, their routine use is often discouraged as it can mask low-level contamination and lead to the development of antibiotic-resistant strains.[11][12] Strong aseptic technique is always the best preventative measure.[11][13] If you are working with primary cultures or irreplaceable samples, short-term antibiotic use may be considered.[11][13]

Troubleshooting Guides

Issue 1: Sudden Cell Death After Heptanol Treatment

Question	Possible Cause & Solution
Did you check for contamination?	Contamination: A rapid drop in pH (media turning yellow) and turbidity are classic signs of bacterial contamination, which can cause rapid cell death.[9][10] Discard the contaminated culture immediately to prevent it from spreading.[13] Decontaminate the incubator and biosafety cabinet thoroughly.[9][14] Solution: Review your aseptic technique. Ensure your heptanol stock was properly filter-sterilized.
What concentration of heptanol are you using?	Heptanol Toxicity: High concentrations of heptanol can be cytotoxic.[15] The effective concentration for gap junction inhibition can vary between cell types, but it is typically in the range of 1-5 mM.[16][17] Solution: Perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line.[18]
How do the cells look microscopically?	Apoptosis vs. Necrosis: Observe cell morphology. Contaminants often cause necrotic cell death with floating debris. Heptanol-induced toxicity might present differently. Solution: Use a viability stain (e.g., Trypan Blue) to quantify cell death and compare it to an untreated control.

Issue 2: Precipitate Formation in Culture Medium After Adding Heptanol

Question	Possible Cause & Solution
At what temperature is your medium?	Low Solubility: Heptanol has limited solubility in aqueous solutions. Adding a concentrated heptanol stock to cold medium can cause it to precipitate. Solution: Ensure your culture medium is warmed to 37°C before adding the heptanol solution. Add the heptanol dropwise while gently swirling the flask.
What is the final concentration of the solvent (e.g., DMSO, ethanol) in your medium?	Solvent Precipitation: If your heptanol stock is dissolved in a solvent like DMSO or ethanol, adding too much to the medium can cause salts or proteins in the serum to precipitate. Solution: Keep the final concentration of the solvent in the culture medium low, typically below 0.1%, to avoid solvent-induced cytotoxicity or precipitation.[18]
Have you observed the precipitate under a microscope?	Contamination: What appears as a chemical precipitate could be a microbial colony. Solution: Take a sample of the medium and examine it under high magnification to rule out bacterial or fungal contamination.

Data Presentation

Table 1: Recommended Heptanol Concentrations for Cell Culture Experiments

Parameter	Concentration Range	Notes	References
Gap Junction Inhibition	1 - 5 mM	Effective range for inhibiting gap junction communication in various cell types.	[16],[17]
Toxicity Threshold	> 5 mM	Concentrations above this range may lead to significant cytotoxicity. A dose-response curve is recommended.	[16],[15]
Solvent Concentration	< 0.1% (v/v)	Final concentration of solvents like DMSO or ethanol in the medium should be minimized.	[18]

Table 2: Common Sterilization Methods for Cell Culture

Method	Typical Parameters	Used For	Not Suitable For	References
Autoclaving (Wet Heat)	121°C, 15 psi, 15-20 min	Glassware, pipette tips, some salt solutions (e.g., PBS), contaminated waste.	Heat-sensitive liquids (e.g., complete medium, vitamin solutions, heptanol), plastics not rated for autoclaving.	[1],[3]
Dry Heat Oven	160°C, 2 hours	Glassware, metal instruments.	Liquids, plastics, rubber.	[1]
Filtration	0.22 µm pore size filter	Heat-sensitive liquids like complete culture media, serum, antibiotic solutions, and heptanol solutions.	Removing viruses (requires smaller pore size), sterilizing solid items.	[3],[2]
70% Ethanol/Isopropanol	Surface contact for >30 sec	Surfaces of biosafety cabinets, gloves, exterior of bottles and flasks.	Sterilizing liquids for addition to culture.	[4][19]

Experimental Protocols

Protocol 1: Preparation of Sterile Heptanol Stock Solution

• In a sterile conical tube, prepare a concentrated stock solution of heptanol (e.g., 1 M) by dissolving it in a suitable solvent like DMSO or absolute ethanol.

• Work inside a certified Class II Biosafety Cabinet (BSC).[5]

• Wipe down the exterior of the heptanol container, the solvent container, and all other necessary items with 70% ethanol before placing them in the BSC.[8]

• Unpack a sterile syringe of an appropriate volume.

• Unpack a sterile 0.22 µm syringe filter (ensure it is chemically compatible with your chosen solvent).

• Draw the heptanol solution into the syringe.

• Attach the filter to the syringe.

• Dispense the heptanol solution through the filter into a sterile, clearly labeled storage tube.

• Store the sterile stock solution at an appropriate temperature (e.g., -20°C for long-term storage).

Protocol 2: General Protocol for Treating Cells with Heptanol

• Culture your cells to the desired confluency in a sterile culture vessel.

• Perform all steps in a Class II Biosafety Cabinet, maintaining strict aseptic technique throughout the procedure.[7][11]

• Before starting, wipe down the BSC work surface and all items entering the cabinet with 70% ethanol.[4][19]

• Warm the cell culture medium, phosphate-buffered saline (PBS), and any other required solutions to 37°C in a water bath. The water bath should be cleaned regularly to prevent it from becoming a source of contamination.[14]

• Thaw your sterile heptanol stock solution.

• Calculate the volume of heptanol stock solution needed to achieve the desired final concentration in your culture medium.

• Aspirate the old medium from your cell culture vessel.

• Wash the cells gently with pre-warmed sterile PBS to remove any residual medium and serum.

• Prepare the treatment medium by adding the calculated volume of heptanol stock solution to the required volume of pre-warmed, fresh culture medium. Mix gently.

• Add the heptanol-containing medium to your cells.

• Return the culture vessel to the incubator.

• Visually inspect the cultures daily for any signs of contamination.[12]

Visualizations

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. rollmed.net [rollmed.net]
• 3. gyansanchay.csjmu.ac.in [gyansanchay.csjmu.ac.in]
• 4. 细胞培养实验方案1：恰当的无菌技术和细胞无菌处理 [sigmaaldrich.com]
• 5. Aseptic technique for cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bio.libretexts.org [bio.libretexts.org]
• 7. gmpplastic.com [gmpplastic.com]
• 8. Introduction to Cell Culture & Aseptic Technique | Molecular Biology [molecular-biology.coe.hawaii.edu]
• 9. cellculturecompany.com [cellculturecompany.com]
• 10. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 11. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 12. ibidi.com [ibidi.com]
• 13. biocompare.com [biocompare.com]
• 14. The Simple Ways to Prevent Cell Culture Contamination [fishersci.com]
• 15. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. ahajournals.org [ahajournals.org]
• 17. Heptanol-mediated phase separation determines phase preference of molecules in live cell membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. 9 Sterilization Techniques For Cell Culture | Visikol [visikol.com]

Technical Support Center: Stabilizing Heptanol Solutions for Long-Term Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term storage and stabilization of heptanol solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of heptanol solutions?

A1: To ensure the long-term stability of your heptanol solution, it should be stored in a cool, dark, and dry place.[1] For extended periods, refrigeration at 2°C to 8°C is highly recommended to minimize evaporation and slow potential degradation pathways.[1] The container should be tightly sealed, preferably an amber glass vial with a PTFE-lined cap, to prevent solvent loss and protect against light exposure and atmospheric contamination.[1]

Q2: How does temperature affect the stability of heptanol solutions?

A2: Elevated temperatures increase the volatility of heptanol, which can lead to changes in the solution's concentration over time due to evaporation.[1] Higher temperatures can also accelerate potential degradation reactions.[1] Therefore, it is crucial to store heptanol solutions away from heat sources.[1] For long-term storage, refrigeration is the preferred method to maintain both concentration and purity.[1]

Q3: Is heptanol sensitive to light?

A3: Yes, like many organic compounds, heptanol may be sensitive to light.[1] UV radiation can potentially initiate degradation. To mitigate this risk, it is best practice to store heptanol solutions in amber glass vials or other opaque containers to protect them from light exposure.[1]

Q4: What type of container is best for storing heptanol solutions?

A4: For optimal stability, use amber glass vials with PTFE-lined caps.[1] This type of container provides protection from light and ensures a chemically inert, tight seal to prevent evaporation and the ingress of moisture.[1]

Q5: Can I use stabilizers to extend the shelf-life of my heptanol solution?

A5: While specific stabilizers for simple heptanol solutions are not widely documented for standard laboratory use, the primary degradation pathway for many alcohols is oxidation. The use of antioxidants has been shown to protect against alcohol-induced oxidative damage in biological systems.[2][3][4][5][6] Researchers could investigate the addition of a low concentration of a suitable antioxidant, such as a tocopherol (Vitamin E) derivative, if oxidative degradation is a concern for their specific application. However, the compatibility and potential interference of any additive with downstream experimental assays must be thoroughly validated.

Q6: How long can I expect my heptanol solution to remain stable?

A6: If stored under the recommended conditions (refrigerated, protected from light, in a tightly sealed container), heptanol solutions are expected to be stable for extended periods. For comparison, aqueous ethanol solutions used for calibration have been shown to be stable for over five years with minimal change in concentration.[7][8] However, for high-precision applications, it is good laboratory practice to re-analyze the purity and concentration of the solution if it has been stored for an extended period, especially if it is being used as a quantitative standard.[1]

Data Presentation

Table 1: Recommended Storage Conditions for Heptanol Solutions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C (Refrigerated)	Reduces solvent evaporation and slows potential degradation reactions.[1]
Light Exposure	Store in darkness (Amber vials)	Prevents potential light-induced degradation.[1]
Atmosphere	Tightly sealed container	Prevents evaporation and ingress of moisture and contaminants.[1]
Container	Amber glass vial, PTFE-lined cap	Provides light protection and a chemically inert, tight seal.[1]

Table 2: Illustrative Example of Heptanol Solution Stability Over Time

The following data is a hypothetical example based on stability studies of analogous alcohol solutions, such as aqueous ethanol standards, to illustrate potential degradation trends. Actual stability will depend on the specific solution and storage conditions.

Time Point	Storage at 2-8°C, Dark (% of Initial Concentration)	Storage at 25°C, Exposed to Light (% of Initial Concentration)
0 Months	100.0%	100.0%
6 Months	99.8%	97.5%
12 Months	99.5%	94.8%
24 Months	99.1%	90.2%
36 Months	98.7%	85.5%

Troubleshooting Guides

Issue 1: Inconsistent or irreproducible experimental results.

• Potential Cause: Change in solution concentration due to evaporation.

• Recommended Action:

  • Always ensure the container is tightly sealed when not in use.

  • For critical applications, prepare fresh dilutions from a stock solution that has been stored under optimal conditions.

  • Consider preparing a new stock solution if the current one is old or has been handled frequently.

• Potential Cause: Degradation of the heptanol solution.

• Recommended Action:

  • Verify that the storage conditions (temperature, light protection) have been consistently maintained.

  • If degradation is suspected, analyze the solution's purity and concentration using an appropriate analytical method (e.g., GC-MS) and compare it to a new, certified standard.

  • If degradation is confirmed, dispose of the old solution according to your institution's guidelines and prepare a fresh one.

Issue 2: Visible particulates or discoloration in the solution.

• Potential Cause: Contamination or significant degradation.

• Recommended Action:

  • Do not use the solution.

  • Dispose of the solution according to your institution's hazardous waste guidelines.

  • Review your solution preparation and handling procedures to identify potential sources of contamination. Ensure all glassware is scrupulously clean.

Issue 3: pH shift in the solution.

• Potential Cause: While less common for simple alcohol solutions, a significant pH shift could indicate absorption of atmospheric CO₂ (if aqueous) or the formation of acidic degradation products.

• Recommended Action:

  • Prepare a fresh solution.

  • If the problem persists, consider using a buffered solvent if it is compatible with your experimental system.

Experimental Protocols

Protocol for Assessing the Stability of a Heptanol Solution

This protocol outlines a method to evaluate the stability of a heptanol solution under specific storage conditions over time.

1. Initial Analysis (Time Zero) a. Prepare the heptanol solution at the desired concentration in the chosen solvent. b. Immediately analyze the fresh solution using a validated analytical method (e.g., Gas Chromatography-Mass Spectrometry - GC-MS) to determine the initial concentration and purity. c. Record this initial analytical data as the baseline.

2. Sample Storage a. Aliquot the solution into several identical, appropriate containers (e.g., amber glass vials with PTFE-lined caps). b. Divide the aliquots into different sets for each storage condition being tested (e.g., 2-8°C in the dark vs. 25°C with light exposure). c. Ensure all vials are sealed identically.

3. Time-Point Analysis a. At predetermined time intervals (e.g., 1 week, 1 month, 3 months, 6 months, 12 months), retrieve one vial from each storage condition. b. Allow the vial to equilibrate to room temperature before opening to prevent condensation from forming inside. c. Analyze the sample using the same analytical method employed in the initial analysis.

4. Data Evaluation a. Compare the concentration and purity of the stored samples to the time-zero baseline data. b. A significant change (e.g., >5%) in concentration or the appearance of new peaks in the chromatogram may indicate instability under those specific storage conditions.[1]

Visualizations

Troubleshooting workflow for stability issues.

Workflow for stability assessment experiment.

Proposed mechanism of heptanol action on gap junctions.

References

• 1. benchchem.com [benchchem.com]
• 2. How to Protect Your Brain from Alcohol & Never Be Hungover — Optimal Living Dynamics [optimallivingdynamics.com]
• 3. Alcohol: Reducing the Risks - - Life Extension [lifeextension.com]
• 4. Natural Products for the Prevention and Treatment of Hangover and Alcohol Use Disorder - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sciencedaily.com [sciencedaily.com]
• 6. Vitamins for Alcoholics: Liver Recovery and Withdrawal [healthline.com]
• 7. Long-term stability of ethanol solutions for breath-alcohol tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Heptanol Concentration in Cellular Assays

This technical support guide provides researchers, scientists, and drug development professionals with essential information for adjusting heptanol concentration to avoid cytotoxicity in in-vitro experiments. The following sections offer troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and data on heptanol's cytotoxic effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of heptanol-induced cytotoxicity?

A1: Heptanol's primary cytotoxic effect stems from its ability to disrupt cell membrane integrity and function. As a short-chain alcohol, it can intercalate into the lipid bilayer, increasing membrane fluidity and permeability. This disruption can lead to the leakage of cellular contents and interfere with the function of membrane-bound proteins. Additionally, heptanol is a known inhibitor of gap junctional intercellular communication (GJIC), which can disrupt tissue homeostasis and trigger apoptotic pathways in some cell types.

Q2: At what concentration does heptanol typically become cytotoxic?

A2: The cytotoxic concentration of heptanol is highly dependent on the cell type, exposure duration, and the assay used to measure viability. While specific IC50 values for heptanol across a wide range of cell lines are not extensively documented in publicly available literature, some studies on related short-chain alcohols and specific experiments with heptanol provide guidance. For instance, exposure of Hep G2 and LLC-PK1 cells to a 3% (v/v) concentration of 3-heptanol resulted in approximately 60-70% cell viability. It is crucial to perform a dose-response experiment for your specific cell line to determine the optimal non-toxic concentration.

Q3: How can I determine the appropriate non-toxic concentration of heptanol for my specific cell line and experiment?

A3: To determine the optimal non-toxic concentration, it is essential to perform a dose-response curve using a reliable cytotoxicity assay, such as the MTT or LDH assay. This involves treating your cells with a range of heptanol concentrations for a duration relevant to your planned experiment (e.g., 24, 48, or 72 hours). The results will allow you to identify the sub-lethal concentration range to use in your subsequent experiments.

Q4: What are the signs of heptanol-induced cytotoxicity in cell culture?

A4: Visual signs of cytotoxicity that can be observed using a microscope include changes in cell morphology (e.g., rounding, shrinking, detachment from the culture surface), a decrease in cell density, and the appearance of cellular debris in the culture medium. For quantitative assessment, cytotoxicity assays are necessary.

Q5: Can the solvent used to dissolve heptanol affect cytotoxicity?

A5: Yes. Heptanol is typically dissolved in a solvent like ethanol or DMSO before being diluted in cell culture medium. These solvents can be cytotoxic at higher concentrations. It is imperative to include a vehicle control in your experiments (cells treated with the highest concentration of the solvent used, without heptanol) to ensure that the observed cytotoxicity is due to heptanol and not the solvent. Generally, DMSO and ethanol concentrations should be kept below 0.5% (v/v) to avoid solvent-induced toxicity in most cell lines.[1]

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High background in cytotoxicity assay	- Contamination of reagents or culture. - High cell density leading to spontaneous cell death. - Interference of heptanol with the assay reagents.	- Use fresh, sterile reagents and practice aseptic techniques. - Optimize cell seeding density to avoid overgrowth. - Include a cell-free control with heptanol and assay reagents to check for direct chemical interference.
Inconsistent results between experiments	- Variation in cell passage number or health. - Inconsistent incubation times or heptanol concentrations. - Pipetting errors.	- Use cells within a consistent passage number range and ensure they are healthy and in the exponential growth phase. - Strictly adhere to standardized protocols for incubation times and concentration preparation. - Calibrate pipettes regularly and ensure proper pipetting technique.
No cytotoxic effect observed at high heptanol concentrations	- Heptanol evaporation from the culture medium. - Cell line is resistant to heptanol. - Incorrect preparation of heptanol stock solution.	- Ensure culture plates are properly sealed to minimize evaporation. - Consider using a different, more sensitive cell line if appropriate for the study. - Verify the concentration and preparation of the heptanol stock solution.

Quantitative Data on Heptanol Cytotoxicity

While extensive peer-reviewed data on heptanol's IC50 values across multiple cell lines is limited, the following table summarizes available data and provides context from studies on other short-chain alcohols. This information should be used as a guideline for designing dose-response experiments.

Compound	Cell Line	Exposure Time	Assay	IC50 / Effect	Reference
3-Heptanol	Hep G2	Not specified	Not specified	~60% viability at 3% (v/v)	Inferred from a study on various alcohols
3-Heptanol	LLC-PK1	Not specified	Not specified	~70% viability at 3% (v/v)	Inferred from a study on various alcohols
Ethanol	HepG2	24 hours	MTT & LDH	Dose-dependent cytotoxicity observed at 60-80 mM.[2]	[2]
Ethanol	HepG2	24 hours	Proliferation Assay	75% inhibition at 1 mmol.[3]	[3]

Note: The provided data for heptanol is limited. Researchers are strongly encouraged to determine the IC50 value for their specific experimental conditions.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[4]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Heptanol Treatment: Prepare serial dilutions of heptanol in complete cell culture medium. Remove the existing medium from the cells and add the heptanol dilutions. Include untreated and vehicle controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[4][5]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.[6][7]

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: After incubation, centrifuge the plate (if using suspension cells) and carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well with the supernatant, according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the assay kit manufacturer (typically around 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to that of a maximum LDH release control (cells lysed with a detergent).

Signaling Pathways and Visualizations

Heptanol's cytotoxicity can be mediated through the induction of apoptosis (programmed cell death) or necrosis (uncontrolled cell death). The disruption of gap junctions by heptanol can be a trigger for apoptosis in some cellular contexts.

Experimental Workflow for Determining Heptanol Cytotoxicity

Caption: Workflow for assessing heptanol cytotoxicity.

Generalized Apoptosis Signaling Pathways

Heptanol, like other cellular stressors, can potentially induce apoptosis through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.

Intrinsic (Mitochondrial) Pathway

Caption: The intrinsic pathway of apoptosis.

Extrinsic (Death Receptor) Pathway

References

• 1. The pathological features of regulated necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of allyl alcohol-induced hepatic necrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxic Potential of the Monoterpene Isoespintanol against Human Tumor Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity against A549 Human Lung Cancer Cell Line via the Mitochondrial Membrane Potential and Nuclear Condensation Effects of Nepeta paulsenii Briq., a Perennial Herb - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ethanol cytotoxicity to a transfected HepG2 cell line expressing human cytochrome P4502E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Experimental alcohol-induced hepatic necrosis: suppression by propylthiouracil - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Chromatographic Isotope Effect of Deuterated Heptanol

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of deuterated heptanol. The information is presented in a question-and-answer format to directly address specific issues.

Troubleshooting Guides

Issue 1: Peak splitting is observed for a single deuterated heptanol standard in Gas Chromatography (GC).

• Question: Why is my deuterated heptanol standard showing a split peak in my GC analysis?

• Answer: Peak splitting for a single deuterated compound is typically a chromatographic issue rather than an isotope effect. The deuterium labeling itself does not usually cause a single compound to split into multiple peaks.[1] The most common causes are related to the injection technique, column condition, or method parameters.[1]

  Troubleshooting Steps:

  • Optimize Injection:

    • Injection Speed: A slow manual injection can cause inefficient vaporization in the inlet, leading to peak splitting. An autosampler is recommended for consistency.[1]

    • Injection Temperature: If the inlet temperature is too low, the sample may not vaporize completely and instantaneously.[1] For heptanol, ensure the inlet temperature is sufficiently above its boiling point (~176°C).

    • Sample Concentration: High concentrations can overload the column. Prepare and inject a dilution series (e.g., 10x and 100x dilutions) to see if the peak shape improves.[1]

    • Injection Volume: If reducing the concentration is not feasible, decrease the injection volume (e.g., from 1 µL to 0.5 µL).[1]

  • Assess Column Health:

    • Contamination: The inlet liner or the front of the column may be contaminated with non-volatile residues. Replace the inlet liner and septum.[1] If the problem persists, trim the first 15-20 cm from the injector side of the column.[1]

    • Column Bake-out: Disconnect the column from the detector and bake it at the manufacturer's recommended maximum temperature to remove contaminants.[1]

    • Stationary Phase Choice: For a polar analyte like heptanol, a polar stationary phase column (e.g., WAX or PEG) is recommended for better peak shape.[1]

  • Review GC Method Parameters:

    • Oven Temperature Program: A rapid oven ramp rate may not provide adequate separation. Optimize the ramp rate to ensure proper focusing of the analyte on the column.

    • Carrier Gas Flow Rate: Ensure the carrier gas flow rate is optimal for your column dimensions and carrier gas type.

Issue 2: The retention time of deuterated heptanol is different from its non-deuterated counterpart.

• Question: Why is my deuterated heptanol eluting at a different time than standard heptanol?

• Answer: This is an expected phenomenon known as the chromatographic isotope effect or deuterium isotope effect.[2][3] It arises from subtle differences in the physicochemical properties between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, leading to a smaller molecular volume and altered intermolecular interactions.[2][4]

  • In reversed-phase liquid chromatography (RPLC) , deuterated compounds are generally less hydrophobic and tend to elute slightly earlier than their non-deuterated (protiated) counterparts.[2][4] This is often referred to as an "inverse isotope effect".[4]

  • In normal-phase liquid chromatography (NPLC) , deuterated compounds may have stronger interactions with the polar stationary phase and can elute later.[2]

  • In gas chromatography (GC) , deuterated compounds typically elute earlier on non-polar stationary phases.[3]

Issue 3: Co-elution of deuterated heptanol with a matrix component is interfering with quantification.

• Question: How can I resolve the co-elution of my deuterated heptanol internal standard with another compound in my sample?

• Answer: Co-elution occurs when two or more compounds elute from the column at the same time, resulting in overlapping peaks that can interfere with accurate quantification.

  Troubleshooting Steps:

  • Confirm Co-elution: Examine the mass spectrum across the peak . If you observe fragment ions that are not characteristic of deuterated heptanol, it confirms the presence of a co-eluting compound.

  • Modify Chromatographic Conditions:

    • Adjust the Gradient Profile (LC): Altering the gradient slope can often improve the separation between the deuterated standard and the interfering compound.

    • Modify Mobile Phase Composition (LC): Small changes to the organic solvent ratio (e.g., methanol vs. acetonitrile) or adjusting the mobile phase pH for ionizable compounds can influence retention and selectivity.

    • Change the Temperature Program (GC): A slower temperature ramp can increase the separation between compounds with close boiling points.

  • Consider a Different Column: The selectivity of the stationary phase is a critical factor in separation. If adjusting the method parameters is insufficient, switching to a column with a different stationary phase chemistry may be necessary.

FAQs

• Q1: What is the chromatographic isotope effect?

  • A1: The chromatographic isotope effect is the difference in retention time observed between a compound and its isotopically labeled counterpart (e.g., deuterated) under identical chromatographic conditions.[2][3] This effect is due to the minor differences in physicochemical properties arising from the mass difference between the isotopes.[3]

• Q2: What factors influence the magnitude of the retention time shift?

  • A2: The extent of the retention time shift is influenced by several factors, including:

    • The number of deuterium atoms: A greater number of deuterium atoms in a molecule generally leads to a more significant retention time shift.

    • The position of the deuterium atoms: The location of the deuterium atoms within the molecule can affect its interaction with the stationary phase.

    • Chromatographic conditions: The choice of stationary phase, mobile phase composition (for LC), and temperature can all impact the degree of separation between the isotopologues.

• Q3: Can the chromatographic isotope effect impact quantitative analysis?

  • A3: Yes. If the deuterated internal standard and the non-deuterated analyte do not co-elute, they may experience different degrees of matrix effects (ion suppression or enhancement) in mass spectrometry, which can lead to inaccurate quantification.[3] It is crucial to assess the degree of separation during method development.

• Q4: How can I minimize the retention time difference between heptanol and deuterated heptanol?

  • A4: While the isotope effect is inherent, you can sometimes minimize the separation by:

    • Optimizing chromatographic conditions: Experiment with different mobile phase compositions, gradients (for LC), or temperature programs (for GC).

    • Choosing a different stationary phase: The nature of the stationary phase can influence the magnitude of the isotope effect.

    • Using an internal standard with fewer deuterium atoms: If possible, a lower degree of deuteration may reduce the retention time shift.

Data Presentation

Table 1: Representative Retention Time Data for Heptanol and Deuterated Heptanol (d15) under Reversed-Phase LC-MS Conditions.

Compound	Retention Time (min)	Relative Retention Time
Heptanol	4.58	1.000
Heptanol-d15	4.52	0.987

Note: This is representative data. Actual retention times will vary depending on the specific chromatographic system and method parameters.

Table 2: Representative Retention Time Data for Heptanol and Deuterated Heptanol (d15) under Gas Chromatography (GC) Conditions.

Compound	Retention Time (min)
Heptanol-d15	8.21
Heptanol	8.25

Note: This is representative data. Actual retention times will vary depending on the specific chromatographic system and method parameters.

Experimental Protocols

Protocol 1: General Method for Assessing the Chromatographic Isotope Effect of Deuterated Heptanol by LC-MS

• Standard Preparation: Prepare individual 1 mg/mL stock solutions of heptanol and deuterated heptanol in a suitable solvent (e.g., methanol). Create a mixed working solution containing both compounds at a final concentration of 1 µg/mL.

• LC-MS System:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 20% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2 µL.

  • Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode. Monitor the respective molecular ions for heptanol and deuterated heptanol.

• Data Analysis:

  • Inject the mixed standard solution.

  • Determine the retention times for both heptanol and deuterated heptanol from their respective extracted ion chromatograms.

  • Calculate the retention time difference (Δt_R) and the relative retention time.

Protocol 2: Synthesis of 1,1-d2-1-Heptanol

This protocol describes a general method for the synthesis of a specifically deuterated heptanol isotopologue.

• Reaction Setup: Dissolve heptanal in a dry, aprotic solvent such as diethyl ether or THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). Cool the solution in an ice bath.

• Reduction: Prepare a solution of a deuterated reducing agent, such as lithium aluminum deuteride (LiAlD₄) or sodium borodeuteride (NaBD₄), in the same solvent. Add the reducing agent solution dropwise to the stirred heptanal solution.

• Workup: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for a specified period. Quench the reaction by the careful, sequential addition of water and an aqueous base.

• Extraction and Purification: Extract the product with an organic solvent. Wash the organic layer, dry it over an anhydrous salt (e.g., sodium sulfate), and concentrate it under reduced pressure. Purify the crude product by distillation or column chromatography to yield 1,1-d₂-1-Heptanol.[5]

Visualizations

Caption: Troubleshooting workflow for chromatographic issues with deuterated heptanol.

Caption: Experimental workflow for assessing the chromatographic isotope effect.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Purity Validation of Heptanol Isomers by Gas Chromatography-Mass Spectrometry (GC-MS)

For researchers, scientists, and drug development professionals, ensuring the purity of chemical isomers like heptanol is critical for the reliability and reproducibility of experimental results. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for this purpose, offering high-resolution separation of volatile compounds and definitive identification based on their mass spectra.[1][2] This guide provides an objective comparison of GC-MS with other analytical methods, details a comprehensive experimental protocol, and presents data in a clear, comparative format.

Comparison of Analytical Techniques

The choice of analytical technique for purity determination depends on the physicochemical properties of the analyte and the nature of potential impurities.[1] GC-MS is particularly well-suited for volatile compounds like heptanol isomers.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection and identification.[1]	Separation based on polarity and interaction with a solid stationary phase and liquid mobile phase.	Provides detailed structural information and absolute quantification based on the magnetic properties of atomic nuclei.[1][3]
Sensitivity	High (ppm to ppb levels).	High (ppm to ppb levels), but detector-dependent. Alcohols like heptanol lack a strong UV chromophore, requiring less sensitive detectors.[2]	Lower sensitivity, typically requiring milligram quantities of the sample.[3]
Selectivity	High, especially when using specific ion monitoring (SIM) mode for targeted impurity analysis.	High, with various detectors available. Good for separating non-volatile impurities.	Excellent for distinguishing between structurally similar isomers.[3]
Impurity ID	Excellent. Mass spectra provide fragmentation patterns that serve as a "fingerprint" for definitive structural elucidation.[2][3]	Good, but identification relies on retention time comparison with known standards. LC-MS is needed for mass data.[1]	Excellent. Provides detailed structural information that can be used to identify unknown impurities.[1]
Quantification	Excellent, using internal or external standards. Purity is often assessed by peak area percentage.[1][3]	Excellent, highly reproducible and accurate for quantification, but requires a standard for each impurity.[1]	Good. Can provide absolute quantification against a certified internal standard without needing a standard for the analyte itself.[1]

For the comprehensive purity validation of heptanol isomers, GC-MS is an indispensable technique, offering unparalleled sensitivity and specificity for detecting and identifying volatile impurities.[2]

Experimental Protocol for GC-MS Analysis

This protocol outlines a general method for the purity analysis of heptanol isomers. Optimization may be required based on the specific instrumentation and the range of potential impurities.

Sample Preparation

• Accurately weigh approximately 10-20 mg of the heptanol isomer sample.[1][2]

• Dissolve the sample in 10 mL of a high-purity volatile solvent (e.g., dichloromethane, ethyl acetate, or hexane) in a volumetric flask.[1][4]

• For precise quantification, a known amount of a suitable internal standard (e.g., n-dodecane) can be added to the sample solution.[1]

• Transfer the final solution to a 1.5 mL glass autosampler vial for analysis.[4]

Note: For some branched-chain or polar alcohols, derivatization (e.g., trimethylsilylation with BSTFA) may be employed to improve peak shape and volatility, though it is not always necessary for heptanol.[5]

GC-MS Instrumentation and Conditions

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC or equivalent.[1]
Mass Spectrometer	Agilent 5977B MSD or equivalent.[1]
GC Column	A polar capillary column, such as a DB-WAX or HP-INNOWax (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for separating alcohols.[1]
Carrier Gas	Helium at a constant flow rate of 1.0 - 2.0 mL/min.[1][6]
Inlet Temperature	250 °C.[1]
Injection Volume	1 µL (a split ratio of 50:1 to 100:1 is common to prevent column overload).[1][7]
Oven Program	Initial: 50-60 °C, hold for 2 minutes. Ramp: 10 °C/min to 220-280 °C. Final Hold: 5 minutes.[1][5]
MSD Transfer Line	280 °C.[1]
Ion Source Temp.	230 °C.[1]
Ionization Mode	Electron Ionization (EI) at 70 eV.[1]
Mass Scan Range	m/z 30-300.[1]

Data Analysis

• Purity Calculation: The purity of the heptanol isomer is determined by calculating the peak area percentage of the main component relative to the total area of all peaks in the chromatogram.[1]

• Impurity Identification: Impurities are identified by comparing their experimental mass spectra with a reference library (e.g., NIST) and by comparing their retention times with those of known standards.[1] Since every compound has a unique fragmentation pattern, even isomers can often be differentiated.[8]

Quantitative Data Presentation

The following table provides an example of how quantitative data for the purity validation of several heptanol isomers would be summarized. Retention times are illustrative and will vary based on the specific GC conditions and column used. Separation on a polar column is influenced by both boiling point and polarity.[9]

Isomer Analyte	Retention Time (min)	Peak Area (%)	Identified Impurities (Peak Area %)	Purity Assessment (%)
1-Heptanol	10.25	99.65	Hexanol (0.15%), Unidentified (0.20%)	99.65
2-Heptanol	9.88	99.21	2-Hexanol (0.35%), 3-Heptanone (0.22%), Unidentified (0.22%)	99.21
3-Heptanol	9.95	99.81	3-Hexanol (0.11%), Unidentified (0.08%)	99.81
4-Heptanol	10.02	98.97	1-Heptene (0.48%), 4-Heptanone (0.31%), Unidentified (0.24%)	98.97
2-Methyl-1-hexanol	9.65	99.54	Toluene (0.18%), Unidentified (0.28%)	99.54

Visualizations

Experimental Workflow

The diagram below illustrates the standard workflow for the purity validation of heptanol isomers using GC-MS.

GC-MS experimental workflow for purity validation.

Logical Relationship of Analysis

This diagram outlines the logical steps involved in identifying and quantifying components within a sample.

Logical flow from sample to purity determination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. uoguelph.ca [uoguelph.ca]
• 5. benchchem.com [benchchem.com]
• 6. Experimental and modeling investigation of the low-temperature oxidation of n-heptane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Mercury's Help Desk | Physical Chemistry Lab Notes [ishigirl.tripod.com]
• 9. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to the Solvent Properties of 1-Heptanol and 2-Heptanol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic solvents, the selection of an appropriate medium is paramount to the success of chemical reactions, extractions, and formulations. Among the myriad of choices, isomers of the same alcohol can present subtle yet significant differences in their solvent characteristics. This guide provides an objective, data-driven comparison of the solvent properties of 1-heptanol and 2-heptanol, two C7 alcohols, to aid researchers in making informed decisions for their specific applications.

Executive Summary

1-Heptanol, a primary alcohol, and 2-heptanol, a secondary alcohol, share the same molecular formula (C₇H₁₆O) but differ in the position of the hydroxyl group. This structural variance leads to distinct differences in their physical and solvent properties. Generally, 1-heptanol is a slightly more polar and less sterically hindered solvent compared to 2-heptanol. These characteristics influence their efficacy in dissolving various solutes, their utility in extraction processes, and their behavior as reaction media. This guide will delve into a detailed comparison of their key properties, supported by experimental data and protocols.

Physico-chemical Properties: A Tabular Comparison

The fundamental physical and chemical properties of a solvent are the primary indicators of its behavior. The following tables summarize the key quantitative data for 1-heptanol and 2-heptanol.

Table 1: General Physico-chemical Properties

Property	1-Heptanol	2-Heptanol
Molecular Formula	C₇H₁₆O	C₇H₁₆O
Molar Mass ( g/mol )	116.20	116.20
Appearance	Clear, colorless liquid	Clear, colorless liquid
Boiling Point (°C)	175.8	158-160
Melting Point (°C)	-34.6	-30.15
Density (g/cm³ at 20°C)	0.822	0.817
Refractive Index (n20/D)	1.424	1.420-1.422

Table 2: Solvent-Specific Properties

Property	1-Heptanol	2-Heptanol
Solubility in Water ( g/100 mL at 20°C)	0.1	0.35
Dielectric Constant (at 20°C)	11.75[1]	~5.3 (Methyl Heptanol)[2]
Dipole Moment (Debye)	1.71	Data not readily available
Kamlet-Taft Parameter (α)	0.80 (for Hexanol)[3]	Data not readily available
Kamlet-Taft Parameter (β)	0.84 (for Hexanol)[3]	Data not readily available
Kamlet-Taft Parameter (π)*	0.40 (for Hexanol)[3]	Data not readily available
logP (octanol-water)	2.7	2.3

Analysis of Solvent Properties

Polarity: The dielectric constant is a key indicator of a solvent's polarity. 1-Heptanol, with a higher dielectric constant of 11.75, is a more polar solvent than 2-heptanol. This suggests that 1-heptanol is more effective at dissolving polar compounds and solvating ions.

Hydrogen Bonding: Both 1-heptanol and 2-heptanol are capable of acting as hydrogen bond donors (via the hydroxyl hydrogen) and acceptors (via the lone pairs on the oxygen atom). However, the steric hindrance around the hydroxyl group in 2-heptanol, due to the presence of adjacent methyl and pentyl groups, may slightly impede its ability to form hydrogen bonds compared to the more accessible primary hydroxyl group of 1-heptanol. The Kamlet-Taft parameters, which quantify hydrogen bond acidity (α), basicity (β), and dipolarity/polarizability (π*), would provide a more definitive comparison, though directly comparative data is scarce. For instance, for a similar primary alcohol, hexanol, the α value is 0.80 and the β value is 0.84.[3]

Solubility: 2-Heptanol exhibits a slightly higher solubility in water compared to 1-heptanol.[4] This might seem counterintuitive given the likely lower polarity of 2-heptanol. However, the branched structure of 2-heptanol could disrupt the packing of water molecules to a lesser extent than the linear chain of 1-heptanol, leading to a modest increase in miscibility. Both are considered sparingly soluble in water and are miscible with most common organic solvents.

Lipophilicity (logP): The partition coefficient (logP) is a measure of a compound's lipophilicity. With a higher logP, 1-heptanol is slightly more lipophilic than 2-heptanol, indicating a greater preference for non-polar environments.

Applications in Research and Drug Development

The differences in their solvent properties make 1-heptanol and 2-heptanol suitable for distinct applications:

• 1-Heptanol: Its higher polarity and less sterically hindered hydroxyl group make it a better solvent for a wider range of polar organic molecules and a more effective medium for reactions where proton donation or coordination to the hydroxyl group is important. It is also used as a co-solvent in formulations to enhance the solubility of active pharmaceutical ingredients (APIs). For example, while direct comparative data is limited, the principles of solubility suggest that for a moderately polar drug like ibuprofen, the slightly higher polarity of 1-heptanol might offer a marginal solubility advantage over 2-heptanol.

• 2-Heptanol: Its more branched structure can be advantageous in certain applications. The steric hindrance can influence reaction selectivity by favoring pathways that are less sterically demanding. It can also be a useful solvent for extractions where a specific selectivity for moderately polar compounds is desired. In the extraction of natural products like flavonoids, the choice between 1-heptanol and 2-heptanol would depend on the specific polarity of the target flavonoids.[5][6]

Experimental Protocols

Determination of Partition Coefficient (logP) by the Shake-Flask Method

The shake-flask method is the gold standard for the experimental determination of the octanol-water partition coefficient (logP).[4]

Objective: To determine the ratio of the concentration of a solute in octanol to its concentration in water at equilibrium.

Materials:

• 1-Heptanol or 2-Heptanol (as the solute, for example)

• n-Octanol (pre-saturated with water)

• Water (pre-saturated with n-octanol)

• Separatory funnels

• Volumetric flasks and pipettes

• Analytical balance

• Shaker

• UV-Vis spectrophotometer or HPLC for concentration analysis

Procedure:

• Preparation of Pre-saturated Solvents: Mix equal volumes of n-octanol and water in a large container and shake vigorously for 24 hours. Allow the phases to separate completely. The upper layer is water-saturated n-octanol, and the lower layer is n-octanol-saturated water.

• Preparation of the Test Solution: Accurately weigh a known amount of the solute (e.g., 1-heptanol or 2-heptanol) and dissolve it in a known volume of either water-saturated n-octanol or n-octanol-saturated water. The initial concentration should be determined.

• Partitioning:

  • Place a known volume of the prepared test solution into a separatory funnel.

  • Add a known volume of the other pre-saturated solvent. The volume ratio of octanol to water is typically between 1:1 and 4:1.

  • Shake the funnel for a predetermined time (e.g., 1 hour) to ensure equilibrium is reached. It is crucial to avoid the formation of emulsions.

• Phase Separation: Allow the funnel to stand undisturbed until the two phases have clearly separated.

• Sample Analysis:

  • Carefully separate the two phases.

  • Determine the concentration of the solute in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy if the solute has a chromophore, or HPLC).

• Calculation of logP:

  • The partition coefficient (P) is calculated as: P = [Solute]octanol / [Solute]water

  • The logP is then calculated as: logP = log₁₀(P)

Visualization of Solvent Selection Logic

The choice between 1-heptanol and 2-heptanol can be guided by a logical decision-making process based on their properties and the requirements of the application.

Caption: Decision tree for selecting between 1-heptanol and 2-heptanol.

Conclusion

While 1-heptanol and 2-heptanol are structurally similar, their isomeric differences result in distinct solvent properties. 1-Heptanol is a slightly more polar and less sterically hindered solvent, making it a good choice for dissolving a broader range of polar solutes and for reactions where the hydroxyl group's accessibility is crucial. In contrast, 2-heptanol's branched nature and potentially lower polarity can offer advantages in terms of specific selectivity in extractions and reactions. The selection between these two solvents should be based on a careful consideration of the specific requirements of the intended application, including the polarity of the solutes, the need for hydrogen bonding, and any steric considerations of the chemical process. This guide provides the foundational data and a logical framework to assist researchers in making an optimal choice.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Dielectric Constant Values for Common Materials [clippercontrols.com]
• 3. Kamlet-Taft solvent parameters [stenutz.eu]
• 4. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 5. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction and Purification of Flavonoids and Antiviral and Antioxidant Activities of Polygonum perfoliatum L - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Heptanol Isomers in Fragrance Formulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficacy of various heptanol isomers in fragrance formulations. The information presented is based on available experimental data and is intended to assist in the selection and application of these isomers in the development of new fragrances.

Data Presentation: Comparison of Heptanol Isomers

The following table summarizes the known olfactory properties of different heptanol isomers. It is important to note that direct comparative studies under identical experimental conditions are limited in publicly available literature. Therefore, the data presented is a compilation from various sources, and direct comparison of quantitative values such as odor thresholds should be approached with caution.

Isomer	CAS Number	Odor Profile	Odor Threshold (ppm)	Substantivity on Smelling Strip	Source(s)
1-Heptanol	111-70-6	Musty, leafy, violet, herbal, green, sweet, woody, peony, with vegetative and fruity nuances of apple and banana.[1] Faint, aromatic, and fatty.[2]	0.06[2], 0.49[3]	12 hours[1]	[1][2][3]
2-Heptanol	543-49-7	Herbaceous-green top note themes.	Not Available	Not Available	[4]
3-Heptanol	589-82-2	Powerful, herbaceous odor with a pungent, slightly bitter taste.[5][6] (S)-enantiomer: lavender, medicinal.[7][8] (R)-enantiomer: earthy, mushroom.[7]	Not Available	Not Available	[5][6][7][8]
4-Heptanol	589-55-9	Pungent, harsh, but in dilution becomes floral and pleasantly green.[9] Green, fruity, fermented, alcoholic, ethereal, oily.[10]	Not Available	Not Available	[9][10]
2,6-Dimethyl-4-heptanol	108-82-7	Mild, fresh, ethereal, fermented, yeasty.[11][12]	Not Available	Not Available	[11][12]

Experimental Protocols

The evaluation of fragrance materials relies on a combination of instrumental analysis and sensory perception. The following are detailed methodologies for key experiments cited in the evaluation of fragrance compounds like heptanol isomers.

Gas Chromatography-Olfactometry (GC-O)

Gas Chromatography-Olfactometry (GC-O) is a powerful technique used to identify the specific volatile compounds in a mixture that are responsible for its aroma.

Methodology:

• Sample Preparation: The fragrance formulation containing the heptanol isomer is diluted in an appropriate solvent.

• Injection: A small volume of the prepared sample is injected into the gas chromatograph.

• Separation: The individual volatile compounds are separated based on their boiling points and interactions with the stationary phase within the GC column.

• Elution and Splitting: As the separated compounds elute from the column, the effluent is split into two streams. One stream is directed to a conventional detector (e.g., a mass spectrometer for chemical identification), and the other is sent to an olfactometry port.

• Olfactory Detection: A trained sensory panelist or "sniffer" is positioned at the olfactometry port and describes the odor of each eluting compound in real-time. The intensity and duration of the odor can also be recorded.

• Data Analysis: The data from the chemical detector and the sensory panelist are correlated to identify the specific compounds responsible for the different aroma characteristics.

Fragrance Longevity and Substantivity Testing

This protocol is used to determine how long a fragrance lasts on a particular substrate, which is a crucial factor in its performance.

Methodology:

• Substrate Preparation: Standard paper smelling strips are used as the substrate.

• Application: A precise amount of the fragrance formulation is applied to the smelling strip.

• Evaluation Intervals: The smelling strips are evaluated by a trained sensory panel at predetermined time intervals (e.g., immediately after application, 1 hour, 4 hours, 8 hours, 24 hours).

• Sensory Assessment: At each interval, the panelists assess the intensity of the fragrance on a predefined scale (e.g., 0-5, where 0 is no odor and 5 is a very strong odor). They also note any changes in the odor character.

• Data Recording: The intensity ratings and descriptive notes are recorded for each time point.

• Determination of Substantivity: The substantivity is determined as the time at which the fragrance intensity drops below a predetermined threshold.

Signaling Pathways and Experimental Workflows

Olfactory Signaling Pathway

The perception of smell is initiated by the binding of odorant molecules to olfactory receptors in the nasal cavity. This triggers a signaling cascade that results in the transmission of a neural signal to the brain.

Caption: Olfactory Signaling Pathway Diagram.

Experimental Workflow for Fragrance Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a fragrance formulation.

Caption: Fragrance Evaluation Workflow.

References

• 1. 1-heptanol, 111-70-6 [thegoodscentscompany.com]
• 2. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. 3-heptanol, 589-82-2 [thegoodscentscompany.com]
• 5. echemi.com [echemi.com]
• 6. 3-Heptanol | C7H16O | CID 11520 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. The 3-Heptanols [leffingwell.com]
• 8. (S)-3-heptanol, 26549-25-7 [thegoodscentscompany.com]
• 9. 4-HEPTANOL CAS#: 589-55-9 [amp.chemicalbook.com]
• 10. scent.vn [scent.vn]
• 11. 2,6-dimethyl-4-heptanol, 108-82-7 [thegoodscentscompany.com]
• 12. 2,6-dimethyl-4-heptanol, 108-82-7 [perflavory.com]

Heptanol vs. Ethanol: A Comparative Analysis in Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electrophysiological effects of heptanol and ethanol, two aliphatic alcohols commonly used in research and relevant to clinical toxicology. While both compounds influence neuronal and cardiac excitability, their mechanisms and potencies differ significantly. This document summarizes key experimental findings, presents quantitative data for easy comparison, details common experimental protocols, and visualizes the signaling pathways involved.

At a Glance: Key Electrophysiological Effects

Feature	Heptanol	Ethanol
Primary Target	Gap Junctions (Connexins)	GABA-A Receptors, NMDA Receptors
Potency	High	Low to Moderate
Primary Effect	Inhibition of intercellular communication	Potentiation of inhibitory neurotransmission, Inhibition of excitatory neurotransmission
Clinical Relevance	Research tool for studying cell coupling	Intoxicating agent, neuroteratogen, therapeutic agent

Comparative Analysis of Electrophysiological Parameters

The following tables summarize the quantitative effects of heptanol and ethanol on various electrophysiological parameters, as determined by in vitro and ex vivo studies.

Table 1: Effects on Ion Channels

Ion Channel	Heptanol	Ethanol
Voltage-Gated Sodium Channels (Nav)	Inhibition (IC50: ~1.3 mM in canine Purkinje cells)[1]	Inhibition (IC50: ~446 mM in rat ventricular myocytes)[2]
L-type Voltage-Gated Calcium Channels (Cav)	Inhibition[3]	Inhibition (IC50: ~300-550 mM in cardiac myocytes)[4]
Transient Outward Potassium Channels (Ito)	Inhibition	Inhibition (IC50: ~1954 mM in rat ventricular myocytes)[2]
GABA-A Receptors	Potentiation of GABA-induced currents[5]	Potentiation of GABA-induced currents (effective at concentrations as low as 3 mM for certain subunit compositions)[6]
NMDA Receptors	No significant direct inhibition reported	Inhibition (IC50: ~126-129 mM in cultured neurons)[7]
Gap Junctions (Connexins)	Potent inhibition (KD: ~0.54-1.20 mM)[8]	Weak inhibition

Table 2: Effects on Action Potential and Conduction

Parameter	Heptanol	Ethanol
Action Potential Amplitude	Decrease[3]	Decrease[2]
Action Potential Upstroke Velocity (dV/dtmax)	Decrease	Decrease[2]
Action Potential Duration (APD)	Variable effects depending on concentration and tissue type. Can be unaltered[9][10] or decreased.	Decrease[2]
Conduction Velocity (CV)	Significant decrease[3]	Slight influence at clinically relevant concentrations[3]
Effective Refractory Period (ERP)	Increase[9][10]	Shortening has been reported

Experimental Protocols

Detailed methodologies for key electrophysiological experiments are crucial for reproducibility and accurate interpretation of data. Below are representative protocols for techniques commonly used to study the effects of heptanol and ethanol.

Whole-Cell Patch-Clamp Recording

This technique is used to measure ion currents across the entire cell membrane.

Objective: To record voltage-gated sodium currents from isolated neurons in the presence of heptanol or ethanol.

Materials:

• Isolated neurons (e.g., from rat hippocampus)

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4)

• Internal solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 11 EGTA, 1 CaCl2, 2 Na2ATP (pH 7.2)

• Heptanol and ethanol stock solutions

• Patch-clamp amplifier and data acquisition system

• Borosilicate glass capillaries for pipette fabrication

Procedure:

• Prepare coverslips with adherent neurons.

• Place a coverslip in the recording chamber and perfuse with external solution.

• Pull a glass micropipette with a resistance of 3-5 MΩ when filled with internal solution.[11]

• Approach a neuron with the micropipette while applying positive pressure.

• Form a gigaohm seal between the pipette tip and the cell membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.[11]

• Clamp the cell membrane potential at a holding potential of -80 mV.

• Apply a series of depolarizing voltage steps to elicit sodium currents.

• Record baseline currents.

• Perfuse the chamber with the external solution containing the desired concentration of heptanol or ethanol.

• Record currents in the presence of the compound.

• Wash out the compound with the external solution and record recovery currents.

Optical Mapping of Cardiac Tissue

This technique allows for the visualization of action potential propagation across a piece of cardiac tissue.

Objective: To measure changes in conduction velocity in an isolated Langendorff-perfused heart treated with heptanol or ethanol.

Materials:

• Isolated rodent heart

• Langendorff perfusion system

• Tyrode's solution (in mM): 130 NaCl, 4.5 KCl, 1.2 MgCl2, 1.2 NaH2PO4, 25 NaHCO3, 1.8 CaCl2, 5.5 Glucose, bubbled with 95% O2/5% CO2

• Voltage-sensitive dye (e.g., RH-237)

• Excitation-contraction uncoupler (e.g., blebbistatin)

• High-speed camera and appropriate optical filters

• Heptanol and ethanol stock solutions

Procedure:

• Cannulate the aorta of the isolated heart and begin Langendorff perfusion with Tyrode's solution.[12]

• Load the heart with the voltage-sensitive dye and the excitation-contraction uncoupler.[13]

• Position the heart in the imaging chamber.

• Pace the heart at a constant frequency using stimulating electrodes.

• Record baseline optical signals corresponding to action potential propagation.

• Perfuse the heart with Tyrode's solution containing heptanol or ethanol at the desired concentration.

• Record optical signals in the presence of the compound.

• Analyze the recordings to calculate conduction velocity.

Multi-Electrode Array (MEA) Recording from Brain Slices

MEAs allow for the simultaneous recording of extracellular field potentials from multiple sites in a brain slice.

Objective: To assess the effect of heptanol or ethanol on synaptic transmission in acute hippocampal slices.

Materials:

• Acute hippocampal brain slices (300-400 µm thick)

• Artificial cerebrospinal fluid (aCSF) (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 2 MgSO4, 26 NaHCO3, 10 D-glucose, 2 CaCl2, bubbled with 95% O2/5% CO2

• MEA system with integrated amplifier and data acquisition software

• Heptanol and ethanol stock solutions

Procedure:

• Prepare acute hippocampal slices and allow them to recover in a holding chamber with aCSF.

• Place a slice on the MEA grid.[14]

• Perfuse the slice with aCSF.

• Position a stimulating electrode to evoke synaptic responses in a specific pathway (e.g., Schaffer collaterals).

• Record baseline field excitatory postsynaptic potentials (fEPSPs) from multiple electrodes.

• Perfuse the slice with aCSF containing heptanol or ethanol.

• Record fEPSPs in the presence of the compound.

• Wash out the compound and record recovery.

Signaling Pathways and Mechanisms of Action

The distinct electrophysiological effects of heptanol and ethanol arise from their interactions with different molecular targets and subsequent modulation of intracellular signaling pathways.

Heptanol: Primary Action on Gap Junctions

Heptanol is a well-established blocker of gap junctions, which are intercellular channels formed by connexin proteins.[3] This blockade disrupts the direct electrical and metabolic communication between cells.

Heptanol's primary mechanism of action.

The uncoupling of gap junctions by heptanol leads to a significant reduction in conduction velocity in both cardiac and neuronal tissue.[3] While heptanol can also affect other ion channels at higher concentrations, its potent action on gap junctions is its defining characteristic in electrophysiological studies.[8]

Ethanol: A Multi-Target Modulator

Ethanol's effects are more complex, involving the modulation of several ligand-gated ion channels. Its primary actions are the potentiation of GABA-A receptor function and the inhibition of NMDA receptor function.[6]

Ethanol's dual effects on inhibitory and excitatory neurotransmission.

The potentiation of GABA-A receptors by ethanol increases chloride influx, leading to hyperpolarization and enhanced neuronal inhibition.[15] Conversely, the inhibition of NMDA receptors reduces calcium influx, dampening neuronal excitation.[16] These opposing actions on inhibitory and excitatory systems contribute to the sedative and intoxicating effects of ethanol. The sensitivity of these receptors to ethanol can be modulated by intracellular signaling cascades involving protein kinases such as PKA and PKC.[17][18][19]

Experimental Workflow

The following diagram illustrates a typical workflow for a comparative electrophysiology study of heptanol and ethanol.

A generalized workflow for electrophysiological experiments.

Conclusion

Heptanol and ethanol both exert significant but distinct effects on the electrophysiological properties of excitable cells. Heptanol primarily acts as a potent gap junction blocker, making it a valuable tool for studying the role of intercellular communication in processes like cardiac conduction and seizure propagation. In contrast, ethanol's effects are more widespread, involving the modulation of key neurotransmitter systems. Understanding these differences is critical for designing and interpreting electrophysiological experiments and for gaining insights into the mechanisms of alcohol intoxication and its pathological consequences. This guide provides a foundational resource for researchers in this field, offering a clear comparison of these two important compounds.

References

• 1. preprints.org [preprints.org]
• 2. Effect of ethanol on action potential and ionic membrane currents in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of heptanol and ethanol on excitation wave propagation in a neonatal rat ventricular myocyte monolayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Modulation of GABAA receptor function by alcohols: effects of subunit composition and differential effects of ethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacology of ethanol - Wikipedia [en.wikipedia.org]
• 7. Single-channel and whole-cell analysis of ethanol inhibition of NMDA-activated currents in cultured mouse cortical and hippocampal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of heptanol-induced uncoupling of cardiac gap junctions: a perforated patch-clamp study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ventricular anti-arrhythmic effects of heptanol in hypokalaemic, Langendorff-perfused mouse hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. docs.axolbio.com [docs.axolbio.com]
• 12. youtube.com [youtube.com]
• 13. Protocol for high-resolution optical mapping of ex vivo rat heart for electrophysiological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Acute Brain Slice Protocol | Axion Biosystems [axionbiosystems.com]
• 15. Frontiers | Potentiation of Gamma Aminobutyric Acid Receptors (GABAAR) by Ethanol: How Are Inhibitory Receptors Affected? [frontiersin.org]
• 16. Alcohol inhibition of the NMDA receptor function, long-term potentiation, and fear learning requires striatal-enriched protein tyrosine phosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Signaling Cascades Regulating NMDA Receptor Sensitivity to Ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Alcohol Related Changes in Regulation of NMDA Receptor Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The role of GABAA receptors in mediating the effects of alcohol in the central nervous system - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Heptanol Solution Concentrations for Experimental Use

For researchers and professionals in drug development, the precise concentration of reagents is paramount to the validity and reproducibility of experimental results. This guide provides a comparative overview of common analytical methods for validating the concentration of heptanol solutions. We will delve into the principles, protocols, and performance characteristics of each technique, supported by experimental data to aid in method selection.

Comparison of Analytical Methods

The choice of analytical method for validating heptanol concentration depends on factors such as the required accuracy and precision, the concentration range of the samples, available equipment, and sample throughput. Below is a comparison of several widely used techniques.

Method	Principle	Advantages	Disadvantages
Gas Chromatography (GC)	Separates volatile components of a mixture based on their partitioning between a stationary phase and a mobile gas phase. A Flame Ionization Detector (FID) is commonly used for quantification.[1]	High selectivity and sensitivity.[2] Considered a gold standard for alcohol quantification.[1] Can separate heptanol from other volatile impurities.[3]	Requires specialized equipment and trained personnel.[4] Sample analysis is sequential, which can be time-consuming for large batches.[4]
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture in a liquid mobile phase passing through a solid stationary phase. Detection can be challenging for alcohols and may require indirect methods or derivatization.[5]	Widely available in analytical labs. Can be automated for high throughput.	Heptanol lacks a strong UV chromophore, necessitating indirect UV detection or refractive index detection, which can be less sensitive.[5] Derivatization adds complexity to sample preparation.[6][7]
UV-Vis Spectrophotometry	Measures the absorbance of light by a sample at a specific wavelength. For alcohols, this typically involves a chemical reaction to produce a colored compound.[8]	Cost-effective and rapid for routine analysis.[8] Simple instrumentation.	Indirect method requiring a colorimetric reaction.[4] Can be susceptible to interference from other reducing agents or alcohols present in the sample.[8]
Density Measurement	The density of a binary solution is directly related to its concentration.[9]	Simple, fast, and non-destructive. Requires minimal sample preparation.	Highly temperature-dependent.[10] Less specific, as any soluble impurity will affect the density. Best for pure heptanol-solvent solutions.
Refractive Index (RI) Measurement	The refractive index of a solution changes with concentration.[11]	Fast, simple, and requires only a small sample volume. Non-destructive.	Also highly temperature-dependent and non-specific.[11] Generally less sensitive than other methods.

Performance Characteristics

The following table summarizes typical performance characteristics for each method. These values are illustrative and can vary based on the specific instrument, experimental conditions, and concentration range.

Parameter	Gas Chromatography (GC-FID)	HPLC (with RI Detector)	UV-Vis Spectrophotometry	Density Measurement	Refractive Index (RI)
Linearity Range	0.01% - 100% (v/v)	0.1% - 50% (v/v)	Dependent on reaction, typically lower concentrations (e.g., up to 8% v/v)[4]	Full range (0-100%)	Full range (0-100%)
Accuracy (% Recovery)	98 - 102%[12]	97 - 103%	95 - 105%	99 - 101%	98 - 102%
Precision (%RSD)	< 2%[12]	< 3%	< 5%[8]	< 0.1%	< 0.5%
Limit of Quantitation (LOQ)	~0.02 g/dm³[12]	~0.1%	~0.5 µg/mL (for ethanol, adaptable)[13]	Dependent on instrument resolution	Dependent on instrument resolution

Experimental Protocols

Detailed methodologies for each validation technique are provided below.

Gas Chromatography (GC-FID) Method

This protocol is a standard method for quantifying alcohols using an internal standard for improved precision.[14]

a. Materials and Reagents:

• Heptanol solutions (unknowns and standards)

• n-Propanol (Internal Standard, IS)[14]

• Solvent (e.g., deionized water or the solvent used for the heptanol solutions)

• Volumetric flasks and pipettes

• GC vials with caps

b. Instrumentation:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Capillary column suitable for alcohol analysis (e.g., a wax-based column like CP-Wax 58 CB)[13]

c. Standard Preparation:

• Internal Standard (IS) Stock Solution: Prepare a 1% (v/v) n-propanol solution in the chosen solvent.

• Calibration Standards: Prepare a series of heptanol standards (e.g., 1%, 5%, 10%, 20%, 50% v/v) in the solvent.

• Working Standards: In separate volumetric flasks, pipette a known volume of each heptanol standard, add a fixed volume of the IS stock solution, and dilute to the final volume with the solvent. The final concentration of the IS should be consistent across all standards and samples.

d. Sample Preparation:

• Pipette a known volume of the unknown heptanol solution into a volumetric flask.

• Add the same fixed volume of the IS stock solution as used for the standards.

• Dilute to the final volume with the solvent.

e. GC-FID Analysis:

• Injection: Inject a small volume (e.g., 0.1 - 1.0 µL) of each working standard and sample into the GC.[13][14]

• Chromatographic Conditions (Example):

  • Inlet Temperature: 250°C

  • Oven Program: Start at 50°C, hold for 1 minute, ramp to 250°C at 10°C/min, hold for 5 minutes.[15]

  • Carrier Gas: Helium or Nitrogen[2]

  • Detector Temperature: 280°C

• Data Analysis:

  • Identify the peaks for heptanol and n-propanol based on their retention times.

  • Calculate the ratio of the peak area of heptanol to the peak area of the internal standard for each standard and sample.

  • Construct a calibration curve by plotting the peak area ratio against the heptanol concentration for the standards.

  • Determine the concentration of the unknown samples using the calibration curve.

Density Measurement Method

This method relies on the principle that the density of a heptanol-solvent mixture is a function of its concentration.[9]

a. Materials and Reagents:

• Heptanol solutions (unknowns and standards)

• Solvent (e.g., deionized water)

• Volumetric flasks and pipettes

b. Instrumentation:

• Digital densitometer or a pycnometer and an analytical balance.[10]

• Temperature-controlled water bath.

c. Procedure:

• Calibration:

  • Prepare a series of heptanol standards of known concentrations (e.g., 10%, 20%, 40%, 60%, 80%, 100% w/w).

  • Equilibrate the densitometer/pycnometer and all solutions to a constant temperature (e.g., 20°C), as density is temperature-dependent.[10] The density of 1-heptanol at 20°C is approximately 0.822 g/cm³.[16]

  • Measure the density of the solvent and each standard solution.

  • Create a calibration curve by plotting density versus heptanol concentration.

• Sample Measurement:

  • Equilibrate the unknown heptanol solution to the same constant temperature.

  • Measure the density of the unknown solution.

• Calculation:

  • Determine the concentration of the unknown solution from the calibration curve.

Refractive Index Measurement Method

This method is based on the linear relationship between the refractive index and the concentration of a binary solution.[11]

a. Materials and Reagents:

• Heptanol solutions (unknowns and standards)

• Solvent (e.g., deionized water)

• Volumetric flasks and pipettes

b. Instrumentation:

• Abbe refractometer or a digital refractometer.

• Temperature-controlled water bath.

c. Procedure:

• Calibration:

  • Prepare a series of heptanol standards of known concentrations.

  • Calibrate the refractometer using distilled water.

  • Ensure the prism of the refractometer is at a constant temperature (e.g., 20°C). The refractive index of 1-heptanol at 20°C is approximately 1.4249.[17]

  • Measure the refractive index of each standard solution.

  • Create a calibration curve by plotting refractive index versus heptanol concentration.

• Sample Measurement:

  • Place a few drops of the unknown heptanol solution on the refractometer prism, ensuring it is at the same temperature.

  • Measure the refractive index.

• Calculation:

  • Determine the concentration of the unknown solution from the calibration curve.

Visualizing the Workflows

To better illustrate the processes involved, the following diagrams outline the validation and experimental workflows.

Caption: General workflow for analytical method validation.

Caption: Experimental workflow for GC-FID analysis.

References

• 1. galvestonjustice.com [galvestonjustice.com]
• 2. m.youtube.com [m.youtube.com]
• 3. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 4. A Rapid Spectrophotometric Method for Quantitative Determination of Ethanol in Fermentation Products – Oriental Journal of Chemistry [orientjchem.org]
• 5. researchgate.net [researchgate.net]
• 6. Determination of total ethanol in wine by high-performance liquid chromatography (Type-IV) | OIV [oiv.int]
• 7. oiv.int [oiv.int]
• 8. academic.oup.com [academic.oup.com]
• 9. Concentration determination by means of density measurement | Anton Paar Wiki [wiki.anton-paar.com]
• 10. youtube.com [youtube.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. researchgate.net [researchgate.net]
• 13. jfda-online.com [jfda-online.com]
• 14. chemlab.truman.edu [chemlab.truman.edu]
• 15. benchchem.com [benchchem.com]
• 16. Heptanol | C7H16O | CID 8129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. matmake.com [matmake.com]

A Comparative Guide to Heptanol Purity Analysis: HPLC vs. GC-MS

For researchers, scientists, and drug development professionals, the accurate determination of chemical purity is a critical cornerstone of reliable and reproducible results. Heptanol, a seven-carbon alcohol, finds use as a solvent, an intermediate in chemical synthesis, and a component in fragrances and flavorings. Ensuring its purity is paramount, as contaminants can lead to unwanted side reactions, altered product profiles, and potential safety concerns. This guide provides an objective comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of heptanol purity, supported by detailed experimental protocols and data.

Principle of Analysis

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is fundamentally suited for the analysis of volatile and semi-volatile compounds like heptanol.[1][2][3] In GC-MS, the sample is vaporized and injected into a gas chromatograph. An inert carrier gas, such as helium or nitrogen, transports the vaporized sample through a long, thin capillary column.[4] The separation of heptanol from its potential impurities is achieved based on differences in their boiling points and affinities for the column's stationary phase.[4] As each separated component exits the column, it enters the mass spectrometer, which ionizes the molecules and separates the resulting fragments based on their mass-to-charge ratio, providing a unique "fingerprint" for definitive identification and quantification.[2]

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique that separates components in a liquid sample.[5] A high-pressure pump pushes a liquid mobile phase and the sample through a column packed with a solid stationary phase.[5] Separation occurs based on the differential partitioning of the analyte and impurities between the two phases.[6] HPLC is particularly well-suited for non-volatile or thermally sensitive compounds.[3][7] However, simple alcohols like heptanol lack a UV chromophore, making them invisible to the most common HPLC detector, the UV-Vis detector.[8] Therefore, analysis of heptanol by HPLC typically requires a universal detector like a Refractive Index Detector (RID) or derivatization of the alcohol to introduce a UV-absorbing or fluorescent tag.[8]

Performance Comparison: HPLC vs. GC-MS

The choice between HPLC and GC-MS for heptanol purity analysis depends on several factors, including the nature of expected impurities, required sensitivity, and available instrumentation.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Analyte Suitability	Excellent for volatile and thermally stable compounds like heptanol.[1][2][3]	Suitable, but may require derivatization for UV detection or specialized detectors (e.g., RID) for underivatized heptanol.[8]
Principle	Separation based on volatility and polarity, with mass-based detection.[1]	Separation based on polarity, with various detection methods (e.g., UV, RI).[1]
Sensitivity	High, especially with selected ion monitoring (SIM) mode.[7]	Dependent on the detector; generally lower for underivatized heptanol using RID compared to GC-MS.
Selectivity	Very high; provides structural information for definitive peak identification.[2]	Good; based on retention time. Coupling with MS (LC-MS) significantly enhances selectivity.
Speed of Analysis	Typically faster, with run times often under 30 minutes.[3]	Can have longer run times, although modern UHPLC systems offer faster analyses.
Sample Preparation	Simple dilution in a volatile solvent is usually sufficient.[1][2]	May require derivatization, which adds complexity and time. Filtration of the sample is standard.
Thermal Degradation	High temperatures in the injector and column can potentially degrade thermally labile impurities.[3][4]	Operates at or near ambient temperature, minimizing the risk of thermal degradation.[3][4]
Instrumentation Cost	Generally higher initial capital cost for the mass spectrometer.	Lower initial cost for a basic HPLC system (e.g., with a UV or RI detector).

Experimental Protocols

GC-MS Protocol for Heptanol Purity

This protocol outlines a typical method for the purity analysis of 1-heptanol using GC-MS.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the heptanol sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

  • For quantitative analysis, a known amount of an appropriate internal standard (e.g., n-octanol) can be added.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.[1]

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.[1]

  • Column: A non-polar or mid-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 240°C at a rate of 10°C/min.

    • Hold: Hold at 240°C for 5 minutes.[1][2]

  • MSD Transfer Line Temperature: 280°C.[1]

  • Ion Source Temperature: 230°C.[1][2]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Mass Scan Range: m/z 35-400.[2]

• Data Analysis:

  • The purity of heptanol is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks in the chromatogram.[2]

  • Impurities are identified by comparing their mass spectra against a reference library (e.g., NIST).[2]

HPLC Protocol for Heptanol Purity (using RID)

This protocol describes a method for analyzing heptanol purity using HPLC with a Refractive Index Detector (RID), which is suitable for compounds without a UV chromophore.

• Sample Preparation:

  • Accurately weigh approximately 200 mg of the heptanol sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter before injection to remove any particulates.

• Instrumentation and Conditions:

  • HPLC System: Waters Breeze HPLC System or equivalent.

  • Detector: Refractive Index Detector (RID).

  • Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The mobile phase must be thoroughly degassed.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 35°C.

  • RID Temperature: 35°C.

• Data Analysis:

  • Purity is determined by area percent calculation, similar to the GC-MS method.

  • Quantification of specific impurities requires the use of certified reference standards for those impurities.

Quantitative Data Summary

The following table summarizes typical performance data that can be expected from each method for the analysis of heptanol.

Parameter	GC-MS	HPLC-RID
Limit of Detection (LOD)	~0.1 - 1 µg/mL	~10 - 50 µg/mL
Limit of Quantification (LOQ)	~0.5 - 5 µg/mL	~50 - 200 µg/mL
Linearity (R²)	> 0.999	> 0.995
Precision (%RSD)	< 2%	< 5%

Visualizing the Workflow

To better illustrate the processes involved in purity analysis, the following diagrams outline the experimental workflows and a logical comparison.

Caption: Experimental workflow for GC-MS purity validation.

Caption: Experimental workflow for HPLC-RID purity validation.

Caption: Logical comparison of analytical techniques.

Conclusion

For the purity validation of heptanol, GC-MS stands out as the more powerful and appropriate analytical technique. Its high sensitivity and the definitive identification capabilities of mass spectrometry make it an invaluable tool for quality control in research and drug development, especially for volatile compounds like heptanol.[1][9] The sample preparation is straightforward, and the analysis is typically rapid.

While HPLC can be used, its application to a non-UV absorbing, volatile compound like heptanol is less direct. It requires specialized detectors like RID, which offer lower sensitivity, or a chemical derivatization step that adds complexity to the workflow. However, HPLC remains a valuable complementary technique, particularly if non-volatile or thermally sensitive impurities are suspected. Ultimately, a comprehensive purity assessment might involve the use of both techniques to provide a complete profile of the material.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 4. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 5. moravek.com [moravek.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 8. researchgate.net [researchgate.net]
• 9. drawellanalytical.com [drawellanalytical.com]

Comparing the arrhythmogenic effects of different heptanol concentrations

A Comparative Guide for Researchers

Heptanol, a long-chain alcohol, is a widely utilized pharmacological tool in cardiovascular research to investigate the mechanisms of cardiac arrhythmias. Its primary action involves the uncoupling of gap junctions, crucial for proper electrical impulse propagation in the heart. However, its effects are not monolithic, exhibiting a complex, concentration-dependent modulation of cardiac electrophysiology that can be both pro-arrhythmic and anti-arrhythmic. This guide provides a comprehensive comparison of the arrhythmogenic effects of different heptanol concentrations, supported by experimental data and detailed methodologies, to aid researchers in designing and interpreting their studies.

Concentration-Dependent Electrophysiological Effects of Heptanol

The impact of heptanol on cardiac tissue is highly dependent on the concentration used. Lower concentrations tend to be pro-arrhythmic by slowing conduction without significantly affecting repolarization, creating a substrate for re-entrant arrhythmias. Conversely, higher concentrations can exhibit anti-arrhythmic properties, often by causing a more pronounced conduction block that prevents the initiation and propagation of arrhythmic wavelets. The following table summarizes the key electrophysiological changes observed at different heptanol concentrations across various experimental models.

Concentration	Animal Model	Key Electrophysiological Effects	Arrhythmogenic Outcome	Reference
0.1 mM	Mouse (Langendorff-perfused heart)	- Significantly reduced spontaneous heart rate (from 314 ± 25 to 189 ± 24 bpm).- Increased mean local activation latencies (from 7.1 ± 2.2 ms to 19.9 ± 5.0 ms).	Pro-arrhythmic	[1]
0.1 - 0.3 mM	Rabbit (Langendorff-perfused heart)	- Induced arrhythmias during premature stimulation protocols.	Pro-arrhythmic	[2]
0.5 mM	Canine (infarcted myocardium)	- Facilitated the induction of sustained ventricular tachycardia (VT) in 4 of 11 animals.	Pro-arrhythmic	[3]
1.0 mM	Canine (infarcted myocardium)	- Induced sustained VT in only 1 of 9 animals.	Less pro-arrhythmic than 0.5 mM	[3]
2.0 mM	Mouse (Langendorff-perfused heart)	- Significantly reduced spontaneous heart rate (from 314 ± 25 to 157 ± 7 bpm).- Increased mean local activation latencies (from 7.1 ± 2.2 ms to 18.4 ± 5.7 ms).- In initially arrhythmic atria, it abolished arrhythmias, increased atrial effective refractory period (AERP) from 26.0 ± 1.9 to 57.1 ± 2.5 ms, and increased activation latency from 18.7 ± 1.1 to 28.9 ± 2.1 ms, with no change in APD90.	Pro-arrhythmic in ventricles, Anti-arrhythmic in atria	[1][4][5]
1.0 - 3.0 mM	Rabbit (Langendorff-perfused heart with reentrant VT)	- Terminated ventricular tachycardia.	Anti-arrhythmic	[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature to assess the arrhythmogenic effects of heptanol.

Langendorff-Perfused Heart Preparation

This ex vivo technique allows for the study of the heart in a controlled environment.

• Animal Euthanasia and Heart Extraction: Mice, rats, or rabbits are euthanized according to approved animal care protocols. The heart is rapidly excised and submerged in ice-cold Krebs-Henseleit solution.[5]

• Cannulation: The aorta is cannulated, and the heart is mounted on a Langendorff apparatus.[5]

• Perfusion: The heart is retrogradely perfused through the aorta with warm (37°C), oxygenated (95% O2, 5% CO2) Krebs-Henseleit solution at a constant pressure. The composition of the Krebs-Henseleit solution is typically (in mM): NaCl 118, KCl 4.7, CaCl2 2.5, MgSO4 1.2, KH2PO4 1.2, NaHCO3 25, and glucose 11.

• Heptanol Administration: After a stabilization period, heptanol at the desired concentration is added to the perfusate.[4][5]

Electrophysiological Recordings

• Monophasic Action Potential (MAP) Recording: A MAP catheter is positioned on the epicardial surface of the ventricle or atrium to record changes in action potential duration (APD) and morphology.[4]

• Bipolar Electrogram (BEG) Recording: Bipolar electrodes are used to record local activation times, from which conduction velocity (CV) can be calculated.[2][4]

• Multi-Electrode Array (MEA) Mapping: An array of electrodes is placed on the ventricular epicardium to simultaneously record electrograms from multiple sites, allowing for the creation of activation maps and detailed analysis of conduction patterns.[1]

Arrhythmia Induction Protocols

• Programmed Electrical Stimulation (PES): A standard S1S2 protocol is often used to assess arrhythmia inducibility. This involves delivering a train of basic stimuli (S1) followed by a premature stimulus (S2) at progressively shorter coupling intervals.[5][6]

• Spontaneous Arrhythmia Monitoring: Continuous recording of the electrocardiogram (ECG) or electrograms to detect the occurrence of spontaneous arrhythmias.[1]

Signaling Pathways and Mechanisms of Action

Heptanol's primary mechanism of action is the reversible inhibition of gap junction channels, which are formed by connexin proteins (predominantly Connexin 43 in the ventricles). At lower concentrations (< 2 mM), this effect is more prominent, leading to slowed conduction. At higher concentrations (≥ 2 mM), heptanol also begins to inhibit sodium channels, further slowing conduction but also potentially leading to use-dependent block that can terminate re-entrant circuits.[1][4]

Caption: Mechanism of heptanol's concentration-dependent arrhythmogenic effects.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for assessing the arrhythmogenic effects of a compound like heptanol using an isolated heart model.

Caption: Workflow for assessing heptanol's arrhythmogenic effects.

References

• 1. mdpi.com [mdpi.com]
• 2. The effect of heptanol on the electrical and contractile function of the isolated, perfused rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of coronary perfusion of heptanol on conduction and ventricular arrhythmias in infarcted canine myocardium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts | PLOS One [journals.plos.org]
• 6. HKU Scholars Hub: Atrial Anti-Arrhythmic Effects of Heptanol in Langendorff-Perfused Mouse Hearts [hub.hku.hk]

Cross-Validation of Heptanol Quantification Methods: A Comparative Guide

For researchers, scientists, and drug development professionals requiring accurate and reliable quantification of heptanol, selecting the appropriate analytical methodology is a critical first step. This guide provides a detailed comparison of two widely used techniques: Gas Chromatography-Mass Spectrometry (GC-MS) and Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy. The information presented herein is supported by experimental data from various studies to facilitate an informed decision-making process.

Quantitative Data Summary

The following table summarizes the key performance characteristics of GC-MS and ATR-FTIR for the quantification of heptanol. It is important to note that while GC-MS data for heptanol is more readily available, the performance of ATR-FTIR for heptanol has been estimated based on validated methods for similar short-chain alcohols like ethanol.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy
Limit of Detection (LOD)	0.01 - 1 µg/mL	0.02 - 0.1% (v/v)[1][2]
Limit of Quantification (LOQ)	0.05 - 5 µg/mL	0.07 - 0.3% (v/v)[1][2]
Linearity Range	0.1 - 100 µg/mL (R² > 0.99)[3]	0.1 - 20% (v/v) (R² > 0.99)[4]
Accuracy (% Recovery)	95 - 105%	98 - 102%[2]
Precision (% RSD)	< 10%	< 5%[4]
Analysis Time per Sample	15 - 30 minutes	1 - 5 minutes
Sample Preparation	Required (e.g., extraction, derivatization)	Minimal to none
Selectivity	High (mass-based separation)	Moderate (functional group analysis)
Cost (Instrument)	High	Moderate
Cost (Operational)	Moderate (solvents, standards, columns)	Low

Experimental Workflows and Signaling Pathways

To visualize the processes involved in chemical quantification and the specific workflows for the compared methods, the following diagrams are provided.

A general workflow for chemical quantification.

Comparison of GC-MS and ATR-FTIR workflows.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a generalized procedure for the quantification of 1-heptanol in a liquid matrix, such as a biological fluid.

a. Sample Preparation (Liquid-Liquid Extraction)

• Aliquoting: Transfer 1 mL of the sample into a clean glass test tube.

• Internal Standard Spiking: Add a known amount of an internal standard (e.g., deuterated heptanol or a different long-chain alcohol not present in the sample) to each sample, calibrator, and quality control sample.

• Extraction: Add 2 mL of a suitable organic solvent (e.g., hexane or diethyl ether).

• Mixing: Vortex the mixture for 2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer to a clean vial.

• Drying: Add anhydrous sodium sulfate to the organic extract to remove any residual water.

• Concentration: If necessary, evaporate the solvent under a gentle stream of nitrogen to concentrate the analyte.

• Reconstitution: Reconstitute the dried extract in a small, known volume of a suitable solvent (e.g., 100 µL of hexane) for GC-MS analysis.

b. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for heptanol (e.g., m/z 43, 56, 70, 83) and the internal standard.

c. Calibration and Quantification

Prepare a series of calibration standards of known heptanol concentrations in the same matrix as the samples. Process these standards alongside the unknown samples. Construct a calibration curve by plotting the ratio of the peak area of heptanol to the peak area of the internal standard against the concentration of the calibrators. Determine the concentration of heptanol in the unknown samples from this calibration curve.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

This protocol describes a rapid method for the quantification of heptanol in a liquid solution.

a. Sample Preparation

For many liquid samples, no preparation is required. If the sample is highly viscous or contains suspended solids, filtration may be necessary.

b. ATR-FTIR Instrumentation and Conditions

• FTIR Spectrometer: PerkinElmer Spectrum Two, Agilent Cary 630, or equivalent, equipped with a diamond or zinc selenide ATR accessory.

• Spectral Range: 4000 - 650 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 (signal-averaged).

• Background: A background spectrum should be collected using the clean, dry ATR crystal prior to sample analysis.

c. Measurement Procedure

• Ensure the ATR crystal is clean and dry.

• Place a small drop of the sample directly onto the ATR crystal, ensuring the crystal surface is completely covered.

• Acquire the infrared spectrum.

• Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft, non-abrasive wipe between samples.

d. Calibration and Quantification

• Prepare a set of calibration standards with known concentrations of heptanol in the solvent or matrix of interest.

• Record the ATR-FTIR spectrum for each standard.

• Identify a characteristic absorption band for heptanol that is not significantly overlapped by solvent or matrix bands. For alcohols, the C-O stretching vibration (around 1050-1150 cm⁻¹) or the broad O-H stretching band (around 3200-3600 cm⁻¹) are often used.

• Measure the absorbance (peak height or area) of the selected band for each standard.

• Construct a calibration curve by plotting the absorbance against the known concentrations of the standards.

• Measure the absorbance of the unknown sample at the same characteristic band and determine its concentration using the calibration curve. For more complex matrices, multivariate calibration techniques such as Partial Least Squares (PLS) regression may be employed to build a more robust quantitative model.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. artphotonics.com [artphotonics.com]

Comparative Analysis of Heptanol Isomers on Cellular Viability: A Guide for Researchers

For Immediate Release

This guide provides a comparative overview of the effects of various heptanol isomers on cell viability, tailored for researchers, scientists, and professionals in drug development. The information presented herein is a synthesis of available experimental data, intended to facilitate informed decisions in experimental design and toxicological assessment.

Executive Summary

Heptanol and its isomers are seven-carbon alcohols with diverse applications as solvents and chemical intermediates. Understanding their differential effects on cell viability is crucial for their safe use and for exploring their potential biological activities. This guide consolidates available data on the cytotoxicity of heptanol isomers, highlighting the influence of the hydroxyl group's position on their interaction with cells. While direct comparative studies on all isomers are limited, existing data and structure-activity relationships suggest that cytotoxicity is linked to hydrophobicity and the ability to disrupt cell membranes.

Comparative Cell Viability Data

Isomer	Cell Line	Concentration	Cell Viability (%)	Reference
3-Heptanol	Hep G2	3% (v/v)	~85%	[1]
3-Heptanol	LLC-PK1	3% (v/v)	~95%	[1]

Note: The table above summarizes the available quantitative data. The lack of directly comparable data for other isomers highlights a gap in the current research landscape.

Structure-Activity Relationship and Mechanistic Insights

The position of the hydroxyl group along the heptane chain influences the isomer's physicochemical properties, such as hydrophobicity, which in turn can affect its biological activity.

1-Heptanol: As a primary alcohol, 1-heptanol has a terminal hydroxyl group. Studies on short-chain aliphatic alcohols have shown a positive correlation between hydrophobicity and the ability to cause plasma membrane damage. Given its relatively high hydrophobicity, 1-heptanol is predicted to have a greater potential for disrupting cell membrane integrity compared to its isomers with more centrally located hydroxyl groups. This disruption can lead to leakage of intracellular components and ultimately cell death.

2-Heptanol, 3-Heptanol, and 4-Heptanol: These are secondary alcohols with the hydroxyl group located at the second, third, and fourth carbon positions, respectively. The central placement of the polar hydroxyl group can reduce the molecule's overall hydrophobic moment compared to 1-heptanol. The available data on 3-heptanol suggests it is relatively well-tolerated by Hep G2 and LLC-PK1 cells at a concentration of 3% (v/v), showing higher cell viability compared to other alcohols tested in the same study[1]. This suggests that the positioning of the hydroxyl group away from the terminal end of the carbon chain may mitigate cytotoxic effects. The branched nature of these isomers could also influence their interaction with the lipid bilayer of the cell membrane.

Experimental Protocols

The following is a generalized protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common colorimetric method for assessing cell viability.

MTT Assay Protocol for Cell Viability

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Treatment: Prepare serial dilutions of the heptanol isomers in a suitable solvent (e.g., DMSO, ethanol) and further dilute in culture medium to the desired final concentrations. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%). Replace the existing medium with the medium containing the test compounds. Include appropriate vehicle controls.

• Incubation: Incubate the treated cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in viable cells will reduce the yellow MTT to a purple formazan product.

• Solubilization: Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO, isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle-treated control group.

Visualizing the Experimental Workflow and Potential Signaling Pathways

To aid in the conceptualization of the experimental process and the potential cellular responses to heptanol isomer exposure, the following diagrams are provided.

Experimental workflow for assessing heptanol isomer cytotoxicity using the MTT assay.

Potential signaling pathways for alcohol-induced cell death.

Conclusion

The available evidence suggests that the cytotoxicity of heptanol isomers is influenced by their chemical structure, particularly the position of the hydroxyl group which affects hydrophobicity and interaction with the cell membrane. 3-Heptanol has been shown to have relatively low toxicity in the cell lines tested. Based on structure-activity relationships, it is plausible that 1-heptanol may exhibit greater cytotoxicity due to its higher propensity to disrupt the plasma membrane. However, a definitive comparative ranking of the cytotoxicity of all heptanol isomers requires direct experimental investigation under standardized conditions. This guide highlights the need for further research to fully elucidate the structure-dependent effects of these compounds on cell viability and to understand the specific signaling pathways they modulate. Such studies will be invaluable for their safe and effective application in various scientific and industrial fields.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Heptanol proper disposal procedures

Proper disposal of heptanol is a critical component of laboratory safety and environmental responsibility. As a combustible liquid that can cause serious eye irritation and is harmful to aquatic life, heptanol and its waste products must be managed with strict adherence to established safety protocols to protect laboratory personnel, the wider community, and the environment.[1][2][3] This guide provides detailed, step-by-step procedures for the safe handling and disposal of heptanol waste, designed for researchers, scientists, and drug development professionals.

Heptanol Hazard and Safety Summary

Before handling heptanol, it is essential to be aware of its associated hazards and the necessary protective measures.

Hazard Category	Description	GHS Classification & Statement	Source
Physical Hazard	Combustible Liquid. Vapors are heavier than air and can form explosive mixtures. Keep away from heat, sparks, open flames, and hot surfaces.[1][4]	Flammable Liquid, Category 4 (H227: Combustible liquid)	[1][3]
Health Hazard	Causes serious eye irritation.[1][4] May be harmful if swallowed or in contact with skin.[2] Avoid breathing vapor or mist.[5]	Eye Irritation, Category 2A (H319: Causes serious eye irritation)	[1][3]
Environmental Hazard	Harmful to aquatic life, with potentially long-lasting effects.[3][5] Discharge into the environment must be avoided.[2][5]	Hazardous to the aquatic environment, acute hazard, Category 3 (H402); chronic hazard, Category 3 (H412)	[3]

Personal Protective Equipment (PPE)

When handling heptanol waste, all personnel must wear the appropriate personal protective equipment to prevent exposure.

• Eye Protection : Chemical safety goggles or a face shield conforming to appropriate government standards (e.g., NIOSH or EN166) must be worn.[5][6]

• Hand Protection : Wear protective, inspected gloves. Use proper glove removal technique to avoid skin contact.[5]

• Skin and Body Protection : A lab coat or other impervious protective clothing is necessary to prevent skin contact.[5][6]

Experimental Protocols for Heptanol Disposal

The following protocols provide detailed methodologies for the safe management of heptanol waste from collection to final disposal.

Protocol 1: Heptanol Waste Collection and Storage

This procedure outlines the steps for accumulating heptanol waste within the laboratory prior to disposal.

• Container Selection : Designate a specific, leak-proof container made of a compatible material for heptanol waste.[7] The container must have a secure screw cap.[7]

• Labeling : Clearly label the container with the words "Hazardous Waste," the full chemical name "Heptanol," and all associated hazard symbols (e.g., flammable, irritant).[6][7] The label should also have space for the date the container becomes full.[7]

• Waste Accumulation : Collect waste heptanol in the designated container. Do not mix with other waste streams unless you have confirmed they are compatible.[8][9]

• Secure Storage : Keep the waste container securely capped at all times, except when adding waste.[7][10]

• Location : Store the container in a designated "Satellite Accumulation Area" (SAA), such as a secondary containment tray within a fume hood or a safety cabinet.[7][9]

• Segregation : Ensure the heptanol waste is stored separately from incompatible materials, particularly acids and oxidizing substances.[1][7]

• Capacity Limit : Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[9]

Protocol 2: Spill Management

In the event of a heptanol spill, follow these procedures immediately.

• Evacuate and Ventilate : If the spill is large, evacuate non-essential personnel from the immediate area.[6] Ensure the area is well-ventilated, preferably within a chemical fume hood.[1][6]

• Control Ignition Sources : Remove all sources of ignition (e.g., open flames, sparks, hot surfaces) from the area.[5] Use non-sparking tools for cleanup.[6]

• Containment : Contain the spill using an inert, absorbent material such as sand, earth, diatomaceous earth, or vermiculite.[1][6][8]

• Collection : Carefully collect the absorbed material and spillage into a suitable, closed container for disposal.[1][5]

• Decontamination : Clean the spill area thoroughly with soap and water.[6] Collect the contaminated cleaning materials as hazardous waste.[4]

• Disposal : Label the container with the collected spill waste as "Hazardous Waste" and manage it according to Protocol 1.

Protocol 3: Final Disposal Procedures

This protocol covers the final steps for arranging the removal of heptanol waste from the laboratory.

• Full Container : Once the waste container is full (or has been in satellite accumulation for up to one year), seal it securely.[7]

• Contact EHS : Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup.[6][11] Do not transport hazardous waste yourself.[10]

• Provide Information : Provide the EHS office or contractor with all necessary information about the waste, including its composition and volume.[6]

• Documentation : Maintain a record of all hazardous waste generated, including the generation date, quantity, and the date it was sent for disposal.[6]

• Empty Containers : A container that held heptanol can be disposed of as regular trash only after it has been triple-rinsed with a suitable solvent. The first rinsate must be collected and disposed of as hazardous waste.[12] The container's label must be removed or fully defaced before disposal.

Heptanol Disposal Workflow

The following diagram illustrates the logical workflow for the proper management and disposal of heptanol waste in a laboratory setting.

References

• 1. carlroth.com [carlroth.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. carlroth.com [carlroth.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. benchchem.com [benchchem.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. benchchem.com [benchchem.com]
• 9. ethz.ch [ethz.ch]
• 10. vumc.org [vumc.org]
• 11. sds.metasci.ca [sds.metasci.ca]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Essential Safety and Logistical Information for Handling Heptanol

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals is paramount. This guide provides essential, immediate safety and logistical information for handling heptanol, including operational and disposal plans.

Heptanol is a combustible liquid that can cause serious eye irritation and may be harmful if it comes into contact with skin or is swallowed.[1][2] Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling heptanol:

Protection Type	Specification	Purpose
Eye and Face Protection	Safety goggles with side shields or a face shield.[1][3]	To protect against splashes and eye irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., tested according to EN 374).[1][4] Nitrile gloves are a suitable option.[5]	To prevent skin contact and potential absorption.[1]
Skin and Body Protection	Laboratory coat and, if necessary, additional protective clothing.[1][6]	To protect skin from accidental contact.[1]
Respiratory Protection	A respirator with an appropriate filter for organic vapors may be necessary if working in a poorly ventilated area or with aerosols/mists.[1]	To prevent inhalation of vapors.[1]

Operational Plan: Handling Heptanol

A systematic approach to handling heptanol will minimize the risk of exposure and accidents.

1. Preparation:

• Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood.[1]

• Spill Kit: Ensure a spill kit containing absorbent materials (e.g., sand, earth, vermiculite) is readily available.[1][6]

• Ignition Sources: Keep heptanol away from open flames, hot surfaces, and other potential sources of ignition.[7]

2. Handling:

• Avoid Contact: Prevent direct contact with skin and eyes, and avoid inhaling vapors.[1]

• Dispensing: When transferring or dispensing the liquid, do so carefully to prevent splashing.[1]

• Container Management: Keep containers tightly sealed when not in use.[7]

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[7]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and seek medical aid.[7]

• Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1][2]

Spill Management

In the event of a heptanol spill, follow these steps:

• Evacuate: If the spill is large, evacuate personnel from the immediate area.[6]

• Ventilate: Ensure the area is well-ventilated.[6]

• Contain: Use an inert absorbent material, such as sand or earth, to contain the spill.[6]

• Collect: Carefully collect the absorbed material into a suitable, closed container for disposal. Use non-sparking tools during cleanup.[6]

• Decontaminate: Thoroughly clean the spill area with soap and water.[6]

Disposal Plan

Heptanol and its containers must be disposed of as hazardous waste.[4][8]

• Waste Collection: Collect waste heptanol in a designated, properly labeled, and sealed container.[6] The label should clearly indicate "Hazardous Waste" and the chemical name.[6]

• Disposal Method: Do not dispose of heptanol down the drain or in regular trash.[6] Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[6] One possible method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber system.[2]

• Contaminated Packaging: Handle contaminated packages in the same way as the substance itself.[4][8]

Heptanol Handling Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. cloudfront.zoro.com [cloudfront.zoro.com]
• 3. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 4. carlroth.com [carlroth.com]
• 5. hsa.ie [hsa.ie]
• 6. benchchem.com [benchchem.com]
• 7. sds.metasci.ca [sds.metasci.ca]
• 8. carlroth.com [carlroth.com]